14,15-EE-5(Z)-E

Core Science & Biosynthesis

An In-depth Technical Guide to 14,15-Epoxyeicosa-5(Z)-enoic Acid (14,15-EE-5(Z)-E)

For Researchers, Scientists, and Drug Development Professionals

Abstract

14,15-Epoxyeicosa-5(Z)-enoic acid, commonly referred to as 14,15-EE-5(Z)-E or 14,15-EEZE, is a synthetic analog of the endogenous lipid signaling molecule 14,15-epoxyeicosatrienoic acid (14,15-EET). It functions as a selective antagonist of epoxyeicosatrienoic acids (EETs), which are potent endothelium-derived hyperpolarizing factors (EDHFs). By competitively inhibiting the actions of EETs, 14,15-EEZE serves as a critical pharmacological tool for elucidating the physiological and pathophysiological roles of the cytochrome P450 epoxygenase pathway. This technical guide provides a comprehensive overview of 14,15-EEZE, including its chemical properties, mechanism of action, and its effects on vascular tone. Detailed experimental protocols for studying its activity and a summary of key quantitative data are also presented.

Introduction

Epoxyeicosatrienoic acids (EETs) are a group of signaling lipids produced from arachidonic acid by cytochrome P450 (CYP) epoxygenases.[1] They are considered to be key mediators of endothelium-dependent hyperpolarization and vasodilation in various vascular beds, including the coronary arteries.[2][3] The four regioisomers of EETs (5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET) are involved in the regulation of vascular tone, inflammation, and angiogenesis.[1][4]

To investigate the specific roles of EETs, selective antagonists are indispensable. 14,15-EEZE was synthesized and identified as a potent and selective antagonist of EETs, demonstrating preferential inhibition of 14,15-EET-induced vasorelaxation.[3] This compound has been instrumental in confirming the role of EETs as EDHFs and in exploring their signaling pathways.

Chemical Properties and Synthesis

14,15-EEZE is a structural analog of 14,15-EET. The key modification is the saturation of the double bonds at the 8,9 and 11,12 positions, which is thought to contribute to its antagonist properties.

Mechanism of Action

14,15-EEZE exerts its effects by acting as a competitive antagonist at the putative EET receptor.[4] While the specific EET receptor has not yet been cloned, functional studies strongly suggest its existence as a G-protein coupled receptor (GPCR).[7][8][9]

The signaling cascade initiated by EETs in vascular smooth muscle cells is believed to involve the following steps:

• Receptor Binding: EETs bind to a putative GPCR on the surface of vascular smooth muscle cells.

• G-Protein Activation: This binding activates a stimulatory G-protein (Gs).

• Adenylyl Cyclase Activation: The activated Gs-protein stimulates adenylyl cyclase, leading to the production of cyclic adenosine monophosphate (cAMP).

• Protein Kinase A (PKA) Activation: Increased cAMP levels activate PKA.

• Potassium Channel Opening: PKA phosphorylates and activates large-conductance calcium-activated potassium channels (BKCa).

• Hyperpolarization and Vasorelaxation: The opening of BKCa channels leads to an efflux of potassium ions, causing hyperpolarization of the cell membrane and subsequent relaxation of the vascular smooth muscle.

14,15-EEZE competitively blocks the initial step of this pathway by preventing EETs from binding to their receptor, thereby inhibiting the entire downstream signaling cascade and preventing vasorelaxation.[3]

Quantitative Data

The inhibitory effects of 14,15-EEZE on EET-induced vasorelaxation have been quantified in several studies. The following tables summarize the key findings.

Table 1: Inhibition of EET-Induced Relaxation in Bovine Coronary Arteries by 14,15-EEZE (10 µM) [3]

Agonist (EET Regioisomer)	Maximal Relaxation (%)	Maximal Relaxation with 14,15-EEZE (10 µM) (%)
14,15-EET	85 ± 5	18 ± 3
11,12-EET	88 ± 4	45 ± 6
8,9-EET	82 ± 6	50 ± 7
5,6-EET	78 ± 7	55 ± 8

Table 2: Effect of 14,15-EEZE on Vasorelaxation Induced by Other Vasoactive Agents in Bovine Coronary Arteries [3]

Vasoactive Agent	Pathway	Effect of 14,15-EEZE (10 µM)
Sodium Nitroprusside	Nitric Oxide Donor	No significant alteration
Iloprost	Prostacyclin Analog	No significant alteration
Bimakalim	KATP Channel Opener	No significant alteration
NS1619	BKCa Channel Opener	No significant alteration

Experimental Protocols

Vascular Reactivity Studies Using Wire Myography

This protocol describes the measurement of isometric tension in isolated bovine coronary artery rings to assess the effects of 14,15-EEZE on EET-induced vasorelaxation.[1][10][11][12][13][14][15]

Materials:

• Bovine hearts obtained from a local abattoir

• Krebs-Henseleit solution (in mM): 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, and 11 glucose.

• U46619 (thromboxane A2 mimetic)

• EET regioisomers (14,15-EET, 11,12-EET, etc.)

• 14,15-EEZE

• Wire myograph system

• Dissection microscope and tools

• 95% O2 / 5% CO2 gas mixture

Procedure:

• Vessel Preparation:

  • Isolate the left anterior descending coronary artery from the bovine heart and place it in ice-cold Krebs-Henseleit solution.

  • Under a dissection microscope, carefully remove the surrounding connective and adipose tissue.

  • Cut the artery into 2-3 mm rings. For some experiments, the endothelium can be denuded by gently rubbing the intimal surface with a pair of fine forceps.

• Mounting:

  • Mount the arterial rings on two tungsten wires in the chambers of a wire myograph.

  • Fill the chambers with Krebs-Henseleit solution and bubble with 95% O2 / 5% CO2 at 37°C.

• Equilibration and Viability Check:

  • Allow the rings to equilibrate for at least 60 minutes under a resting tension of approximately 5 grams.

  • Replace the buffer every 15-20 minutes.

  • To check for viability, contract the rings with a high concentration of potassium chloride (e.g., 60 mM). Rings that do not contract significantly should be discarded.

• Experimental Protocol:

  • Wash the rings and allow them to return to baseline tension.

  • Pre-contract the rings with a submaximal concentration of U46619 (e.g., 10-100 nM) to achieve a stable contraction of approximately 50-70% of the maximal KCl-induced contraction.

  • Once a stable plateau is reached, add cumulative concentrations of the EET regioisomer to generate a concentration-response curve for relaxation.

  • For antagonist studies, pre-incubate the rings with 14,15-EEZE (e.g., 10 µM) for 20-30 minutes before pre-contracting with U46619. Then, generate the EET concentration-response curve in the presence of 14,15-EEZE.

• Data Analysis:

  • Record the changes in isometric tension.

  • Express the relaxation as a percentage of the pre-contraction induced by U46619.

  • Compare the concentration-response curves in the absence and presence of 14,15-EEZE.

Visualizations

Signaling Pathway of EET-Induced Vasorelaxation and its Inhibition by 14,15-EEZE

Caption: EET signaling pathway in vascular smooth muscle and antagonism by 14,15-EEZE.

Experimental Workflow for Vascular Reactivity Assay

Caption: Workflow for assessing vascular reactivity using wire myography.

Conclusion

14,15-EEZE is a valuable pharmacological tool for investigating the biological roles of EETs. Its selectivity as an antagonist allows for the specific inhibition of the EET signaling pathway, thereby enabling researchers to dissect its contribution to vascular tone regulation and other physiological processes. The data and protocols presented in this guide provide a foundation for the effective use of 14,15-EEZE in cardiovascular research and drug development. Further studies to fully characterize the EET receptor and to develop even more potent and specific antagonists will continue to advance our understanding of this important signaling pathway.

References

• 1. dmt.dk [dmt.dk]
• 2. researchgate.net [researchgate.net]
• 3. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. G protein-coupled receptor - Wikipedia [en.wikipedia.org]
• 8. jackwestin.com [jackwestin.com]
• 9. Biochemistry, G Protein Coupled Receptors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. dmt.dk [dmt.dk]
• 11. reprocell.com [reprocell.com]
• 12. Myography of isolated blood vessels: Considerations for experimental design and combination with supplementary techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Guidelines for the measurement of vascular function and structure in isolated arteries and veins - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Standardized Rat Coronary Ring Preparation and Real-Time Recording of Dynamic Tension Changes Along Vessel Diameter - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on 14,15-Epoxyeicosa-5(Z)-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid, a prominent member of the epoxyeicosatrienoic acid (EET) family, is an endogenous signaling molecule derived from the metabolism of arachidonic acid. It plays a crucial role in various physiological processes, particularly in the cardiovascular system where it acts as a potent vasodilator. This technical guide provides a comprehensive overview of its nomenclature, biosynthesis, metabolism, signaling pathways, and key experimental methodologies for its study.

Nomenclature and Structure

The full IUPAC name for 14,15-Epoxyeicosa-5(Z)-enoic acid is (5Z,8Z,11Z)-13-(3-pentyloxiran-2-yl)trideca-5,8,11-trienoic acid [1]. It is also commonly referred to as 14,15-EET. The molecule possesses a 20-carbon chain with three cis (Z) double bonds at positions 5, 8, and 11, and an epoxide ring at the 14,15 position.

Biosynthesis and Metabolism

14,15-EET is synthesized from arachidonic acid by a specific subset of cytochrome P450 (CYP) enzymes, known as CYP epoxygenases[2]. These enzymes introduce an oxygen atom across the double bond at the 14,15-position of arachidonic acid.

The biological activity of 14,15-EET is terminated through its metabolism by soluble epoxide hydrolase (sEH)[2]. This enzyme catalyzes the hydrolysis of the epoxide ring to form the less biologically active 14,15-dihydroxyeicosatrienoic acid (14,15-DHET)[2].

Biosynthesis and Metabolism of 14,15-EET.

Signaling Pathways

The primary signaling mechanism of 14,15-EET involves its interaction with G-protein coupled receptors (GPCRs) on the cell surface. While a specific high-affinity receptor has been suggested by binding studies, 14,15-EET has also been shown to interact with several prostanoid receptors, albeit with lower affinity[3][4][5].

Activation of these GPCRs, which are coupled to the stimulatory G-protein (Gs), leads to the activation of adenylyl cyclase. This enzyme then catalyzes the conversion of ATP to cyclic AMP (cAMP). The subsequent increase in intracellular cAMP levels activates Protein Kinase A (PKA)[6][7][8]. PKA, in turn, phosphorylates and activates downstream targets, including large-conductance calcium-activated potassium channels (BKCa) and ATP-sensitive potassium channels (KATP) in vascular smooth muscle cells[9]. The opening of these potassium channels leads to hyperpolarization of the cell membrane, which in turn causes relaxation of the smooth muscle and vasodilation.

Signaling Pathway of 14,15-EET in Vascular Smooth Muscle.

Quantitative Data

The biological activity of 14,15-EET has been quantified in various experimental systems. The following tables summarize key quantitative data.

Table 1: Receptor Binding Affinity

Ligand	Cell Type/Membrane	Parameter	Value	Reference
[3H]-14,15-EET	Monocyte membranes	Kd	5.7 nM	[3]
14(R),15(S)-EET	Guinea pig mononuclear cells	Ki	226.3 nM	[8]

Table 2: Vasorelaxation Potency

Species	Vascular Bed	Parameter	Value	Reference
Bovine	Coronary Artery	ED50	~1 µM	[4]
Canine	Coronary Microvessels	EC50	3 - 120 pM	[10]
Porcine	Coronary Microvessels	EC50	3 - 120 pM	[10]
Rat	Mesenteric Artery	EC50	Lower in secondary branches	[11]

Experimental Protocols

Vasorelaxation Assay Using Bovine Coronary Artery Rings

This protocol outlines the measurement of the vasodilatory effect of 14,15-EET on isolated bovine coronary artery rings.

1. Tissue Preparation:

• Obtain fresh bovine hearts from a local abattoir.

• Dissect the left anterior descending coronary artery and place it in ice-cold Krebs buffer.

• Carefully remove excess connective tissue and cut the artery into 2-3 mm rings.

2. Mounting:

• Mount the arterial rings in organ baths containing Krebs buffer, maintained at 37°C and bubbled with 95% O2 / 5% CO2.

• Attach one end of the ring to a fixed support and the other to an isometric force transducer.

3. Equilibration and Contraction:

• Allow the rings to equilibrate for 60-90 minutes under a resting tension of 5-10 g.

• Induce contraction with a thromboxane-mimetic, such as U46619, to achieve a stable submaximal contraction.

4. Data Acquisition:

• Once a stable contraction is achieved, add cumulative concentrations of 14,15-EET to the organ bath.

• Record the changes in isometric tension. Relaxation is expressed as a percentage decrease from the pre-contracted tone.

Workflow for Vasorelaxation Assay.

Soluble Epoxide Hydrolase (sEH) Inhibition Assay (Fluorometric)

This protocol describes a method for screening inhibitors of sEH using a fluorogenic substrate.

1. Reagent Preparation:

• Prepare an assay buffer (e.g., Tris-HCl with BSA).

• Prepare a stock solution of a fluorogenic sEH substrate (e.g., (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester - PHOME) in a suitable solvent like DMSO.

• Prepare serial dilutions of the test inhibitor and a known sEH inhibitor (positive control).

• Prepare a solution of recombinant human sEH enzyme.

2. Assay Procedure:

• In a 96-well black microplate, add the sEH enzyme to each well (except for the no-enzyme control).

• Add the serially diluted inhibitor solutions to the respective wells. Include a vehicle control.

• Pre-incubate the enzyme and inhibitor for a short period at a controlled temperature (e.g., 30°C).

• Initiate the reaction by adding the fluorogenic substrate to all wells.

3. Data Analysis:

• Monitor the increase in fluorescence over time using a fluorescence plate reader.

• The rate of the reaction is proportional to the sEH activity.

• Calculate the percent inhibition for each inhibitor concentration and determine the IC50 value.

References

• 1. 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres: Influence upon Vascular Relaxation and Soluble Epoxide Hydrolase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Proteolysis induces increased binding affinity of the monocyte type II FcR for human IgG - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of vasodilatory properties of 14,15-EET analogs: structural requirements for dilation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Mechanism and signal transduction of 14 (R), 15 (S)-epoxyeicosatrienoic acid (14,15-EET) binding in guinea pig monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanism of rat mesenteric arterial KATP channel activation by 14,15-epoxyeicosatrienoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. EET homologs potently dilate coronary microvessels and activate BK(Ca) channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Vasodilatory effect of 14,15-epoxyeicosatrienoic acid on mesenteric arteries in hypertensive and aged rats - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Mechanism of Action of 14,15-EE-5(Z)-E

For Researchers, Scientists, and Drug Development Professionals

Abstract

14,15-Epoxyeicosa-5(Z)-enoic acid, commonly referred to as 14,15-EE-5(Z)-E, is a synthetic analog of the endogenous arachidonic acid metabolite, 14,15-epoxyeicosatrienoic acid (14,15-EET). It has been identified as a selective antagonist of the biological activities of epoxyeicosatrienoic acids (EETs), which are potent endothelium-derived hyperpolarizing factors (EDHFs) with significant vasodilatory and cardioprotective effects. This technical guide provides a comprehensive overview of the mechanism of action of 14,15-EE-5(Z)-E, detailing its molecular targets, effects on signaling pathways, and its utility as a pharmacological tool. The information presented is supported by quantitative data, detailed experimental protocols, and visual representations of the involved pathways and workflows.

Introduction

Epoxyeicosatrienoic acids (EETs) are a group of signaling lipids produced from arachidonic acid by cytochrome P450 epoxygenases.[1] They play a crucial role in regulating vascular tone, inflammation, and ion transport.[2] Among the four regioisomers (5,6-, 8,9-, 11,12-, and 14,15-EET), 14,15-EET is often the most abundant and has been extensively studied for its vasodilatory properties.[3] The discovery of selective antagonists has been pivotal in elucidating the physiological and pathophysiological roles of EETs. 14,15-EE-5(Z)-E has emerged as a key pharmacological tool for these investigations.[3][4]

Molecular Target and Binding Profile

The primary mechanism of action of 14,15-EE-5(Z)-E is the competitive antagonism at a putative EET receptor.[3][5] While a specific EET receptor has not yet been cloned, functional studies and radioligand binding assays strongly support its existence.

Radioligand Binding Studies

A radiolabeled analog of 14,15-EE-5(Z)-E, [¹²⁵I]iodo-14,15-epoxyeicosa-5(Z)-enoic acid, has been utilized to characterize the antagonist binding site in U937 cell membranes. These studies revealed high-affinity, saturable, and reversible binding. The lack of effect of GTPγS on binding indicates that the radioligand binds as an antagonist.

Table 1: Quantitative Data from Radioligand Binding Assays

Parameter	Value	Cell Type	Reference
KD	1.11 ± 0.13 nM	U937 cells	[6]
Bmax	1.13 ± 0.04 pmol/mg protein	U937 cells	[6]

Table 2: Competitive Binding Affinities for the EET Antagonist Binding Site

Competing Ligand	Order of Potency	Reference
11,12-EET	= 14,15-EET	[6]
8,9-EET	= 14,15-EE-5(Z)-E	[6]
14,15-dihydroxyeicosatrienoic acid	> 15-hydroxyeicosatetraenoic acid	[6]

Effects on Vascular Tone and Hyperpolarization

14,15-EE-5(Z)-E effectively inhibits the vasodilatory and hyperpolarizing effects of EETs in various vascular beds, particularly in coronary arteries.

Inhibition of Vasodilation

In pre-constricted bovine coronary artery rings, 14,15-EE-5(Z)-E antagonizes the relaxation induced by all four EET regioisomers, with the most pronounced effect against 14,15-EET.[3][4] It also inhibits the endothelium-dependent relaxation in response to agonists like bradykinin and methacholine, which are known to stimulate endogenous EET production.[3][4] Importantly, it does not affect vasodilation induced by nitric oxide donors (e.g., sodium nitroprusside) or prostacyclin analogs (e.g., iloprost), demonstrating its selectivity for the EET pathway.[3][4]

Table 3: Antagonistic Effects of 14,15-EE-5(Z)-E on Vasodilation

Agonist	Concentration of 14,15-EE-5(Z)-E	Effect	Vascular Bed	Reference
14,15-EET	10 µM	~80% inhibition of relaxation	Bovine Coronary Artery	[7]
Bradykinin	10 µM	~1000-fold rightward shift in concentration-response curve	Bovine Coronary Artery	[2]

Inhibition of Hyperpolarization

EETs induce hyperpolarization of vascular smooth muscle cells by activating large-conductance Ca²⁺-activated K⁺ (BKCa) channels.[3] 14,15-EE-5(Z)-E has been shown to block this EET-mediated hyperpolarization, further confirming its role as an EET antagonist.[3][4]

Signaling Pathways Modulated by 14,15-EE-5(Z)-E

14,15-EE-5(Z)-E exerts its effects by blocking the downstream signaling cascades initiated by EETs.

The Putative EET Receptor - G-Protein Signaling Pathway

EETs are thought to bind to a G-protein coupled receptor (GPCR), leading to the activation of the Gαs subunit. This, in turn, stimulates adenylyl cyclase to produce cyclic AMP (cAMP), which then activates protein kinase A (PKA). PKA subsequently phosphorylates and opens BKCa channels, resulting in K⁺ efflux, hyperpolarization, and vasodilation. 14,15-EE-5(Z)-E competitively inhibits the initial step of this cascade by blocking EET binding to the receptor.

Caption: EET-mediated vasodilation signaling pathway and its inhibition by 14,15-EE-5(Z)-E.

Interaction with TRPV4 Channels

EETs have been shown to activate Transient Receptor Potential Vanilloid 4 (TRPV4) channels, leading to Ca²⁺ influx. While direct studies on the effect of 14,15-EE-5(Z)-E on this specific interaction are limited, as a competitive antagonist at the EET binding site, it is expected to block EET-mediated activation of TRPV4.

Caption: Proposed inhibition of EET-induced TRPV4 activation by 14,15-EE-5(Z)-E.

Relationship with Peroxisome Proliferator-Activated Receptors (PPARs)

The interaction of 14,15-EE-5(Z)-E with PPARs appears to be indirect. While EETs themselves are weak activators of PPARs, their metabolites, dihydroxyeicosatrienoic acids (DHETs), formed by the action of soluble epoxide hydrolase (sEH), are more potent activators, particularly of PPARα.[4] There is currently no direct evidence to suggest that 14,15-EE-5(Z)-E or its metabolites directly bind to or modulate the activity of PPARs.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the mechanism of action of 14,15-EE-5(Z)-E, based on established protocols in the field.

Vascular Relaxation Assay (Wire Myography)

This protocol is used to assess the effect of 14,15-EE-5(Z)-E on EET-induced vasodilation.

• Tissue Preparation: Bovine coronary arteries are dissected and placed in cold physiological salt solution (PSS). The arteries are cleaned of connective tissue and cut into 2-3 mm rings.

• Mounting: The arterial rings are mounted on two wires in a wire myograph chamber filled with PSS, aerated with 95% O₂/5% CO₂, and maintained at 37°C.

• Equilibration and Pre-constriction: The rings are allowed to equilibrate for 60-90 minutes under a resting tension. Following equilibration, the rings are pre-constricted with a thromboxane A₂ mimetic, U46619, to a stable tone.

• Antagonist Incubation: Vehicle or 14,15-EE-5(Z)-E (e.g., 10 µM) is added to the chambers and incubated for 20-30 minutes.

• Agonist Concentration-Response: A cumulative concentration-response curve to an EET regioisomer (e.g., 14,15-EET) is generated by adding increasing concentrations of the agonist to the chambers.

• Data Analysis: The relaxation at each agonist concentration is expressed as a percentage of the pre-constriction tone. IC₅₀ or pA₂ values can be calculated to quantify the antagonist potency.

Caption: Experimental workflow for the vascular relaxation assay.

Radioligand Binding Assay

This protocol is used to determine the binding characteristics of 14,15-EE-5(Z)-E to the putative EET receptor.

• Membrane Preparation: U937 cells are homogenized in a lysis buffer and centrifuged to pellet the membranes. The membrane pellet is washed and resuspended in a binding buffer.

• Binding Reaction: In a 96-well plate, the cell membranes are incubated with a fixed concentration of radiolabeled [¹²⁵I]iodo-14,15-epoxyeicosa-5(Z)-enoic acid and increasing concentrations of unlabeled 14,15-EE-5(Z)-E or other competing ligands.

• Incubation: The plate is incubated at room temperature for a specified time to allow binding to reach equilibrium.

• Separation of Bound and Free Ligand: The reaction mixture is rapidly filtered through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand. The filters are then washed with ice-cold buffer.

• Quantification: The radioactivity retained on the filters is measured using a gamma counter.

• Data Analysis: Non-specific binding is determined in the presence of a high concentration of unlabeled ligand and subtracted from the total binding to obtain specific binding. KD, Bmax, and Ki values are calculated using appropriate software.

Measurement of Membrane Potential (Electrophysiology)

This protocol is used to assess the effect of 14,15-EE-5(Z)-E on EET-induced hyperpolarization.

• Cell Preparation: Vascular smooth muscle cells are isolated and cultured.

• Patch-Clamp Recording: The whole-cell patch-clamp technique is used to measure the membrane potential of single cells. A glass micropipette filled with an internal solution is sealed onto the cell membrane.

• Drug Application: The cells are perfused with an external solution containing an EET agonist (e.g., 14,15-EET) in the presence or absence of 14,15-EE-5(Z)-E.

• Data Acquisition and Analysis: Changes in membrane potential are recorded and analyzed to determine the extent of hyperpolarization and its inhibition by 14,15-EE-5(Z)-E.

Conclusion

14,15-EE-5(Z)-E is a valuable pharmacological tool that has significantly contributed to our understanding of the physiological roles of EETs. Its mechanism of action as a selective antagonist at a putative EET receptor is well-supported by functional and binding studies. By inhibiting EET-induced vasodilation and hyperpolarization, 14,15-EE-5(Z)-E allows for the specific investigation of EET-mediated signaling pathways in various physiological and pathological contexts. Further research, including the definitive identification and cloning of the EET receptor, will provide even greater insight into the precise molecular interactions of this important antagonist.

References

• 1. Endogenous vitamin E metabolites mediate allosteric PPARγ activation with unprecedented co-regulatory interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres: Influence upon Vascular Relaxation and Soluble Epoxide Hydrolase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]

An In-Depth Technical Guide to the Biological Function of 14,15-EE-5(Z)-E

December 2025

Abstract

This technical guide provides a comprehensive overview of the biological functions of 14,15-epoxyeicosa-5(Z)-enoic acid, commonly known as 14,15-EE-5(Z)-E or 14,15-EEZE. Primarily characterized as a selective antagonist of epoxyeicosatrienoic acids (EETs), 14,15-EEZE serves as a critical pharmacological tool for elucidating the physiological and pathophysiological roles of EETs. This document details its mechanism of action, its effects on various biological systems, and its metabolism. Particular focus is given to its role in the cardiovascular system and in cancer biology. This guide also provides detailed experimental protocols for key assays used to characterize its function and presents quantitative data in a structured format for researchers, scientists, and drug development professionals.

Introduction to 14,15-EE-5(Z)-E (14,15-EEZE)

14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) is a synthetic analog of 14,15-epoxyeicosatrienoic acid (14,15-EET), a metabolite of arachidonic acid produced by cytochrome P450 epoxygenases.[1][2] Unlike its parent compound, 14,15-EEZE exhibits potent antagonist activity against EETs, making it an invaluable tool for studying the biological effects of these lipid signaling molecules.[1][2] EETs are known to be involved in a variety of physiological processes, including the regulation of vascular tone, inflammation, and cell proliferation.[3][4] By selectively blocking the actions of EETs, 14,15-EEZE has been instrumental in defining the signaling pathways and cellular responses mediated by these endogenous eicosanoids.

Antagonist Activity and Quantitative Data

The primary biological function of 14,15-EEZE is its ability to competitively inhibit the actions of EETs. This has been demonstrated in various experimental systems, most notably in the context of vascular reactivity.

Inhibition of Vasodilation

In bovine coronary arteries pre-constricted with the thromboxane A2 mimetic U46619, 14,15-EET induces a concentration-dependent relaxation with an ED₅₀ of approximately 1 µM.[5] Pre-incubation with 14,15-EEZE (10 µmol/L) significantly inhibits this relaxation.[2] While 14,15-EEZE is a pan-EET antagonist, it shows the most potent inhibition against 14,15-EET.[1]

Parameter	14,15-EET	11,12-EET	8,9-EET	5,6-EET	Reference
Maximal Relaxation (%)	~80-90%	~80-90%	~80-90%	~80-90%	[2]
Maximal Relaxation with 10 µM 14,15-EEZE (%)	~18%	Inhibited	Inhibited	Inhibited	[2]
ED₅₀ for Vasodilation	~2.2 µM	-	-	-	[6]

Table 1: Antagonistic Effect of 14,15-EEZE on EET-Induced Vasodilation in Bovine Coronary Arteries.

Inhibition of Cancer Cell Migration and Invasion

In the context of cancer biology, EETs have been shown to promote cell migration and invasion. 14,15-EEZE has been demonstrated to inhibit these pro-metastatic effects in various cancer cell lines, including prostate cancer.

Assay	Cell Line	Treatment	Effect of 14,15-EEZE	Reference
Migration	Prostate Cancer (PC-3)	11,12-EET	Inhibition of EET-induced migration	-
Invasion	Breast Cancer (MCF-7)	14,15-EET	Inhibition of EET-induced invasion	[7]

Table 2: Inhibitory Effects of 14,15-EEZE on Cancer Cell Motility. (Note: Specific IC50 values for migration/invasion inhibition are not consistently reported in the literature).

Signaling Pathways Blocked by 14,15-EEZE

By antagonizing EETs, 14,15-EEZE effectively blocks the downstream signaling pathways activated by these eicosanoids.

G-Protein Coupled Receptor (GPCR) Signaling in the Vasculature

EETs are known to induce vasodilation through a G-protein coupled receptor, likely coupled to a Gs alpha subunit.[6] This activation leads to the stimulation of adenylyl cyclase, an increase in intracellular cyclic AMP (cAMP), and subsequent activation of Protein Kinase A (PKA). PKA then phosphorylates and opens large-conductance calcium-activated potassium (BKCa) channels in vascular smooth muscle cells, leading to hyperpolarization and relaxation. 14,15-EEZE blocks the initial binding of EETs to the GPCR, thereby inhibiting this entire signaling cascade.

References

• 1. Protocols for Migration and Invasion Studies in Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Guidelines for the measurement of vascular function and structure in isolated arteries and veins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protocols for Migration and Invasion Studies in Prostate Cancer. | Semantic Scholar [semanticscholar.org]
• 4. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Cell migration and invasion assays [bio-protocol.org]
• 7. 14, 15-EET induces breast cancer cell EMT and cisplatin resistance by up-regulating integrin αvβ3 and activating FAK/PI3K/AKT signaling - PMC [pmc.ncbi.nlm.nih.gov]

14,15-EE-5(Z)-E as an Epoxyeicosatrienoic Acid Antagonist: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epoxyeicosatrienoic acids (EETs) are a group of signaling lipids derived from the metabolism of arachidonic acid by cytochrome P450 (CYP) epoxygenases. These molecules, existing as four regioisomers (5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET), are crucial mediators in a variety of physiological processes, including the regulation of vascular tone, inflammation, and cell proliferation.[1][2] The biological activities of EETs are terminated primarily through their hydrolysis to less active dihydroxyeicosatrienoic acids (DHETs) by the soluble epoxide hydrolase (sEH).[1][3] The study of EET signaling has been greatly advanced by the development of selective antagonists. Among these, 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), also commonly referred to as 14,15-EEZE, has emerged as a valuable pharmacological tool for elucidating the roles of EETs in various biological systems. This technical guide provides an in-depth overview of 14,15-EE-5(Z)-E, focusing on its mechanism of action as an EET antagonist, its application in experimental research, and the signaling pathways it helps to unravel.

Mechanism of Action

14,15-EE-5(Z)-E is a structural analog of 14,15-EET that functions as a competitive antagonist at the putative EET receptor(s).[4][5] While a specific high-affinity EET receptor has yet to be definitively identified, functional studies and binding assays strongly suggest the presence of G-protein coupled receptors (GPCRs) that mediate the effects of EETs.[1][2] 14,15-EE-5(Z)-E competitively inhibits the binding of EETs to these sites, thereby blocking their downstream signaling cascades.[5]

Notably, 14,15-EE-5(Z)-E has been shown to be most effective in inhibiting the actions of 14,15-EET, although it also antagonizes the effects of other EET regioisomers.[4] It does not significantly affect the synthesis of EETs or other eicosanoids like 20-hydroxyeicosatetraenoic acid (20-HETE).[4] Furthermore, it does not appear to directly modulate the activity of other key signaling molecules involved in vascular tone regulation, such as nitric oxide or prostacyclin, nor does it directly open or close potassium channels.[2][4] This selectivity makes 14,15-EE-5(Z)-E a specific tool for investigating EET-mediated biological responses.

Quantitative Data: Antagonist Potency

The antagonist potency of 14,15-EE-5(Z)-E has been characterized in various experimental systems. The following table summarizes the available quantitative data on its inhibitory activity against different EET regioisomers.

Antagonist	Agonist (EET Regioisomer)	Assay System	Parameter	Value	Reference
14,15-EE-5(Z)-E	14,15-EET	Bovine Coronary Artery Rings	% Inhibition of Relaxation (at 10 µM)	~80%	[4]
14,15-EE-5(Z)-E	11,12-EET	Bovine Coronary Artery Rings	Inhibition of Relaxation	Yes	[4]
14,15-EE-5(Z)-E	8,9-EET	Bovine Coronary Artery Rings	Inhibition of Relaxation	Yes	[4]
14,15-EE-5(Z)-E	5,6-EET	Bovine Coronary Artery Rings	Inhibition of Relaxation	Yes	[4]
14,15-EE-5(Z)-E	14,15-EET	U937 Cell Membranes	Ki	Not explicitly stated, but competes for binding	[6]

Note: Explicit IC50 or Ki values for 14,15-EE-5(Z)-E against all EET regioisomers are not consistently reported in a single comprehensive study. The data presented reflects the reported inhibitory effects at specific concentrations.

Experimental Protocols

Vascular Reactivity Assay: Isometric Tension Recording in Bovine Coronary Arteries

This protocol describes the methodology to assess the antagonist effect of 14,15-EE-5(Z)-E on EET-induced vasodilation in isolated bovine coronary artery rings.

Materials:

• Bovine hearts obtained from a local abattoir

• Krebs-bicarbonate buffer (composition in mM: 118.3 NaCl, 4.7 KCl, 2.5 CaCl2, 1.2 MgSO4, 1.2 KH2PO4, 25 NaHCO3, and 11.1 glucose)

• U46619 (thromboxane A2 mimetic)

• EET regioisomers (14,15-EET, 11,12-EET, 8,9-EET, 5,6-EET)

• 14,15-EE-5(Z)-E

• Organ bath system with isometric force transducers

• Carbogen gas (95% O2, 5% CO2)

Procedure:

• Tissue Preparation:

  • Isolate the left anterior descending coronary artery from the bovine heart and place it in ice-cold Krebs-bicarbonate buffer.

  • Carefully remove excess connective tissue and fat.

  • Cut the artery into 3-5 mm rings. The endothelium can be removed by gently rubbing the intimal surface with a pair of fine forceps if required for specific experimental aims.

• Mounting:

  • Mount the arterial rings on two stainless steel hooks in an organ bath filled with Krebs-bicarbonate buffer.

  • Maintain the buffer at 37°C and continuously aerate with carbogen gas.

• Equilibration and Pre-tensioning:

  • Allow the rings to equilibrate for at least 60 minutes.

  • Gradually increase the tension to a baseline of approximately 5 grams, washing the rings with fresh buffer every 15-20 minutes.

• Pre-constriction:

  • Constrict the arterial rings with a submaximal concentration of U46619 (e.g., 10-30 nM) to achieve a stable contraction plateau.

• Antagonist Incubation:

  • For antagonist experiments, pre-incubate the rings with 14,15-EE-5(Z)-E (e.g., 10 µM) for 20-30 minutes prior to the addition of the agonist.

• Agonist-induced Relaxation:

  • Generate cumulative concentration-response curves to the desired EET regioisomer (e.g., 1 nM to 10 µM).

  • Record the relaxation as a percentage decrease from the U46619-induced pre-constriction.

• Data Analysis:

  • Compare the concentration-response curves in the presence and absence of 14,15-EE-5(Z)-E to determine the inhibitory effect.

Radioligand Binding Assay: Competitive Inhibition in U937 Cell Membranes

This protocol outlines a competitive binding assay to characterize the interaction of 14,15-EE-5(Z)-E with EET binding sites using a radiolabeled EET analog.

Materials:

• U937 human monocytic cells

• Radiolabeled EET agonist (e.g., [³H]-14,15-EET or a suitable radioiodinated analog)

• Unlabeled EETs and 14,15-EE-5(Z)-E

• Membrane preparation buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4)

• Binding buffer (e.g., membrane buffer with 0.1% BSA)

• Glass fiber filters

• Scintillation cocktail and counter

Procedure:

• Membrane Preparation:

  • Harvest U937 cells and wash with cold phosphate-buffered saline (PBS).

  • Homogenize the cells in ice-cold membrane preparation buffer.

  • Centrifuge the homogenate at a low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at a high speed (e.g., 40,000 x g) to pellet the membranes.

  • Wash the membrane pellet and resuspend in binding buffer. Determine the protein concentration using a suitable assay (e.g., BCA or Bradford).

• Competitive Binding Assay:

  • In a 96-well plate, add a fixed amount of membrane protein (e.g., 20-50 µg) to each well.

  • Add a fixed concentration of the radiolabeled EET agonist (typically at or below its Kd value).

  • Add increasing concentrations of the unlabeled competitor (14,15-EE-5(Z)-E or unlabeled EETs).

  • For total binding, add only the radioligand and buffer. For non-specific binding, add a high concentration of unlabeled EET (e.g., 10 µM) in addition to the radioligand.

• Incubation:

  • Incubate the plate at a specific temperature (e.g., room temperature or 30°C) for a predetermined time to reach equilibrium (e.g., 60-90 minutes).

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the competitor.

  • Determine the IC50 value (the concentration of competitor that inhibits 50% of specific binding) using non-linear regression analysis.

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Signaling Pathways and Visualizations

EETs exert their effects through complex signaling cascades. 14,15-EE-5(Z)-E serves as a critical tool to dissect these pathways by selectively blocking the initial step of receptor activation.

EET-Mediated Vasodilation Pathway

EETs are known to cause vasodilation by hyperpolarizing vascular smooth muscle cells. This is primarily achieved through the activation of potassium channels. The following diagram illustrates the proposed signaling pathway.

Caption: EET-mediated vasodilation signaling pathway.

Experimental Workflow for Vascular Reactivity Assay

The following diagram outlines the logical flow of the vascular reactivity experiment described in the protocol section.

Caption: Workflow for the vascular reactivity assay.

EET Signaling in Cell Proliferation and Migration

In addition to their role in vasoregulation, EETs have been implicated in cell proliferation and migration, processes that are particularly relevant in cancer biology. These effects are often mediated through the activation of receptor tyrosine kinases and downstream signaling pathways like PI3K/Akt and ERK/MAPK. 14,15-EE-5(Z)-E can be utilized to investigate the role of EETs in these processes.

Caption: EET signaling in cell proliferation and migration.

Conclusion

14,15-EE-5(Z)-E is a pivotal tool for researchers in the field of eicosanoid biology. Its ability to selectively antagonize the actions of EETs has been instrumental in defining the physiological and pathophysiological roles of these lipid mediators. This technical guide provides a comprehensive overview of the current understanding of 14,15-EE-5(Z)-E, from its mechanism of action and quantitative antagonist profile to detailed experimental protocols and the signaling pathways it helps to elucidate. As research into the therapeutic potential of modulating EET signaling continues, the use of specific antagonists like 14,15-EE-5(Z)-E will remain indispensable for advancing our knowledge and developing novel therapeutic strategies for cardiovascular diseases, inflammation, and cancer.

References

• 1. Mechanism and signal transduction of 14 (R), 15 (S)-epoxyeicosatrienoic acid (14,15-EET) binding in guinea pig monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Epoxyeicosatrienoic acids and dihydroxyeicosatrienoic acids are potent vasodilators in the canine coronary microcirculation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. journals.physiology.org [journals.physiology.org]
• 6. The Hunt for the Putative Epoxyeicosatrienoic Acid Receptor - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 14,15-Epoxyeicosa-5(Z)-enoic Acid in Vascular Smooth Muscle Relaxation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth examination of the role of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), also known as 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EEZE), in the context of vascular smooth muscle relaxation. Contrary to being a direct vasodilator, 14,15-EE-5(Z)-E functions as a selective antagonist of epoxyeicosatrienoic acids (EETs), which are potent endothelium-derived hyperpolarizing factors (EDHFs). By competitively inhibiting the action of EETs, 14,15-EE-5(Z)-E effectively blocks the signaling cascade that leads to vasodilation. This guide will detail the mechanism of action, summarize key quantitative data, provide comprehensive experimental protocols for studying its effects, and visualize the intricate signaling pathways involved. This document is intended to be a valuable resource for researchers and professionals in the fields of cardiovascular pharmacology and drug development.

Introduction: The Antagonistic Role of 14,15-EE-5(Z)-E

14,15-Epoxyeicosa-5(Z)-enoic acid is a synthetic analog of 14,15-EET. It has been instrumental as a pharmacological tool to elucidate the physiological and pathophysiological roles of EETs in the vasculature.[1][2] EETs, which are metabolites of arachidonic acid produced by cytochrome P450 epoxygenases, are crucial mediators of endothelium-dependent vasodilation, particularly in the coronary circulation.[1] 14,15-EE-5(Z)-E selectively blocks the vasodilatory effects of EETs, making it an invaluable probe for investigating EET-mediated signaling pathways and their contribution to the regulation of vascular tone.[1]

Mechanism of Action

The primary mechanism of action of 14,15-EE-5(Z)-E is the competitive antagonism of EETs at their putative receptor sites on vascular smooth muscle cells (VSMCs).[1] It inhibits the vasorelaxation induced by all four EET regioisomers: 14,15-EET, 11,12-EET, 8,9-EET, and 5,6-EET. Notably, it exhibits the highest potency against 14,15-EET.[1] By blocking the binding of EETs, 14,15-EE-5(Z)-E prevents the subsequent activation of downstream signaling pathways that lead to vasodilation.

Quantitative Data on the Inhibitory Effects of 14,15-EE-5(Z)-E

The inhibitory effects of 14,15-EE-5(Z)-E on EET-induced vasorelaxation have been quantified in several studies. The following tables summarize the key findings.

Table 1: Inhibition of EET-Induced Relaxation by 14,15-EE-5(Z)-E in Bovine Coronary Arteries

EET Regioisomer	Concentration of 14,15-EE-5(Z)-E (µM)	Maximal Relaxation Induced by EET (%)	Maximal Relaxation in Presence of 14,15-EE-5(Z)-E (%)	Percentage Inhibition (%)
14,15-EET	10	~80-90	18	~80
11,12-EET	10	~80-90	Not specified	Significant Inhibition
8,9-EET	10	~80-90	Not specified	Significant Inhibition
5,6-EET	10	~80-90	Not specified	Significant Inhibition

Data compiled from Gauthier et al. (2002), Circulation Research.[1]

Table 2: Inhibition of Bradykinin-Induced Responses by 14,15-EE-5(Z)-E in Small Bovine Coronary Arteries

Response	Bradykinin Concentration	14,15-EE-5(Z)-E Concentration (µM)	Response in Absence of 14,15-EE-5(Z)-E	Response in Presence of 14,15-EE-5(Z)-E
Hyperpolarization	10 nM	3	8 mV	5 mV
Dilation	10 nM	3	43 µm	14 µm
Maximal Relaxation	Concentration-response	10	95%	55%

Data compiled from Gauthier et al. (2002), Circulation Research.[1]

Table 3: Binding Affinity of an EET Antagonist Radioligand

Radioligand	Preparation	Kd (nM)	Bmax (pmol/mg protein)
20-[125I]-14,15-EE5ZE	U937 cell membranes	1.11 ± 0.13	1.13 ± 0.04

Data from Chen et al. (2009), Journal of Pharmacology and Experimental Therapeutics.

Signaling Pathways

The vasodilatory action of EETs, which is antagonized by 14,15-EE-5(Z)-E, involves a complex signaling cascade within the vascular smooth muscle cell.

The EET Signaling Cascade

EETs, released from the endothelium, diffuse to adjacent VSMCs and bind to a putative G-protein coupled receptor (GPCR), which is thought to be coupled to a stimulatory G-protein (Gs).[3][4] This activation of the Gs alpha subunit stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) and subsequent activation of Protein Kinase A (PKA). PKA then phosphorylates and activates large-conductance calcium-activated potassium (BKCa) channels. The opening of BKCa channels leads to potassium ion efflux, causing hyperpolarization of the cell membrane. This hyperpolarization closes voltage-dependent calcium channels, reducing intracellular calcium concentration and ultimately leading to vasodilation.

Recent evidence also suggests a role for Transient Receptor Potential Vanilloid 4 (TRPV4) channels in mediating EET-induced vasodilation. EETs can activate TRPV4 channels on VSMCs, leading to a localized influx of calcium ("Ca2+ sparks") from the sarcoplasmic reticulum, which in turn activates BKCa channels, contributing to hyperpolarization and relaxation.[5][6]

Visualization of the Signaling Pathway

The following diagram illustrates the proposed signaling pathway of EETs in vascular smooth muscle and the point of inhibition by 14,15-EE-5(Z)-E.

Figure 1: EET signaling pathway in vascular smooth muscle relaxation and its inhibition by 14,15-EE-5(Z)-E.

Experimental Protocols

The following sections provide detailed methodologies for key experiments used to study the effects of 14,15-EE-5(Z)-E on vascular smooth muscle relaxation.

Wire Myography for Isometric Tension Recording

This protocol is adapted from standard procedures for studying vascular reactivity in isolated arterial rings.[7][8][9][10][11]

Objective: To measure the effect of 14,15-EE-5(Z)-E on EET-induced relaxation of pre-constricted arterial rings.

Materials:

• Bovine hearts (source of coronary arteries)

• Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11 glucose)

• U46619 (thromboxane A2 mimetic)

• 14,15-EET and other EET regioisomers

• 14,15-EE-5(Z)-E

• Wire myograph system

• Dissection microscope and tools

• Carbogen gas (95% O2, 5% CO2)

Procedure:

• Vessel Preparation:

  • Dissect the left anterior descending coronary artery from a fresh bovine heart and place it in ice-cold Krebs-Henseleit solution.

  • Under a dissection microscope, carefully clean the artery of adhering fat and connective tissue.

  • Cut the artery into 2-3 mm wide rings. Great care should be taken to not damage the endothelium.

• Mounting:

  • Mount each arterial ring on two tungsten wires (typically 40 µm in diameter) in the organ bath of the wire myograph system.

  • The organ bath should contain Krebs-Henseleit solution continuously gassed with carbogen and maintained at 37°C.

• Equilibration and Viability Check:

  • Allow the mounted rings to equilibrate for 60-90 minutes under a resting tension of approximately 5 grams.

  • After equilibration, depolarize the rings with a high potassium solution (e.g., Krebs solution with 60 mM KCl) to check for viability. Rings that do not produce a robust contraction should be discarded.

  • Wash the rings with fresh Krebs-Henseleit solution and allow them to return to baseline tension.

• Pre-constriction:

  • Pre-constrict the arterial rings with a submaximal concentration of U46619 (e.g., 10-30 nM) to achieve a stable contraction of approximately 50-80% of the maximal KCl-induced contraction.

• Experimental Protocol:

  • Once a stable plateau of contraction is reached, add cumulative concentrations of an EET regioisomer (e.g., 10⁻⁹ to 10⁻⁵ M) to generate a concentration-response curve for relaxation.

  • For antagonist studies, pre-incubate a separate set of pre-constricted rings with 14,15-EE-5(Z)-E (e.g., 10 µM) for 20-30 minutes before adding the cumulative concentrations of the EET.

• Data Analysis:

  • Record the changes in isometric tension.

  • Express the relaxation as a percentage of the pre-constriction induced by U46619.

  • Compare the concentration-response curves in the presence and absence of 14,15-EE-5(Z)-E to determine the extent of inhibition.

The following diagram outlines the general workflow for a wire myography experiment.

Figure 2: Experimental workflow for wire myography.

Patch-Clamp Electrophysiology of BKCa Channels

This protocol provides a general framework for studying the activity of single BKCa channels in isolated vascular smooth muscle cells.[12][13]

Objective: To determine if 14,15-EE-5(Z)-E blocks the activation of BKCa channels by EETs.

Materials:

• Isolated vascular smooth muscle cells (see protocol below)

• Patch-clamp rig (amplifier, micromanipulator, perfusion system)

• Borosilicate glass capillaries for pulling patch pipettes

• Pipette solution (in mM): 140 KCl, 1 MgCl2, 10 HEPES, 5 EGTA (pH 7.2)

• Bath solution (in mM): 140 NaCl, 5 KCl, 1 MgCl2, 2 CaCl2, 10 HEPES, 10 glucose (pH 7.4)

• 14,15-EET

• 14,15-EE-5(Z)-E

• Iberiotoxin (a specific BKCa channel blocker)

Procedure for Isolating VSMCs:

• Dissect a segment of a suitable artery (e.g., bovine coronary artery) and place it in a Ca2+-free physiological salt solution.

• Remove the endothelium by gently rubbing the intimal surface.

• Cut the tissue into small pieces and incubate in a dissociation solution containing enzymes such as collagenase and elastase at 37°C for a specified time (e.g., 30-60 minutes).

• Gently triturate the digested tissue with a pipette to release single smooth muscle cells.

• Plate the isolated cells on glass coverslips and use them for patch-clamp experiments within a few hours.

Patch-Clamp Protocol (Inside-Out Patch Configuration):

• Pipette Preparation: Pull a patch pipette from a borosilicate glass capillary to a resistance of 3-5 MΩ when filled with the pipette solution.

• Seal Formation: Approach a single, healthy VSMC with the patch pipette and apply gentle suction to form a high-resistance (GΩ) seal between the pipette tip and the cell membrane.

• Patch Excision: After forming a stable cell-attached configuration, pull the pipette away from the cell to excise a patch of membrane, resulting in an inside-out configuration where the intracellular side of the membrane is facing the bath solution.

• Recording:

  • Hold the membrane potential at a positive voltage (e.g., +40 mV) to promote the opening of BKCa channels.

  • Record baseline channel activity.

  • Perfuse the bath with a solution containing 14,15-EET and observe the increase in channel activity (open probability).

  • To test the effect of the antagonist, perfuse the patch with a solution containing both 14,15-EET and 14,15-EE-5(Z)-E and observe any reduction in channel activity.

  • Confirm the identity of the channels by applying iberiotoxin to the bath, which should block the channel activity.

• Data Analysis:

  • Analyze the single-channel recordings to determine the open probability (Po) of the BKCa channels under different conditions.

  • Compare the Po in the presence of EET alone versus EET plus 14,15-EE-5(Z)-E.

The logical relationship for the patch-clamp experiment is depicted below.

References

• 1. ahajournals.org [ahajournals.org]
• 2. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gs alpha subunit - Wikipedia [en.wikipedia.org]
• 4. Endothelial G protein stimulatory α-subunit is a critical regulator of post-ischemic angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TRPV4 and the regulation of vascular tone - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Vanilloid and Melastatin Transient Receptor Potential Channels in Vascular Smooth Muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.physiology.org [journals.physiology.org]
• 8. A novel device for in vitro isometric tension recordings of cylindrical artery segments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Simple Method for Normalization of Aortic Contractility - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Standardized Rat Coronary Ring Preparation and Real-Time Recording of Dynamic Tension Changes Along Vessel Diameter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A method for direct patch-clamp recording from smooth muscle cells embedded in functional brain microvessels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Guidelines for the Isolation and Characterization of Murine Vascular Smooth Muscle Cells. A Report from the International Society of Cardiovascular Translational Research - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the 14,15-Epoxyeicosa-5(Z)-enoic Acid Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid, commonly known as 14,15-EEZE, is a synthetic analog of 14,15-epoxyeicosatrienoic acid (14,15-EET), a bioactive lipid metabolite of arachidonic acid. Primarily recognized for its role as a selective antagonist of EETs, 14,15-EEZE has become an invaluable pharmacological tool for elucidating the physiological and pathological functions of the epoxygenase pathway. This technical guide provides a comprehensive overview of the 14,15-EEZE signaling pathway, including its mechanism of action, downstream effects, and its implications in various disease states. This document is intended to serve as a detailed resource for researchers, scientists, and professionals involved in drug development.

Core Mechanism of Action

14,15-EEZE primarily functions by competitively antagonizing the effects of epoxyeicosatrienoic acids (EETs), with a particular selectivity for 14,15-EET. EETs are potent signaling molecules that exert a wide range of biological effects, including vasodilation, anti-inflammatory responses, and modulation of cell growth and migration. The antagonistic action of 14,15-EEZE is believed to occur at a putative G-protein coupled receptor (GPCR) for EETs, with recent evidence pointing towards GPR39 as a potential candidate. By blocking the binding of EETs to their receptor, 14,15-EEZE inhibits the initiation of downstream signaling cascades. It is important to note that 14,15-EEZE does not appear to inhibit the synthesis of EETs or other related eicosanoids like 20-hydroxyeicosatetraenoic acid (20-HETE)[1].

Key Signaling Pathways Modulated by 14,15-EEZE

The antagonistic effects of 14,15-EEZE have been demonstrated across various signaling pathways, primarily by inhibiting the actions of EETs.

Vascular Signaling and Vasodilation

In the vasculature, EETs are known as endothelium-derived hyperpolarizing factors (EDHFs) that cause vasodilation. 14,15-EEZE effectively blocks this EET-induced vasorelaxation[1]. The proposed mechanism involves the inhibition of EET-mediated activation of large-conductance calcium-activated potassium channels (BKCa) in vascular smooth muscle cells. Activation of these channels leads to potassium efflux, hyperpolarization, and subsequent relaxation of the smooth muscle. 14,15-EEZE does not directly block BKCa channels but rather prevents their activation by EETs[2].

Figure 1: Antagonism of EET-induced vasodilation by 14,15-EEZE.

Cancer Cell Signaling

In the context of cancer biology, EETs have been shown to promote cell proliferation, migration, and angiogenesis. 14,15-EEZE has been demonstrated to inhibit these pro-cancerous effects. Specifically, it can block the EET-induced transactivation of the epidermal growth factor receptor (EGFR) and the subsequent activation of the PI3K/Akt signaling pathway. This inhibition leads to a reduction in cancer cell motility and invasion.

Figure 2: Inhibition of EET-mediated cancer cell signaling by 14,15-EEZE.

Neuroinflammation and Neuroprotection

Emerging evidence suggests a role for EETs in neuroprotection and the modulation of neuroinflammation. 14,15-EET has been shown to protect neurons from apoptosis and promote neurite outgrowth[3][4]. While direct studies on the effect of 14,15-EEZE in neuroinflammatory models are ongoing, its ability to antagonize EETs suggests it could be a valuable tool to investigate the role of the epoxygenase pathway in neurological disorders.

Quantitative Data Summary

The following tables summarize the available quantitative data for 14,15-EEZE and its effects on various biological processes.

Table 1: Antagonistic Activity of 14,15-EEZE

Target/Process	Agonist	Assay System	Effect of 14,15-EEZE	Quantitative Value	Reference
Vasodilation	14,15-EET	Bovine coronary artery rings	Inhibition of relaxation	-	[1]
Vasodilation	11,12-EET	Bovine coronary artery rings	Inhibition of relaxation	-	[1]
Myocardial Infarct Size	Endogenous/Exogenous EETs	Canine model of ischemia-reperfusion	Abolished cardioprotective effect	-	[1][5]
Endothelial Cell Tube Formation	Hypoxia	Bovine retinal endothelial cells	Suppression of formation	-	[6]

Table 2: Agonist/Partial Agonist Activity of 14,15-EEZE

Assay System	Effect	Maximal Response (compared to 14,15-EET)	Reference
U46619-precontracted bovine coronary rings	Weak relaxation	21% (vs. 80% for 14,15-EET)	[7]

Detailed Experimental Protocols

Synthesis of 14,15-EEZE

The synthesis of 14,15-EEZE has been described in the literature and generally involves the selective epoxidation of a partially saturated arachidonic acid analog. A detailed, step-by-step synthesis protocol can be found in publications by Falck et al.[8]. The general scheme involves the preparation of the appropriate unsaturated fatty acid precursor followed by epoxidation of the 14,15-double bond. Purification is typically achieved by silica gel column chromatography.

Vascular Reactivity Assay (Isometric Tension Measurement)

This protocol is used to assess the effect of 14,15-EEZE on EET-induced vasodilation.

Materials:

• Isolated coronary artery rings

• Organ bath system with force transducers

• Krebs-bicarbonate buffer

• U46619 (thromboxane A2 mimetic)

• 14,15-EET and other EET regioisomers

• 14,15-EEZE

Procedure:

• Mount isolated coronary artery rings in an organ bath filled with Krebs-bicarbonate buffer, gassed with 95% O2/5% CO2, and maintained at 37°C.

• Allow the rings to equilibrate under a resting tension of ~5g for 1-2 hours.

• Pre-constrict the arterial rings with a submaximal concentration of U46619 to achieve a stable contraction.

• Once a stable plateau is reached, cumulatively add increasing concentrations of an EET (e.g., 14,15-EET) to generate a concentration-response curve for relaxation.

• In a separate set of experiments, pre-incubate the pre-constricted rings with 14,15-EEZE (e.g., 10 µM) for 20-30 minutes before constructing the EET concentration-response curve.

• Record the changes in isometric tension using a force transducer and data acquisition system.

• Calculate the relaxation as a percentage of the pre-constriction induced by U46619.

Figure 3: Workflow for vascular reactivity assay.

Whole-Cell Patch-Clamp Electrophysiology

This protocol is designed to study the effects of 14,15-EEZE on EET-activated ion channels, such as BKCa channels, in isolated cells.

Materials:

• Isolated vascular smooth muscle cells

• Patch-clamp rig (amplifier, micromanipulator, microscope)

• Borosilicate glass pipettes

• Intracellular and extracellular recording solutions

• 14,15-EET and 14,15-EEZE

Procedure:

• Prepare patch pipettes with a resistance of 3-5 MΩ when filled with intracellular solution.

• Establish a whole-cell patch-clamp configuration on an isolated vascular smooth muscle cell.

• Hold the cell at a specific membrane potential (e.g., -60 mV).

• Apply voltage steps to elicit channel activity and record baseline currents.

• Perfuse the cell with a solution containing 14,15-EET and record the changes in channel activity.

• In a separate experiment or after washout, pre-perfuse the cell with 14,15-EEZE before applying 14,15-EET to determine its inhibitory effect.

• Analyze the current-voltage relationship and channel open probability.

Figure 4: Workflow for whole-cell patch-clamp experiment.

Cancer Cell Migration (Wound Healing) Assay

This assay is used to assess the effect of 14,15-EEZE on EET-induced cancer cell migration.

Materials:

• Cancer cell line (e.g., prostate cancer cells)

• Culture plates

• Pipette tips or a wound-making tool

• Cell culture medium

• 11,12-EET or other pro-migratory EETs

• 14,15-EEZE

Procedure:

• Seed cancer cells in a culture plate and grow them to a confluent monolayer.

• Create a "scratch" or wound in the monolayer using a sterile pipette tip.

• Wash the cells to remove debris.

• Add fresh medium containing the desired treatments: control (vehicle), EET alone, 14,15-EEZE alone, and EET in the presence of 14,15-EEZE.

• Image the wound at time zero and at subsequent time points (e.g., 12, 24 hours).

• Quantify the rate of wound closure by measuring the change in the wound area over time.

Conclusion and Future Directions

14,15-EEZE has proven to be a critical tool for investigating the diverse roles of the EET signaling pathway. Its ability to selectively antagonize EETs has provided significant insights into their functions in vascular biology, cancer progression, and neurology. While much has been learned, several key questions remain. The definitive identification and characterization of the putative EET receptor(s) is a major area of ongoing research. Further studies are also needed to fully elucidate the downstream signaling cascades modulated by EETs and, consequently, inhibited by 14,15-EEZE in various cell types and disease models. The development of more potent and specific EET antagonists, as well as agonists, will undoubtedly continue to advance our understanding of this important lipid signaling pathway and may lead to novel therapeutic strategies for a range of diseases.

References

• 1. ahajournals.org [ahajournals.org]
• 2. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 14,15-EET promotes mitochondrial biogenesis and protects cortical neurons against oxygen/glucose deprivation-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 14,15-EET Suppresses Neuronal Apoptosis in Ischemia-Reperfusion Through the Mitochondrial Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 14,15-Dihydroxy-eicosa-5(Z)-enoic Acid Selectively Inhibits 14,15-Epoxyeicosatrienoic Acid-Induced Relaxations in Bovine Coronary Arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lipidmaps.org [lipidmaps.org]

A Technical Guide to Structural Analogs of 14,15-Epoxyeicosatrienoic Acids

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structural analogs of 14,15-epoxyeicosatrienoic acids (14,15-EETs), potent signaling molecules with significant therapeutic potential. This document summarizes their structure-activity relationships, quantitative biological data, key signaling pathways, and the experimental protocols used for their evaluation.

Core Concepts

14,15-EET is a cytochrome P450-derived metabolite of arachidonic acid that exhibits a range of biological activities, including vasodilation, anti-inflammatory effects, and promotion of angiogenesis.[1][2] However, its therapeutic utility is limited by its metabolic instability, primarily through hydrolysis by soluble epoxide hydrolase (sEH) to the less active 14,15-dihydroxyeicosatrienoic acid (14,15-DHET).[3][4] This has driven the development of structurally modified analogs with improved pharmacokinetic profiles and enhanced or specific biological activities.

The key structural features of 14,15-EET that are critical for its vasodilatory activity include a carbon-1 acidic group, a Δ8 double bond, and a 14(S),15(R)-(cis)-epoxy group.[3] Modifications to these sites have led to the development of both agonists and antagonists of EET activity.[5]

Quantitative Data on 14,15-EET Analogs

The following tables summarize the quantitative data on the biological activity of various 14,15-EET analogs, focusing on their vasodilatory effects and inhibition of soluble epoxide hydrolase (sEH).

Table 1: Vasodilatory Potency of 14,15-EET Analogs in Bovine Coronary Arteries

Analog	Modification	ED₅₀ (μM)	Maximum Vasorelaxation (% of 14,15-EET)	Reference
14,15-EET	-	1.0 - 2.2	85% (at 10 µM)	[3][6]
14,15-DHET	Epoxide hydrolyzed	~5.0	Less potent than 14,15-EET	[3]
14,15-EET-methyl ester	Carboxyl group modification	Active	Retained full activity	[3]
14,15-EET-methylsulfonimide	Carboxyl group modification	Active	Retained full activity	[3]
Tetrazole 19	Carboxylate bioisostere	0.18	12-fold more potent than 14,15-EET	[6]
Oxadiazole-5-thione 25	Carboxylate bioisostere	0.36	6-fold more potent than 14,15-EET	[6]
Oxamide 16	Epoxide bioisostere	1.7	Comparable to 14,15-EET	[7]
N-iPr-amide 20	Epoxide bioisostere	1.7	Comparable to 14,15-EET	[7]
Unsubstituted urea 12	Epoxide bioisostere	3.5	-	[7]
14,15-EEZE	Δ5 double bond	-	Antagonist activity	[8]

Table 2: sEH Inhibitory Potency of 14,15-EET Analogs

Analog	Modification	IC₅₀ (nM)	Reference
Tetrazole 19	Carboxylate bioisostere	11	[6]
Oxadiazole-5-thione 25	Carboxylate bioisostere	>500	[6]
Unsubstituted urea 12	Epoxide bioisostere	16	[7]
Oxamide 16	Epoxide bioisostere	59,000 (59 µM)	[7]
N-iPr-amide 20	Epoxide bioisostere	19,000 (19 µM)	[7]

Key Signaling Pathways

14,15-EET and its analogs exert their effects through multiple signaling pathways. The vasodilation is primarily mediated by the activation of large-conductance Ca²⁺-activated K⁺ (BKCa) channels in vascular smooth muscle cells, a process involving a G-protein, likely Gs.[3] Other significant pathways include the mTORC2/Akt and EGFR/ERK/PI3K pathways, which are implicated in cell proliferation and anti-apoptosis.

Key signaling pathways of 14,15-EET and its analogs.

Experimental Protocols

The evaluation of 14,15-EET analogs typically involves a series of in vitro and in vivo experiments. Below are the methodologies for two key assays.

Bovine Coronary Artery Vasorelaxation Assay

This assay measures the ability of a compound to relax pre-contracted arterial rings, providing a functional measure of its vasodilatory activity.

• Tissue Preparation: Bovine hearts are obtained from a local abattoir. The left anterior descending coronary arteries are dissected and placed in cold physiological salt solution (PSS). The arteries are cleaned of adhering tissue and cut into 2-3 mm rings.

• Mounting: The arterial rings are mounted in organ chambers containing PSS bubbled with 95% O₂ and 5% CO₂ at 37°C. The rings are connected to isometric force transducers to record changes in tension.

• Equilibration and Pre-contraction: The rings are allowed to equilibrate for 90 minutes under a resting tension of 5g. After equilibration, the rings are pre-contracted with a thromboxane-mimetic, such as U46619, to a stable tension.

• Analog Application: Cumulative concentrations of the 14,15-EET analog are added to the organ bath, and the relaxation response is recorded.

• Data Analysis: The relaxation at each concentration is expressed as a percentage of the pre-contraction tension. The ED₅₀ (the concentration that produces 50% of the maximal relaxation) is calculated from the concentration-response curve.

Soluble Epoxide Hydrolase (sEH) Inhibition Assay

This assay determines the potency of a compound in inhibiting the sEH enzyme, which is responsible for the metabolic inactivation of EETs.

• Enzyme and Substrate: Recombinant human sEH is used as the enzyme source. A fluorescent substrate, such as cyano(2-methoxynaphthalen-6-yl)methyl trans-(3-phenyl-oxiran-2-yl)methyl carbonate (CMNPC), is used.

• Assay Procedure: The assay is typically performed in a 96-well plate format. The test compound (analog) at various concentrations is pre-incubated with the sEH enzyme in a buffer solution.

• Reaction Initiation: The reaction is initiated by the addition of the fluorescent substrate. The hydrolysis of the substrate by sEH generates a fluorescent product.

• Fluorescence Measurement: The increase in fluorescence is monitored over time using a fluorescence plate reader.

• Data Analysis: The rate of the enzymatic reaction is calculated from the linear portion of the fluorescence curve. The IC₅₀ (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

General experimental workflow for 14,15-EET analog development.

Conclusion

The development of structural analogs of 14,15-EET represents a promising therapeutic strategy for a variety of cardiovascular and renal diseases.[9][10] By modifying the key structural motifs of the parent molecule, it is possible to create compounds with improved stability, enhanced potency, and specific biological activities. The data and protocols presented in this guide provide a foundation for researchers and drug development professionals to further explore the therapeutic potential of these fascinating molecules.

References

• 1. EET signaling in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti- apoptosis of human carcinoma cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
• 5. 14,15-EET analogs: characterization of structural requirements for agonist and antagonist activity in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres: Influence upon Vascular Relaxation and Soluble Epoxide Hydrolase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. Orally Active Epoxyeicosatrienoic Acid Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Orally active epoxyeicosatrienoic acid analogs in hypertension and renal injury - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 14,15-EE-5(Z)-E in Vascular Relaxation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), also known as 14,15-EEZE, is a valuable pharmacological tool for investigating the role of epoxyeicosatrienoic acids (EETs) in vascular function. EETs are cytochrome P450 metabolites of arachidonic acid that act as endothelium-derived hyperpolarizing factors (EDHFs), contributing to vascular relaxation and the regulation of blood pressure.[1][2] 14,15-EEZE functions as a selective antagonist of EETs, making it instrumental in elucidating the physiological and pathophysiological roles of the EET signaling pathway in the cardiovascular system.[1][2][3]

These application notes provide detailed protocols for utilizing 14,15-EEZE in vascular relaxation assays, along with a summary of its effects and the underlying signaling mechanisms.

Mechanism of Action

14,15-EEZE selectively inhibits the vascular relaxation induced by EETs.[1][3] The vasodilatory action of EETs is primarily mediated through the activation of large-conductance calcium-activated potassium (BKCa) channels in vascular smooth muscle cells.[3][4] This leads to membrane hyperpolarization, which in turn inhibits voltage-gated calcium channels, reduces intracellular calcium concentrations, and ultimately causes vasorelaxation.[3] EETs are thought to exert their effects through a G-protein-coupled receptor, and 14,15-EEZE acts by competitively blocking this interaction.[1][4]

Data Summary

The following tables summarize the inhibitory effects of 14,15-EEZE on vascular relaxation induced by various agonists in bovine coronary arteries.

Table 1: Inhibition of EET Regioisomer-Induced Relaxation by 14,15-EEZE (10 µmol/L)

Agonist (EET Regioisomer)	Maximal Relaxation (%) without 14,15-EEZE	Maximal Relaxation (%) with 14,15-EEZE
14,15-EET	~80-90%	~18%
11,12-EET	~80-90%	Significantly Inhibited
8,9-EET	~80-90%	Significantly Inhibited
5,6-EET	~80-90%	Significantly Inhibited

Data compiled from studies on bovine coronary arterial rings pre-constricted with U46619.[1][2]

Table 2: Effect of 14,15-EEZE on Endothelium-Dependent and -Independent Vasodilators

Vasodilator	Pathway	Effect of 14,15-EEZE (10 µmol/L)
Methacholine	Endothelium-Dependent (EDHF component)	Inhibited
Bradykinin	Endothelium-Dependent (EDHF component)	Inhibited
Arachidonic Acid	Endothelium-Dependent (produces EETs)	Inhibited
Sodium Nitroprusside	NO Donor	No Alteration
Iloprost	Prostacyclin Analogue	No Alteration
NS1619	BKCa Channel Opener	No Alteration
Bimakalim	KATP Channel Opener	No Alteration

These findings highlight the selectivity of 14,15-EEZE for the EET-mediated pathway.[1][2]

Experimental Protocols

Protocol 1: Ex Vivo Vascular Reactivity Assessment in Isolated Aortic Rings

This protocol details the use of 14,15-EEZE to investigate its antagonistic effects on EET-induced vasorelaxation in isolated arterial rings.

Materials:

• Male New Zealand white rabbits (2.5–3.0 kg) or other suitable animal models.

• Krebs-Henseleit Solution (KHS) (in mM): NaCl 118, KCl 4.7, KH2PO4 1.2, MgSO4 1.2, NaHCO3 25.0, glucose 11.1, CaCl2 2.5.

• Carbogen gas (95% O2 / 5% CO2).

• U46619 (thromboxane A2 mimetic) or Phenylephrine for pre-constriction.

• 14,15-EEZE.

• EET regioisomers (e.g., 14,15-EET).

• Organ bath system with isometric force transducers.

Procedure:

• Tissue Preparation:

  • Euthanize the animal according to approved institutional guidelines.

  • Carefully dissect the thoracic aorta and place it in ice-cold KHS.

  • Clean the aorta of adhering connective and adipose tissue.

  • Cut the aorta into rings of approximately 3-5 mm in length.[5]

  • For endothelium-denuded experiments, gently rub the intimal surface of the rings.

• Mounting and Equilibration:

  • Mount each aortic ring in an organ bath filled with KHS, maintained at 37°C and continuously bubbled with carbogen gas.

  • Apply an optimal resting tension (e.g., 1.5-2.0 g for rabbit aorta) and allow the tissues to equilibrate for 60-90 minutes, with washes of fresh KHS every 15-20 minutes.[5]

• Viability and Pre-constriction:

  • Assess tissue viability by inducing a contraction with KCl (e.g., 80 mM).

  • After washout and return to baseline, induce a stable submaximal contraction with U46619 (e.g., 20 nmol/L) or another suitable vasoconstrictor.[1]

• Antagonist Incubation:

  • For antagonist studies, pre-incubate the aortic rings with 14,15-EEZE (e.g., 10 µmol/L) for a designated period (e.g., 20-30 minutes) before adding the agonist.[1]

• Concentration-Response Curves:

  • Generate cumulative concentration-response curves for EET regioisomers by adding them in increasing concentrations to the organ bath.

  • Record the relaxation response as a percentage of the pre-contraction induced by the vasoconstrictor.

• Data Analysis:

  • Compare the concentration-response curves in the presence and absence of 14,15-EEZE to determine the extent of inhibition.

Visualizations

Signaling Pathway of EET-Induced Vasorelaxation

Caption: Signaling pathway of EET-induced vascular relaxation and its inhibition by 14,15-EEZE.

Experimental Workflow for Vascular Relaxation Assay

Caption: Workflow for assessing 14,15-EEZE antagonism in vascular relaxation assays.

References

• 1. ahajournals.org [ahajournals.org]
• 2. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for 14,15-EE-5(Z)-E in Arterial Ring Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed experimental protocol for studying the effects of 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), a selective antagonist of epoxyeicosatrienoic acids (EETs), on isolated arterial rings. This protocol is essential for investigating the role of EETs in vascular tone and endothelial-dependent hyperpolarization.

Introduction

14,15-EE-5(Z)-E, also known as 14,15-EEZE, is a valuable pharmacological tool for elucidating the physiological and pathophysiological roles of 14,15-EET and other EET regioisomers in the vasculature. EETs are cytochrome P450 metabolites of arachidonic acid that act as endothelium-derived hyperpolarizing factors (EDHFs), causing vasodilation by activating large-conductance calcium-activated potassium (BKCa) channels in smooth muscle cells.[1][2] 14,15-EE-5(Z)-E selectively antagonizes these effects, making it a crucial compound for studying EET-mediated signaling pathways.[1][3][4]

Data Presentation

The following tables summarize the quantitative data on the inhibitory effects of 14,15-EE-5(Z)-E on vasodilation in bovine coronary arteries.

Table 1: Inhibitory Effect of 14,15-EE-5(Z)-E (10 µmol/L) on EET-Induced Relaxation of Bovine Coronary Arteries

Vasoactive Agent	Maximal Relaxation (%)	Maximal Relaxation with 14,15-EE-5(Z)-E (%)
14,15-EET	80-90	18
11,12-EET	80-90	Inhibited
8,9-EET	80-90	Inhibited
5,6-EET	80-90	Inhibited

Data compiled from Circulation Research, 2002.[3]

Table 2: Specificity of 14,15-EE-5(Z)-E in Bovine Coronary Arteries

Vasoactive Agent	Effect of 14,15-EE-5(Z)-E (10 µmol/L) on Relaxation
Sodium Nitroprusside (NO donor)	No alteration
Iloprost (Prostacyclin analog)	No alteration
Bimakalim (KATP channel opener)	No alteration
NS1619 (BKCa channel opener)	No alteration

Data compiled from Circulation Research, 2002 and Vascular Pharmacology of Epoxyeicosatrienoic Acids.[1][3]

Experimental Protocols

This section details the methodology for assessing the effect of 14,15-EE-5(Z)-E on isolated arterial rings.

Materials and Reagents

• Bovine hearts (source of coronary arteries)

• Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11 glucose)

• U46619 (thromboxane A2 mimetic)

• 14,15-EE-5(Z)-E

• EET regioisomers (14,15-EET, 11,12-EET, 8,9-EET, 5,6-EET)

• Indomethacin (cyclooxygenase inhibitor)

• L-Nitroarginine (nitric oxide synthase inhibitor)

• Organ bath system with isometric force transducers

• Carbogen gas (95% O2, 5% CO2)

Arterial Ring Preparation

• Isolate the left anterior descending coronary artery from a fresh bovine heart and place it in ice-cold Krebs-Henseleit solution.

• Carefully clean the artery of surrounding connective and adipose tissue.

• Cut the artery into rings of 3-5 mm in length.

• For some experiments, the endothelium can be mechanically removed by gently rubbing the intimal surface with a pair of fine forceps.

Experimental Setup

• Mount the arterial rings in organ baths containing Krebs-Henseleit solution maintained at 37°C and continuously bubbled with carbogen gas.

• Connect the rings to isometric force transducers to record changes in tension.

• Allow the rings to equilibrate for at least 60 minutes under a resting tension of 3.5 to 5 grams, with periodic washing every 15-20 minutes.[3]

Protocol for Assessing the Antagonistic Effect of 14,15-EE-5(Z)-E

• To inhibit the production of endogenous prostanoids and nitric oxide, pre-treat the arterial rings with indomethacin (10 µmol/L) and L-nitroarginine (100 µmol/L) for 30 minutes.

• Induce a stable submaximal contraction with U46619 (e.g., 1-10 nmol/L) to approximately 50-75% of the maximal contraction induced by KCl (e.g., 60-80 mmol/L).[3]

• Once a stable plateau is reached, add cumulative concentrations of an EET regioisomer (e.g., 14,15-EET, from 1 nmol/L to 10 µmol/L) to generate a concentration-response curve for vasodilation.

• Wash the rings thoroughly with Krebs-Henseleit solution to return to baseline tension.

• Incubate the rings with 14,15-EE-5(Z)-E (e.g., 10 µmol/L) for 30 minutes.

• Repeat the pre-constriction with U46619.

• Generate a second concentration-response curve for the same EET regioisomer in the presence of 14,15-EE-5(Z)-E.

• Compare the concentration-response curves in the absence and presence of 14,15-EE-5(Z)-E to determine its inhibitory effect.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for assessing 14,15-EE-5(Z)-E effects on arterial rings.

Signaling Pathway of EET-Induced Vasodilation and its Inhibition by 14,15-EE-5(Z)-E

Caption: Signaling pathway of EET-induced vasodilation and its inhibition.

References

• 1. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 14,15-EE-5(Z)-E as a Selective EET Antagonist in Vitro

Audience: Researchers, scientists, and drug development professionals.

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid, commonly known as 14,15-EE-5(Z)-E or 14,15-EEZE, is a synthetic analog of the epoxyeicosatrienoic acid (EET) 14,15-EET.[1][2] In vitro studies have established 14,15-EE-5(Z)-E as a selective and potent antagonist of EET-mediated biological effects, particularly in the vasculature.[1][3] EETs are cytochrome P450 metabolites of arachidonic acid that act as endothelium-derived hyperpolarizing factors (EDHFs), leading to vasorelaxation.[1][3][4] 14,15-EE-5(Z)-E competitively inhibits these effects, making it a valuable pharmacological tool for investigating the physiological and pathophysiological roles of EETs.

These application notes provide a summary of the effective concentrations of 14,15-EE-5(Z)-E observed in vitro, detailed protocols for its use in common experimental models, and a description of its mechanism of action.

Data Presentation

Table 1: Effective Concentrations of 14,15-EE-5(Z)-E in Vitro

Cell/Tissue Type	Assay	Effective Concentration	Observed Effect	Reference
Bovine Coronary Arteries	Vascular Relaxation Assay	10 µM	Approximately 80% inhibition of 14,15-EET-induced relaxation.[2] Also inhibited relaxations to 11,12-EET, 8,9-EET, and 5,6-EET.	[1][2]
Bovine Coronary Arteries	Vascular Relaxation Assay	10 µM	Inhibited indomethacin-resistant relaxations to methacholine and arachidonic acid.	[1]
Bovine Coronary Arteries	Vascular Relaxation Assay	10 µM	Inhibited indomethacin- and L-nitroarginine-resistant relaxations to bradykinin.	[1]
Small Bovine Coronary Arteries	Smooth Muscle Hyperpolarization and Relaxation	3 µM	Inhibited bradykinin-induced smooth muscle hyperpolarization and relaxation.	[1]
Rat Renal Microsomes	EET and 20-HETE Synthesis Assay	10 µM	Did not decrease EET synthesis or alter 20-hydroxyeicosatetraenoic acid (20-HETE) synthesis. Appeared to decrease the metabolism of EETs to dihydroxyeicosatrienoic acids (DHETs).	[1][5]
U937 Cell Membranes	Radioligand Binding Assay (using 20-(125)I-14,15-EE5ZE)	KD = 1.11 ± 0.13 nM	Characterized a high-affinity binding site for the EET antagonist.	[6]

Mechanism of Action & Signaling Pathways

14,15-EE-5(Z)-E functions as a selective antagonist at a putative EET receptor.[1][6] In the vasculature, EETs released from the endothelium act on adjacent vascular smooth muscle cells (VSMCs). They bind to their receptor, which leads to the activation of large-conductance Ca2+-activated K+ (BKCa) channels.[4][7] The opening of these channels causes K+ efflux, leading to hyperpolarization of the VSMC membrane. This hyperpolarization closes voltage-gated Ca2+ channels, reducing intracellular Ca2+ concentration and resulting in vasorelaxation.[4] 14,15-EE-5(Z)-E blocks the initial step of this pathway by preventing EETs from binding to their receptor, thereby inhibiting hyperpolarization and subsequent relaxation.[1][3]

Caption: EET signaling pathway leading to vasorelaxation and its inhibition by 14,15-EE-5(Z)-E.

Experimental Protocols

Vascular Reactivity Assay in Bovine Coronary Arteries

This protocol is based on methodologies described for assessing the effect of 14,15-EE-5(Z)-E on vasorelaxation.[1][2]

Objective: To determine the antagonistic effect of 14,15-EE-5(Z)-E on EET-induced and endothelium-dependent relaxation in isolated arterial rings.

Materials:

• Bovine hearts obtained from a local abattoir

• Krebs-bicarbonate buffer (composition in mM: 118.3 NaCl, 4.7 KCl, 2.5 CaCl2, 1.2 MgSO4, 1.2 KH2PO4, 25 NaHCO3, and 11.1 glucose)

• U46619 (thromboxane A2 mimetic)

• 14,15-EET (or other EET regioisomers)

• 14,15-EE-5(Z)-E

• Indomethacin (cyclooxygenase inhibitor)

• L-nitroarginine (nitric oxide synthase inhibitor)

• Organ bath system with force transducers

• 95% O2 / 5% CO2 gas mixture

Procedure:

• Isolate the left anterior descending coronary artery from a bovine heart and place it in cold Krebs-bicarbonate buffer.

• Dissect the artery into rings of 3-5 mm in length.

• Mount the arterial rings in organ baths containing Krebs-bicarbonate buffer, maintained at 37°C and continuously gassed with 95% O2 / 5% CO2.

• Allow the rings to equilibrate for 90 minutes under a resting tension of 5-8 g.

• Pre-constrict the arterial rings with U46619 to achieve a stable contraction.

• For EET antagonism:

  • Pre-incubate a set of rings with 14,15-EE-5(Z)-E (e.g., 10 µM) for 20-30 minutes.

  • Generate a cumulative concentration-response curve to an EET (e.g., 14,15-EET, from 1 nM to 10 µM) in both control and 14,15-EE-5(Z)-E-treated rings.

• For endothelium-dependent relaxation:

  • In experiments involving agonists like bradykinin or methacholine, pre-treat rings with indomethacin (10 µM) and/or L-nitroarginine (30 µM) to isolate the EDHF component.

  • Pre-incubate a set of rings with 14,15-EE-5(Z)-E (3-10 µM) for 20-30 minutes.

  • Induce relaxation with the agonist and compare the response in the presence and absence of 14,15-EE-5(Z)-E.

• Record changes in isometric tension. Relaxation is typically expressed as a percentage decrease of the U46619-induced contraction.

Caption: Experimental workflow for the vascular reactivity assay.

Radioligand Binding Assay with U937 Cell Membranes

This protocol is a generalized procedure based on the characterization of the EET antagonist binding site.[6]

Objective: To determine the binding affinity (KD) and receptor density (Bmax) of 14,15-EE-5(Z)-E or its analogs to its binding site.

Materials:

• U937 cells

• Membrane preparation buffer (e.g., Tris-HCl with protease inhibitors)

• Binding buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, pH 7.4)

• Radiolabeled antagonist (e.g., 20-(125)I-14,15-EE5ZE)

• Unlabeled 14,15-EE-5(Z)-E (for non-specific binding)

• Glass fiber filters

• Scintillation counter and fluid

Procedure:

• Membrane Preparation:

  • Harvest U937 cells and homogenize them in ice-cold membrane preparation buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 100,000 x g) to pellet the membranes.

  • Resuspend the membrane pellet in binding buffer and determine the protein concentration.

• Binding Assay:

  • In assay tubes, combine the cell membranes (e.g., 50 µg protein), a fixed concentration of the radiolabeled antagonist, and varying concentrations of unlabeled competitor (for competition assays) or buffer (for saturation assays).

  • For determining non-specific binding, add a high concentration of unlabeled 14,15-EE-5(Z)-E (e.g., 10 µM).

  • Incubate the mixture (e.g., for 5-30 minutes at room temperature). The binding should reach equilibrium.[6]

• Separation and Counting:

  • Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

  • Wash the filters quickly with ice-cold binding buffer.

  • Place the filters in scintillation vials with scintillation fluid and measure radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • For saturation binding, plot specific binding against the concentration of the radioligand and use non-linear regression to determine KD and Bmax.

  • For competition binding, plot specific binding against the log concentration of the competitor to determine the Ki.

Conclusion

14,15-EE-5(Z)-E is a critical tool for elucidating the roles of EETs in biological systems. Its efficacy as a selective antagonist in the low micromolar range in vitro allows for the specific inhibition of EET-mediated signaling pathways. The provided protocols offer a foundation for researchers to investigate the function of EETs in vascular tone and other cellular processes. When planning experiments, it is crucial to consider the specific cell or tissue model and to perform appropriate concentration-response studies to determine the optimal effective concentration for the system under investigation.

References

• 1. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. ahajournals.org [ahajournals.org]
• 6. 20-125Iodo-14,15-epoxyeicosa-5(Z)-enoic acid: a high-affinity radioligand used to characterize the epoxyeicosatrienoic acid antagonist binding site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 14,15-EE-5(Z)-E

For Researchers, Scientists, and Drug Development Professionals

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E) is a synthetic analog of the endogenous arachidonic acid metabolite, 14,15-epoxyeicosatrienoic acid (14,15-EET).[1] Functioning as a selective antagonist of specific epoxyeicosatrienoic acids (EETs), 14,15-EE-5(Z)-E is a valuable pharmacological tool for investigating the physiological and pathophysiological roles of EETs, particularly in the cardiovascular system. EETs are known as endothelium-derived hyperpolarizing factors (EDHFs), which play a crucial role in regulating vascular tone by causing hyperpolarization and relaxation of vascular smooth muscle cells.[1][2] By selectively inhibiting the effects of EETs, 14,15-EE-5(Z)-E allows for the elucidation of EET-mediated signaling pathways and their contribution to cardiovascular homeostasis and disease.

These application notes provide comprehensive protocols for the use of 14,15-EE-5(Z)-E in studying vascular reactivity and outline the signaling pathways it modulates.

Product Information: Suppliers and Catalog Numbers

Supplier	Catalog Number	Product Name	Purity	Formulation
Cayman Chemical	10004946	14,15-EE-5(Z)-E	≥98%	A solution in ethanol
MedChemExpress	HY-120954	14,15-EE-5(Z)-E	Not specified	Solution
Santa Cruz Biotechnology	sc-219505	14,15-EE-(5Z)-E	Not specified	Not specified

Biological Activity

14,15-EE-5(Z)-E is a selective antagonist of epoxyeicosatrienoic acid (EET)-induced vascular relaxation.[3] It has been shown to be most effective in inhibiting relaxations induced by 14,15-EET.[3] The primary mechanism of action is the inhibition of the opening of large-conductance calcium-activated potassium channels (BKCa) in vascular smooth muscle cells, a key step in EET-mediated hyperpolarization and vasodilation.[4]

Quantitative Data Summary

Parameter	Agonist	Antagonist	Concentration	Effect	Reference
Vascular Relaxation	14,15-EET	14,15-EE-5(Z)-E	10 µM	Inhibited relaxation by ~80% in U46619-constricted bovine coronary arteries.	[1]
Vascular Relaxation	Bradykinin	14,15-EE-5(Z)-E	3 µM	Inhibited indomethacin- and L-nitroarginine-resistant relaxations in bovine coronary arteries.	[3]
Smooth Muscle Hyperpolarization	Bradykinin	14,15-EE-5(Z)-E	3 µM	Inhibited bradykinin-induced smooth muscle hyperpolarization in bovine coronary arteries.	[3]

Experimental Protocols

Protocol 1: Assessment of Vascular Reactivity in Isolated Arterial Rings

This protocol is adapted from methodologies described in Gauthier et al., 2002, Circulation Research.[3]

Objective: To determine the effect of 14,15-EE-5(Z)-E on agonist-induced vasodilation in isolated arterial rings.

Materials:

• Bovine coronary arteries

• Krebs-bicarbonate buffer (composition in mM: 118.3 NaCl, 4.7 KCl, 1.2 MgSO4, 1.2 KH2PO4, 2.5 CaCl2, 25.0 NaHCO3, and 11.1 glucose)

• U46619 (thromboxane A2 mimetic)

• 14,15-EET (or other EET regioisomers)

• 14,15-EE-5(Z)-E

• Indomethacin

• L-nitroarginine

• Organ bath system with force transducers

• 95% O2 / 5% CO2 gas mixture

Procedure:

• Preparation of Arterial Rings:

  • Dissect bovine coronary arteries and place them in cold Krebs-bicarbonate buffer.

  • Carefully remove excess connective tissue and cut the arteries into rings of 3-5 mm in length.

  • Mount the arterial rings in organ baths filled with Krebs-bicarbonate buffer, maintained at 37°C and continuously bubbled with 95% O2 / 5% CO2.

  • Attach one end of the ring to a fixed support and the other to a force transducer to record isometric tension.

  • Allow the rings to equilibrate for at least 60 minutes under a resting tension of approximately 5 grams, with buffer changes every 15-20 minutes.

• Pre-constriction:

  • To study vasodilation, the arterial rings must first be pre-constricted.

  • Add U46619 (typically in the nanomolar to low micromolar range) to the organ bath to achieve a stable submaximal contraction (e.g., 50-80% of the maximal response to KCl).

• Antagonist Incubation:

  • Once a stable contraction is achieved, add 14,15-EE-5(Z)-E (e.g., 10 µM) or its vehicle control to the organ baths.

  • Incubate for a predetermined period (e.g., 20-30 minutes) to allow for antagonist binding.

• Agonist-Induced Relaxation:

  • Generate a cumulative concentration-response curve to an EET, such as 14,15-EET.

  • Add increasing concentrations of the EET to the organ bath and record the relaxation response at each concentration until a maximal effect is observed.

• Data Analysis:

  • Express the relaxation responses as a percentage of the pre-constriction induced by U46619.

  • Compare the concentration-response curves in the presence and absence of 14,15-EE-5(Z)-E to determine the inhibitory effect.

Protocol 2: Measurement of Vascular Smooth Muscle Membrane Potential

This protocol is based on methods for studying endothelium-dependent hyperpolarization.[3]

Objective: To determine if 14,15-EE-5(Z)-E blocks agonist-induced hyperpolarization of vascular smooth muscle cells.

Materials:

• Small bovine coronary arteries

• Krebs-bicarbonate buffer

• U46619

• Bradykinin

• 14,15-EE-5(Z)-E

• Indomethacin

• L-nitroarginine

• Glass microelectrodes (filled with 3 M KCl)

• High-impedance amplifier and data acquisition system

• Dissection microscope

Procedure:

• Preparation of Arterial Segments:

  • Isolate small bovine coronary arteries and cut them into short segments.

  • Pin the segments to the bottom of a recording chamber and perfuse with Krebs-bicarbonate buffer at 37°C, bubbled with 95% O2 / 5% CO2.

  • To inhibit the production of nitric oxide and prostaglandins, pre-treat the tissues with L-nitroarginine and indomethacin.

• Pre-constriction:

  • Add U46619 to the perfusion buffer to induce a stable state of partial depolarization and contraction.

• Antagonist Treatment:

  • Perfuse the arterial segment with buffer containing 14,15-EE-5(Z)-E (e.g., 3 µM) for at least 20 minutes.

• Microelectrode Impalement:

  • Using a micromanipulator, carefully impale a vascular smooth muscle cell with a glass microelectrode.

  • A stable membrane potential reading should be obtained.

• Agonist Stimulation:

  • While continuously recording the membrane potential, add an agonist known to cause EDHF-mediated hyperpolarization, such as bradykinin (e.g., 10 nM), to the perfusion buffer.

  • Record any changes in the membrane potential.

• Data Analysis:

  • Compare the magnitude of the bradykinin-induced hyperpolarization in the presence and absence of 14,15-EE-5(Z)-E.

Signaling Pathways and Experimental Workflows

EET-Mediated Vasodilation Signaling Pathway

The following diagram illustrates the signaling pathway of epoxyeicosatrienoic acids (EETs) leading to vascular smooth muscle relaxation and the point of inhibition by 14,15-EE-5(Z)-E.

Caption: EET signaling pathway leading to vasodilation and its inhibition by 14,15-EE-5(Z)-E.

Experimental Workflow for Vascular Reactivity Assay

The following diagram outlines the key steps in the experimental protocol for assessing the effect of 14,15-EE-5(Z)-E on vascular reactivity.

Caption: Workflow for assessing the impact of 14,15-EE-5(Z)-E on vascular relaxation.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 14,15-EE-5(Z)-E in Hypertension Research: A Pharmacological Tool for Investigating Endogenous Vasodilator Pathways

For Researchers, Scientists, and Drug Development Professionals

Application Notes

14,15-Epoxyeicosa-5(Z)-enoic acid, commonly abbreviated as 14,15-EE-5(Z)-E or 14,15-EEZE, serves as a critical pharmacological tool in the field of hypertension research. It is not a therapeutic agent for hypertension but rather a selective antagonist of epoxyeicosatrienoic acids (EETs). EETs are lipid signaling molecules produced from arachidonic acid by cytochrome P450 (CYP) epoxygenases and are known for their vasodilatory, anti-inflammatory, and organ-protective effects. In the context of hypertension, decreased levels of EETs are often observed, suggesting their protective role in maintaining normal blood pressure.[1]

The primary application of 14,15-EE-5(Z)-E is to probe the physiological and pathophysiological roles of endogenous EETs, particularly 14,15-EET, in regulating vascular tone and blood pressure. By selectively blocking the effects of EETs, researchers can elucidate the contribution of the CYP epoxygenase pathway to endothelium-dependent vasodilation and its impairment in hypertensive states.

Key Applications:

• Investigating Endothelium-Derived Hyperpolarizing Factor (EDHF): EETs are considered major candidates for EDHF, a substance released from the endothelium that causes hyperpolarization and relaxation of vascular smooth muscle, a critical process for blood pressure regulation.[2] 14,15-EE-5(Z)-E is used to block the EDHF response mediated by EETs, thereby helping to dissect this signaling pathway.[3][4]

• Elucidating Mechanisms of Vasodilation: This antagonist is instrumental in studying the downstream signaling of EETs, including the activation of large-conductance calcium-activated potassium (BKCa) channels in vascular smooth muscle cells, which leads to hyperpolarization and vasorelaxation.[5]

• Studying Impaired Vasodilation in Hypertension: In animal models of hypertension, where endothelial dysfunction is a common feature, 14,15-EE-5(Z)-E can be used to determine the extent to which a deficient EET-mediated pathway contributes to the elevated blood pressure.

• Pharmacological Profiling of EET Analogs: In the development of stable EET analogs as potential antihypertensive drugs, 14,15-EE-5(Z)-E is used as a standard antagonist to confirm that the therapeutic effects of these new compounds are mediated through the intended EET-receptor pathway.[6]

Data Presentation

The following tables summarize the quantitative data on the inhibitory effects of 14,15-EE-5(Z)-E on vascular relaxation from key studies.

Table 1: Inhibition of EET-Induced Relaxation in Bovine Coronary Arteries by 14,15-EE-5(Z)-E

EET Regioisomer	Agonist Concentration for Maximal Relaxation	14,15-EE-5(Z)-E Concentration	Percentage Inhibition of Maximal Relaxation	Reference
14,15-EET	10 µM	10 µM	~80%	[7]
11,12-EET	10 µM	10 µM	Significant Inhibition	[4]
8,9-EET	10 µM	10 µM	Significant Inhibition	[4]
5,6-EET	10 µM	10 µM	Significant Inhibition	[4]

Note: Arteries were pre-constricted with U46619.

Table 2: Effect of 14,15-EE-5(Z)-E on Bradykinin-Induced Smooth Muscle Hyperpolarization and Relaxation in Small Bovine Coronary Arteries

Treatment	Change in Membrane Potential (mV)	Change in Internal Diameter (µm)	Reference
Bradykinin (10 nmol/L)	-8 mV (Hyperpolarization)	+43 µm (Relaxation)	[3]
14,15-EE-5(Z)-E (3 µmol/L) + Bradykinin (10 nmol/L)	No significant hyperpolarization	No significant relaxation	[3]

Note: Arteries were pre-treated with indomethacin and L-nitroarginine and pre-constricted with U46619.

Experimental Protocols

Protocol 1: Assessment of 14,15-EE-5(Z)-E Antagonism on EET-Induced Vasorelaxation in Isolated Arteries

Objective: To determine the inhibitory effect of 14,15-EE-5(Z)-E on the vasorelaxant responses induced by various EET regioisomers in isolated arterial rings. This is a fundamental assay to characterize the antagonist properties of 14,15-EE-5(Z)-E.

Materials:

• Bovine coronary arteries

• Krebs-bicarbonate buffer (composition in mM: 118.3 NaCl, 4.7 KCl, 2.5 CaCl2, 1.2 MgSO4, 1.2 KH2PO4, 25 NaHCO3, and 11.1 glucose)

• U46619 (thromboxane A2 mimetic)

• 14,15-EET, 11,12-EET, 8,9-EET, 5,6-EET

• 14,15-EE-5(Z)-E (14,15-EEZE)

• Organ bath system with force transducers

• Carbogen gas (95% O2, 5% CO2)

Procedure:

• Preparation of Arterial Rings:

  • Excise bovine coronary arteries and place them in cold Krebs-bicarbonate buffer.

  • Carefully remove excess connective tissue and fat.

  • Cut the arteries into rings of 3-5 mm in length.

• Mounting in Organ Baths:

  • Mount the arterial rings in organ baths containing Krebs-bicarbonate buffer maintained at 37°C and continuously bubbled with carbogen gas.

  • Connect the rings to force transducers to record isometric tension.

  • Allow the rings to equilibrate for at least 60 minutes under a resting tension of approximately 5 grams, with buffer changes every 15-20 minutes.

• Pre-constriction:

  • Constrict the arterial rings with a submaximal concentration of U46619 (e.g., 20 nmol/L) to achieve a stable contraction plateau.

• Antagonist Incubation:

  • For the experimental group, pre-incubate the pre-constricted rings with 14,15-EE-5(Z)-E (e.g., 10 µmol/L) for 20-30 minutes. The control group should be incubated with the vehicle (e.g., ethanol).[4]

• Cumulative Concentration-Response Curves:

  • Generate cumulative concentration-response curves for each EET regioisomer (e.g., from 10⁻⁹ to 10⁻⁵ M) in both the presence and absence of 14,15-EE-5(Z)-E.

  • Record the relaxation at each concentration as a percentage of the U46619-induced pre-constriction.

• Data Analysis:

  • Compare the concentration-response curves for each EET in the presence and absence of 14,15-EE-5(Z)-E.

  • Calculate the maximal relaxation and the EC50 values. A rightward shift in the concentration-response curve and a decrease in the maximal relaxation in the presence of 14,15-EE-5(Z)-E indicate antagonism.

Visualizations

Caption: Signaling pathway of EET-mediated vasorelaxation and its antagonism by 14,15-EE-5(Z)-E.

Caption: Experimental workflow for assessing 14,15-EE-5(Z)-E antagonism of EET-induced vasorelaxation.

References

• 1. Effect of 14,15-epoxyeicosatrienoic acid infusion on blood pressure in normal and hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. Inducible Endothelium-Derived Hyperpolarizing Factor (iEDHF): Role of the 15-Lipoxygenase-EDHF Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. 14,15-EET analogs: characterization of structural requirements for agonist and antagonist activity in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inducible endothelium-derived hyperpolarizing factor: role of the 15-lipoxygenase-EDHF pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 14,15-EE-5(Z)-E in Smooth Muscle Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), a structural analog and antagonist of 14,15-epoxyeicosatrienoic acid (14,15-EET), in smooth muscle cell (SMC) culture experiments. This document details the effects of 14,15-EET on SMC proliferation and migration, the inhibitory action of 14,15-EE-5(Z)-E, and the underlying signaling pathways. Detailed protocols for key in vitro assays are provided to facilitate experimental design and execution.

Introduction

14,15-EET is a cytochrome P450-derived metabolite of arachidonic acid that plays a significant role in vascular biology.[1] It is known to be a potent vasodilator and modulator of vascular tone.[2] In vascular smooth muscle cells, 14,15-EET has been shown to influence key cellular processes such as proliferation and migration, which are critical in both physiological and pathological conditions like atherosclerosis and restenosis.

The compound 14,15-EE-5(Z)-E, also known as 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EEZE), has been identified as a selective antagonist of 14,15-EET, making it a valuable tool for elucidating the specific roles of this eicosanoid.[3] Understanding the interplay between 14,15-EET and its antagonist in SMCs is crucial for the development of novel therapeutic strategies targeting vascular diseases.

Effects of 14,15-EET on Smooth Muscle Cell Function

Proliferation

14,15-EET can modulate SMC proliferation through various mechanisms. One key pathway involves the inhibition of prostaglandin E2 (PGE2) formation.[4] By competitively inhibiting PGH synthase, 14,15-EET reduces PGE2 production, which in turn potentiates the mitogenic effects of growth factors like platelet-derived growth factor (PDGF).[4] Furthermore, 14,15-EET has been shown to stimulate cell proliferation in other cell types through the activation of signaling pathways including the epithelial growth factor receptor (EGFR), extracellular signal-regulated kinase (ERK), and phosphatidylinositol 3-kinase (PI3K)/AKT pathways.[5]

Migration

Vascular smooth muscle cell migration is a fundamental process in the development of intimal thickening. While some studies suggest that EETs, in general, may inhibit SMC migration in response to growth factors, the precise role of 14,15-EET remains an active area of research.[1] The signaling pathways implicated in cell migration, such as the PI3K/Akt pathway, are known to be influenced by 14,15-EET in various cell types.

Vasorelaxation

14,15-EET is a known endothelium-derived hyperpolarizing factor (EDHF) that induces vasorelaxation by activating large-conductance calcium-activated potassium (BKCa) channels in vascular smooth muscle cells.[2] This leads to hyperpolarization and subsequent relaxation of the muscle tissue.

Antagonistic Activity of 14,15-EE-5(Z)-E

14,15-EE-5(Z)-E acts as a selective antagonist at the putative EET receptor, thereby inhibiting the physiological effects of 14,15-EET. In bovine coronary arteries, pre-incubation with 14,15-EE-5(Z)-E has been shown to inhibit the vasorelaxation induced by 14,15-EET and other EET regioisomers.[3] A methylsulfonylimide analog, 14,15-EE-5(Z)-E-mSI, also demonstrates potent antagonist activity, specifically inhibiting relaxation induced by 14,15-EET and 5,6-EET.[6]

Quantitative Data Summary

The following tables summarize the quantitative data on the effects of 14,15-EET and its antagonist, 14,15-EE-5(Z)-E, on smooth muscle cell functions.

Table 1: Effect of 14,15-EET on Prostaglandin E2 (PGE2) Formation in Porcine Aortic Smooth Muscle Cells [4]

Treatment Condition	PGE2 Formation (% of Control)
Control	100%
1 µM 14,15-EET	58%

Table 2: Dose-Dependent Effect of 14,15-EET on Intracellular Calcium Concentration ([Ca²⁺]i) in Porcine Aortic Smooth Muscle Cells [7]

14,15-EET Concentration	% Increase in [Ca²⁺]i (Mean ± SE)
0.3 µM	~17%
3 µM	~94%

Table 3: Antagonistic Effect of 14,15-EE-5(Z)-E on 14,15-EET-Induced Vasorelaxation in Bovine Coronary Arteries [3]

Treatment	Maximal Relaxation (%)
14,15-EET	80-90%
14,15-EET + 10 µM 14,15-EE-5(Z)-E	18%
10 µM 14,15-EE-5(Z)-E alone	21%

Signaling Pathways

The biological effects of 14,15-EET in smooth muscle cells are mediated by complex signaling networks. A putative G-protein coupled receptor for EETs is thought to initiate these cascades.[8] Key downstream pathways include the activation of PI3K/Akt and ERK/MAPK, which are central regulators of cell proliferation and migration. Additionally, the conversion of 14,15-EET to its diol, 14,15-dihydroxyeicosatrienoic acid (14,15-DHET), can lead to the activation of the peroxisome proliferator-activated receptor-alpha (PPARα).

References

• 1. Epoxyeicosatrienoic acid metabolism in arterial smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 14,15-Epoxyeicosatrienoic acid inhibits prostaglandin E2 production in vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti- apoptosis of human carcinoma cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]
• 8. Putative receptors and signaling pathways responsible for the biological actions of epoxyeicosatrienoic acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 14,15-Epoxyeicosa-5(Z)-enoic Acid (14,15-EE-5(Z)-E) with Pre-constricted Arteries

For Researchers, Scientists, and Drug Development Professionals

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), also known as 14,15-EEZE, is a synthetic analog of the endogenous endothelium-derived hyperpolarizing factor (EDHF) 14,15-epoxyeicosatrienoic acid (14,15-EET). It functions as a selective antagonist of EET-mediated vasodilation, making it a valuable pharmacological tool for investigating the role of EETs in regulating vascular tone. These application notes provide detailed protocols for utilizing 14,15-EE-5(Z)-E to study its effects on pre-constricted arteries, particularly focusing on its ability to inhibit EET-induced relaxation.

Data Presentation

The following tables summarize the quantitative data on the effects of 14,15-EET and its antagonist, 14,15-EE-5(Z)-E, on pre-constricted bovine coronary arteries.

Table 1: Vasoactive Effects of EETs and the Antagonist 14,15-EE-5(Z)-E on Pre-constricted Bovine Coronary Arteries.

Compound	Agonist/Antagonist	Pre-constriction Agent	Concentration	Maximal Relaxation (%)	EC50 (µM)
14,15-EET	Agonist	U46619	10 µM	80-94	~1
11,12-EET	Agonist	U46619	10 µM	75-87	Not Specified
8,9-EET	Agonist	U46619	10 µM	75-87	Not Specified
5,6-EET	Agonist	U46619	10 µM	75-87	Not Specified
14,15-EE-5(Z)-E	Antagonist	U46619	10 µM	~7	Not Applicable

Table 2: Inhibitory Effect of 14,15-EE-5(Z)-E on EET-Induced Relaxation in U46619-Pre-constricted Bovine Coronary Arteries. [1]

EET Regioisomer	Maximal Relaxation (%) (EET alone)	Maximal Relaxation (%) (in presence of 10 µM 14,15-EE-5(Z)-E)
14,15-EET	74 ± 5.3	21.45 ± 6.8
11,12-EET	86.20 ± 3.73	59.35 ± 5.5

Experimental Protocols

Protocol 1: Isometric Tension Measurement in Isolated Arterial Rings

This protocol describes the methodology for assessing the vasoactive effects of 14,15-EE-5(Z)-E on pre-constricted arterial rings using a wire myograph.

Materials:

• Bovine hearts (obtained from a local abattoir)

• Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, and 11 glucose)

• U46619 (thromboxane A2 mimetic) or Phenylephrine (α1-adrenergic agonist)

• 14,15-EET and other EET regioisomers

• 14,15-EE-5(Z)-E

• Wire myograph system

• Dissection microscope

• Standard laboratory glassware and equipment

Procedure:

• Tissue Preparation:

  • Isolate the left anterior descending coronary artery from the bovine heart and place it in ice-cold Krebs-Henseleit solution.

  • Under a dissection microscope, carefully remove excess connective and adipose tissue.

  • Cut the artery into 2-3 mm rings. For some experiments, the endothelium can be removed by gently rubbing the intimal surface with a pair of fine forceps.

• Mounting the Arterial Rings:

  • Mount the arterial rings on two tungsten wires (40 µm diameter) in the jaws of a wire myograph.

  • Submerge the rings in organ baths containing Krebs-Henseleit solution, maintained at 37°C and continuously gassed with 95% O2 and 5% CO2.

• Equilibration and Viability Check:

  • Allow the rings to equilibrate for at least 60 minutes under a resting tension of approximately 5 g. During this period, replace the bath solution every 15-20 minutes.

  • To assess the viability of the arterial rings, induce a contraction with 60 mM KCl. Rings that do not show a robust contraction should be discarded.

  • Wash the rings with Krebs-Henseleit solution to return to baseline tension.

• Pre-constriction:

  • Induce a stable submaximal contraction (approximately 50-70% of the KCl-induced contraction) using either U46619 (EC50 in bovine coronary arteries is approximately 254.1 ± 134.3 nM) or phenylephrine (EC50 in human internal mammary arteries is approximately 1.4 µM).[2][3] The optimal concentration should be determined empirically for each batch of arteries.

• Application of 14,15-EE-5(Z)-E and EETs:

  • To assess the antagonist effect of 14,15-EE-5(Z)-E, pre-incubate the pre-constricted rings with the desired concentration of 14,15-EE-5(Z)-E (e.g., 10 µM) for 20-30 minutes.

  • Generate a cumulative concentration-response curve for an EET regioisomer (e.g., 14,15-EET, typically from 1 nM to 10 µM) by adding increasing concentrations of the agonist to the organ bath.

  • Record the changes in isometric tension until a maximal relaxation is achieved or the concentration-response curve plateaus.

• Data Analysis:

  • Express the relaxation responses as a percentage of the pre-constriction induced by U46619 or phenylephrine.

  • Plot the concentration-response curves and calculate the EC50 values (the concentration of agonist that produces 50% of the maximal response) and the maximal relaxation (Emax).

  • The antagonistic effect of 14,15-EE-5(Z)-E can be quantified by comparing the EC50 and Emax values in the presence and absence of the antagonist.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. 14,15-Dihydroxy-eicosa-5(Z)-enoic Acid Selectively Inhibits 14,15-Epoxyeicosatrienoic Acid-Induced Relaxations in Bovine Coronary Arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Coronary artery constriction by the isoprostane 8-epi prostaglandin F2 alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Differences in alpha-adrenergic responsiveness between human internal mammary arteries and saphenous veins - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring the Effect of 14,15-EE-5(Z)-E on Vasodilation

For Researchers, Scientists, and Drug Development Professionals

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid, commonly known as 14,15-EE-5(Z)-E or 14,15-EEZE, is a synthetic analog of the endogenous vasodilator 14,15-epoxyeicosatrienoic acid (14,15-EET).[1][2] 14,15-EETs are cytochrome P450 epoxygenase metabolites of arachidonic acid that act as endothelium-derived hyperpolarizing factors (EDHFs), inducing vasodilation through the activation of potassium channels on vascular smooth muscle cells.[1][3][4]

14,15-EE-5(Z)-E is a critical pharmacological tool for studying the physiological and pathophysiological roles of EETs. It primarily functions as a selective antagonist of EET-induced vasodilation, making it invaluable for investigating processes mediated by endogenous EETs.[1][2][4][5][6] While it is a potent antagonist, it is important to note that 14,15-EE-5(Z)-E also exhibits weak partial agonist properties, capable of inducing a modest vasodilation on its own.[7]

These application notes provide detailed protocols for characterizing both the partial agonist and antagonist effects of 14,15-EE-5(Z)-E on vascular tone using isolated vessel myography.

Data Presentation

Table 1: Agonist and Antagonist Properties of 14,15-EE-5(Z)-E

Compound	Effect Type	Maximal Relaxation (%)	Antagonist Concentration	Inhibited Agonists	Vascular Bed	Reference
14,15-EE-5(Z)-E	Partial Agonist	~7-21%	N/A	N/A	Bovine Coronary Arteries	[7]
14,15-EE-5(Z)-E	Antagonist	N/A	10 µmol/L	14,15-EET, 11,12-EET, 8,9-EET, 5,6-EET	Bovine Coronary Arteries	[1]
14,15-EE-5(Z)-E	Antagonist	N/A	10 µmol/L	Bradykinin, Methacholine	Bovine Coronary Arteries	[1]
14,15-EE-5(Z)-E	Antagonist	N/A	30 µmol/L	Neurogenic Vasodilation	Rat Cerebral Vasculature	[8]

Table 2: Comparative Vasodilatory Effects of EETs (Agonists antagonized by 14,15-EE-5(Z)-E)

Agonist	Typical Maximal Relaxation (%)	Vascular Bed	Reference
14,15-EET	75-87%	Bovine Coronary Arteries	[7]
11,12-EET	75-87%	Bovine Coronary Arteries	[7]
8,9-EET	75-87%	Bovine Coronary Arteries	[7]
5,6-EET	75-87%	Bovine Coronary Arteries	[7]

Signaling Pathways and Experimental Workflows

Signaling Pathway of EET-Induced Vasodilation

Caption: Signaling pathway of 14,15-EET-induced vasodilation and antagonism by 14,15-EE-5(Z)-E.

Experimental Workflow for Vascular Reactivity Assessment

Caption: Workflow for assessing agonist and antagonist effects of 14,15-EE-5(Z)-E.

Experimental Protocols

I. Preparation of Solutions and Reagents

• Physiological Salt Solution (PSS):

  • Composition (in mmol/L): NaCl 119, KCl 4.7, CaCl₂ 1.6, KH₂PO₄ 1.17, MgSO₄ 1.17, NaHCO₃ 25, Dextrose 5.5.[9]

  • Preparation: Dissolve salts in deionized water. Gas the solution continuously with 95% O₂ / 5% CO₂ to maintain a pH of ~7.4.[10]

• High Potassium Depolarizing Solution (High K+ PSS):

  • Composition: Same as PSS, but with equimolar substitution of NaCl with KCl (e.g., 60 mmol/L KCl).[11]

  • Purpose: To determine the maximum contractile capacity of the vessel.

• Drug Stock Solutions:

  • Prepare concentrated stock solutions of 14,15-EE-5(Z)-E, 14,15-EET (and other EET regioisomers), and pre-constricting agents (e.g., U46619, phenylephrine) in a suitable solvent (e.g., ethanol, DMSO).

  • Store stocks at -20°C or -80°C. On the day of the experiment, perform serial dilutions in PSS to achieve the final desired concentrations.

II. Vessel Dissection and Mounting for Pressure Myography

This protocol is adapted for small resistance arteries (e.g., mesenteric, cerebral, or coronary arteries).[10][12]

• Euthanasia and Tissue Collection: Euthanize the experimental animal (e.g., rat, mouse) according to approved institutional guidelines. Immediately excise the desired tissue (e.g., mesentery) and place it in ice-cold PSS.

• Vessel Isolation: Under a dissection microscope, carefully isolate a segment of a resistance artery (typically 1.5-3 mm in length), cleaning it of surrounding adipose and connective tissue.[10]

• Mounting on Cannulas: Transfer the isolated artery segment to the chamber of a pressure myograph filled with cold PSS.[12]

  • Guide one end of the vessel onto a glass cannula and secure it with a nylon suture.

  • Flush the vessel gently to remove any remaining blood.

  • Mount the other end of the vessel onto the second cannula and secure it.

• Equilibration:

  • Pressurize the vessel to a physiological pressure (e.g., 60-70 mmHg).[12]

  • Warm the myograph chamber to 37°C and allow the vessel to equilibrate for at least 45-60 minutes, continuously perfusing with gassed PSS.[9][12]

III. Protocol for Assessing the Partial Agonist Effect of 14,15-EE-5(Z)-E

• Vessel Viability Check:

  • After equilibration, assess vessel health by inducing a maximal contraction with High K+ PSS.

  • Wash out the High K+ solution with PSS until the vessel returns to its baseline diameter.

  • Check for endothelial integrity by pre-constricting with an appropriate agent (e.g., U46619 at ~EC₈₀) and then applying an endothelium-dependent vasodilator like acetylcholine or bradykinin. A significant relaxation indicates a healthy, intact endothelium. Wash out until baseline is restored.

• Pre-constriction: Induce a stable, submaximal contraction (approximately 50-80% of the maximal response to High K+ PSS) using a vasoconstrictor such as U46619 or phenylephrine.

• Cumulative Concentration-Response Curve:

  • Once the contraction is stable, add 14,15-EE-5(Z)-E to the bath in a cumulative manner, increasing the concentration in half-log increments (e.g., 10⁻⁹ M to 10⁻⁵ M).

  • Allow the vessel diameter to stabilize at each concentration before adding the next.

  • Record the vessel's internal diameter continuously.

• Data Analysis:

  • Express the relaxation at each concentration of 14,15-EE-5(Z)-E as a percentage of the pre-constriction tone.

  • Plot the percentage relaxation against the log concentration of 14,15-EE-5(Z)-E to generate a concentration-response curve and determine the maximal relaxation (Emax).

IV. Protocol for Assessing the Antagonist Effect of 14,15-EE-5(Z)-E

• Vessel Preparation and Viability: Prepare and validate the vessel as described in Protocol III, steps 1 and 2.

• Control Agonist Response: Generate a cumulative concentration-response curve for an EET agonist (e.g., 14,15-EET) on the pre-constricted vessel. This will serve as the control curve.

• Washout and Re-equilibration: Thoroughly wash out the agonist with PSS until the vessel returns to its stable, pre-constricted baseline.

• Antagonist Incubation: Add 14,15-EE-5(Z)-E (a typical effective concentration is 10 µmol/L) to the bath and incubate for 20-30 minutes.[1]

• Repeat Agonist Response: In the continued presence of 14,15-EE-5(Z)-E, repeat the cumulative concentration-response curve for the same EET agonist used in step 2.

• Data Analysis:

  • Plot both the control and the antagonist-present concentration-response curves on the same graph.

  • A rightward shift in the concentration-response curve in the presence of 14,15-EE-5(Z)-E indicates competitive antagonism.

  • Quantify the degree of antagonism by comparing the EC₅₀ values in the absence and presence of the antagonist.

Conclusion

14,15-EE-5(Z)-E is a versatile tool for probing the role of EETs in vascular biology. Its primary utility lies in its ability to selectively antagonize EET-mediated vasodilation, thereby allowing researchers to elucidate the contribution of endogenous EETs to various physiological responses.[1][5] The provided protocols offer a systematic approach to characterizing both the antagonist and the weaker partial agonist effects of this compound, enabling a comprehensive understanding of its pharmacological profile in vascular reactivity studies. Careful execution of these myography experiments will yield reliable and reproducible data critical for advancing research in cardiovascular physiology and drug development.

References

• 1. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 14,15-Dihydroxy-eicosa-5(Z)-enoic acid selectively inhibits 14,15-epoxyeicosatrienoic acid-induced relaxations in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Epoxyeicosanoids as mediators of neurogenic vasodilation in cerebral vessels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Assessment of endothelial function of large, medium, and small vessels: a unified myograph - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assessing Murine Resistance Artery Function Using Pressure Myography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]
• 12. Assessing Myogenic Response and Vasoactivity In Resistance Mesenteric Arteries Using Pressure Myography - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

14,15-Epoxyeicosa-5(Z)-enoic acid solubility in DMSO vs ethanol

Welcome to the technical support center for 14,15-Epoxyeicosa-5(Z)-enoic acid. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experiments involving this compound.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving 14,15-Epoxyeicosa-5(Z)-enoic acid?

A1: 14,15-Epoxyeicosa-5(Z)-enoic acid is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and ethanol. The choice of solvent will depend on the specific requirements of your experiment, including downstream applications and potential solvent effects on biological systems.

Q2: What is the solubility of 14,15-Epoxyeicosa-5(Z)-enoic acid in DMSO versus ethanol?

A2: The solubility of 14,15-Epoxyeicosa-5(Z)-enoic acid and its close analog, (±)14(15)-EET, can vary slightly between suppliers and batches. Below is a summary of reported solubility data.

Data Presentation: Solubility of 14,15-Epoxyeicosa-5(Z)-enoic Acid Analogs

Compound/Analog	Solvent	Reported Solubility	Source
14,15-EE-5(Z)-E	DMSO	~10 mg/mL	Cayman Chemical[1]
14,15-EE-5(Z)-E	Ethanol	Solution (concentration not specified)	Cayman Chemical[1]
(±)14(15)-EET	DMSO	50 mg/mL	Cayman Chemical[2]
(±)14(15)-EET	DMSO	>50 mg/mL	United States Biological[3]
(±)14(15)-EET	Ethanol	50 mg/mL	Cayman Chemical[2]
(±)14(15)-EET	Ethanol	>50 mg/mL	United States Biological[3]
14,15-EET	Ethanol	3.2 mg/mL (requires sonication and warming)	MedChemExpress[4]

Q3: I am observing incomplete dissolution of the compound. What troubleshooting steps can I take?

A3: If you are experiencing issues with solubility, consider the following:

• Sonication: Gentle sonication can help to break up particulates and enhance dissolution.

• Warming: Gently warming the solution (e.g., to 37°C) may increase solubility. However, be mindful of the compound's stability at elevated temperatures.

• Purity of Solvents: Ensure that your solvents are anhydrous and of high purity, as water content can significantly decrease the solubility of lipophilic compounds.

• Fresh Solvent: Use fresh, unopened solvents whenever possible to avoid absorbed moisture.

Q4: How should I prepare a stock solution of 14,15-Epoxyeicosa-5(Z)-enoic acid?

A4: 14,15-Epoxyeicosa-5(Z)-enoic acid is often supplied as a solution in ethanol. To prepare a stock solution in a different solvent, you can evaporate the ethanol under a gentle stream of nitrogen and then immediately dissolve the residue in the solvent of your choice, such as DMSO. It is recommended to purge solvents with an inert gas.

Troubleshooting Guides

Guide 1: Determining Experimental Solubility

This guide outlines a general protocol for determining the solubility of 14,15-Epoxyeicosa-5(Z)-enoic acid in a specific solvent.

Experimental Protocols: Gravimetric Solubility Determination

• Preparation of Saturated Solution:

  • Add an excess amount of 14,15-Epoxyeicosa-5(Z)-enoic acid to a known volume of the test solvent (e.g., 1 mL of DMSO or ethanol) in a sealed vial.

  • Agitate the mixture at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached. A magnetic stirrer or shaker can be used.

• Separation of Undissolved Solute:

  • Centrifuge the vial at a high speed to pellet the undissolved solid.

  • Carefully transfer a known volume of the supernatant to a pre-weighed, clean, and dry vial.

• Solvent Evaporation:

  • Evaporate the solvent from the vial containing the supernatant under a gentle stream of nitrogen or using a vacuum concentrator.

• Mass Determination and Solubility Calculation:

  • Once the solvent is completely evaporated, weigh the vial containing the dried solute.

  • Calculate the mass of the dissolved compound by subtracting the initial weight of the empty vial.

  • The solubility can then be expressed in mg/mL by dividing the mass of the dissolved compound by the volume of the supernatant transferred.

Guide 2: Handling and Storage

Q5: What are the best practices for handling and storing 14,15-Epoxyeicosa-5(Z)-enoic acid?

A5: This compound is unstable in the presence of oxygen and direct sunlight. It is recommended to handle it under an inert atmosphere (e.g., argon or nitrogen) and to keep it at 0°C or below during transfer. For long-term storage, it should be kept at -20°C.

Signaling Pathway

Diagram 1: Simplified Signaling Pathway of 14,15-EET-Induced Vasodilation

Caption: 14,15-EET signaling pathway leading to vasorelaxation.

Explanation of the Signaling Pathway:

14,15-Epoxyeicosatrienoic acid (14,15-EET) is a metabolite of arachidonic acid produced by cytochrome P450 epoxygenases.[2] It acts as a potent vasodilator. The proposed mechanism for 14,15-EET-induced vasorelaxation involves its binding to a Gs protein-coupled receptor on the surface of vascular smooth muscle cells, with some evidence pointing towards the prostaglandin EP2 receptor.[1][5] This binding activates the Gs protein, which in turn stimulates adenylyl cyclase to produce cyclic AMP (cAMP).[1] The increase in intracellular cAMP activates Protein Kinase A (PKA).[1] PKA then phosphorylates and opens large-conductance Ca2+-activated potassium (BKCa) channels.[2][5] The opening of these channels leads to an efflux of potassium ions (K+), causing hyperpolarization of the cell membrane. This hyperpolarization results in the closure of voltage-gated calcium channels, a decrease in intracellular calcium concentration, and ultimately, smooth muscle relaxation (vasorelaxation).

References

• 1. 14,15-Epoxyeicosatrienoic acid induces vasorelaxation through the prostaglandin EP(2) receptors in rat mesenteric artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. Vasodilatory effect of 14,15-epoxyeicosatrienoic acid on mesenteric arteries in hypertensive and aged rats - PubMed [pubmed.ncbi.nlm.nih.gov]

14,15-EE-5(Z)-E stability and storage conditions

Welcome to the technical support center for 14,15-EE-5(Z)-E. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability, storage, and handling of this compound, along with troubleshooting common experimental issues.

Stability and Storage Conditions

14,15-EE-5(Z)-E, an analog of the epoxyeicosatrienoic acid (EET) 14,15-EET, has been developed for increased stability compared to its endogenous counterpart.[1][2] However, proper storage and handling are crucial to ensure its integrity and experimental reproducibility.

Summary of Storage and Stability Data

Parameter	Recommendation	Source(s)
Storage Temperature	Store solutions at -20°C for long-term storage. Some researchers recommend -80°C for all EETs to maximize stability.	[3][4][5][6][7]
Stability in Solution	When stored at -20°C, solutions in ethanol are stable for at least 2 years.	[3][6][7]
Solvents	Provided as a solution in ethanol. Soluble in DMF, DMSO, and ethanol. Sparingly soluble in PBS (pH 7.2).	[6][7]
Light Sensitivity	EETs are sensitive to direct sunlight. Protect from light.	[4]
Oxygen Sensitivity	EETs are unstable in the presence of oxygen. Handle under an inert atmosphere (e.g., argon or nitrogen).	[4]
Handling	Use pre-rinsed (with absolute ethanol) glassware and stainless steel syringe needles. Keep the compound at 0°C or below during handling whenever possible.	[4]

Troubleshooting Guide & FAQs

This section addresses common questions and issues that may arise during the use of 14,15-EE-5(Z)-E in experimental settings.

Question 1: I am seeing inconsistent or lower-than-expected activity in my experiments. What could be the cause?

Answer: Inconsistent or reduced activity is often linked to the degradation of the compound. Consider the following possibilities:

• Improper Storage: Ensure the compound has been consistently stored at -20°C or lower and protected from light.

• Oxidation: The epoxide group is susceptible to oxidation. Avoid repeated exposure to air. If possible, overlay the solution with an inert gas like argon or nitrogen before sealing and storing.

• Hydrolysis: In aqueous solutions, the epoxide ring can be hydrolyzed to the less active diol, 14,15-dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE-5(Z)-E). This can be accelerated by acidic or basic conditions. Prepare aqueous solutions fresh and use them promptly.

• Repeated Freeze-Thaw Cycles: While specific data for 14,15-EE-5(Z)-E is limited, repeated freeze-thaw cycles can degrade some eicosanoids. Aliquot the stock solution into smaller, single-use volumes to minimize this.

Question 2: How should I prepare aqueous solutions of 14,15-EE-5(Z)-E for my cell-based assays?

Answer: Since 14,15-EE-5(Z)-E is sparingly soluble in aqueous buffers, careful preparation is key.

• Start with the stock solution in ethanol.

• Dilute the ethanolic stock solution into your aqueous buffer or cell culture medium. It is crucial to add the stock solution to the aqueous medium while vortexing or stirring to ensure rapid and even dispersion, preventing precipitation.

• The final concentration of the organic solvent (ethanol) in your assay should be kept low (typically <0.1%) to avoid solvent effects on your biological system. Run a vehicle control with the same final concentration of ethanol.

• Prepare aqueous solutions fresh for each experiment and use them immediately, as the compound is less stable in aqueous environments.

Question 3: Can I store 14,15-EE-5(Z)-E in a solvent other than ethanol?

Answer: While the compound is supplied in ethanol, it is also soluble in other organic solvents like DMSO and DMF. If you need to switch solvents, it is recommended to do so in small amounts and for immediate use. For long-term storage, ethanol is the recommended solvent. If you must store it in another solvent, it is advisable to perform a stability test to ensure the compound remains intact over time.

Question 4: How can I check the integrity of my 14,15-EE-5(Z)-E solution?

Answer: If you suspect degradation, the most definitive way to check the integrity of your compound is through analytical methods such as:

• Liquid Chromatography-Mass Spectrometry (LC-MS): This can be used to identify the parent compound and any potential degradation products (e.g., the corresponding diol).

• High-Performance Liquid Chromatography (HPLC) with UV detection: This can be used to assess the purity of the compound.

If you do not have access to these instruments, a functional assay using a fresh vial of the compound as a positive control can help determine if your current stock has lost activity.

Experimental Protocols

Protocol for Assessing the Stability of 14,15-EE-5(Z)-E in an Aqueous Buffer

This protocol provides a framework for researchers to determine the stability of 14,15-EE-5(Z)-E under their specific experimental conditions.

Objective: To determine the rate of degradation of 14,15-EE-5(Z)-E in a specific aqueous buffer at a given temperature.

Materials:

• 14,15-EE-5(Z)-E stock solution in ethanol

• Aqueous buffer of choice (e.g., PBS, pH 7.4)

• HPLC-grade solvents (e.g., acetonitrile, water, formic acid)

• LC-MS system

Procedure:

• Preparation of Test Solution:

  • On the day of the experiment, prepare a solution of 14,15-EE-5(Z)-E in your chosen aqueous buffer at the final desired concentration. For example, dilute the ethanolic stock into the buffer to a final concentration of 10 µM. Ensure the final ethanol concentration is below 0.1%.

• Time-Point Sampling:

  • Immediately after preparation (T=0), take an aliquot of the solution for LC-MS analysis.

  • Incubate the remaining solution at the desired experimental temperature (e.g., 37°C).

  • Collect aliquots at various time points (e.g., 1, 2, 4, 8, 24 hours).

  • Immediately quench any potential enzymatic activity and prevent further degradation by adding an equal volume of cold acetonitrile or methanol containing an internal standard and store at -80°C until analysis.

• LC-MS Analysis:

  • Analyze the samples by LC-MS to quantify the remaining amount of 14,15-EE-5(Z)-E at each time point. A suitable method would involve a C18 column and a gradient elution with mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Monitor the parent ion of 14,15-EE-5(Z)-E and its potential hydrolysis product, 14,15-DHE-5(Z)-E.

• Data Analysis:

  • Plot the concentration or peak area of 14,15-EE-5(Z)-E against time to determine its stability profile under your experimental conditions.

Visualizations

Signaling and Degradation Pathways

Caption: Degradation pathways for 14,15-EE-5(Z)-E.

Experimental Workflow for Troubleshooting

Caption: Troubleshooting workflow for 14,15-EE-5(Z)-E experiments.

References

• 1. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres: Influence upon Vascular Relaxation and Soluble Epoxide Hydrolase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Orally Active Epoxyeicosatrienoic Acid Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. journals.physiology.org [journals.physiology.org]
• 7. taylorandfrancis.com [taylorandfrancis.com]

preventing degradation of 14,15-EE-5(Z)-E in solution

Welcome to the technical support center for 14,15-EE-5(Z)-E. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of 14,15-EE-5(Z)-E in solution. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the stability and integrity of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for storing 14,15-EE-5(Z)-E?

A1: For optimal stability, 14,15-EE-5(Z)-E should be stored as a solution in an organic solvent such as ethanol at -20°C for short-term storage (up to several months) and -80°C for long-term storage. The product is stable for at least two years when stored at -20°C. It is crucial to use tightly sealed vials to prevent solvent evaporation and to protect the compound from light and moisture.

Q2: Which solvents are compatible with 14,15-EE-5(Z)-E?

A2: 14,15-EE-5(Z)-E is soluble in organic solvents such as ethanol (up to 50 mg/ml), DMSO (up to 10 mg/ml), and DMF (up to 10 mg/ml).[1] It has limited solubility in aqueous buffers like PBS (pH 7.2), at approximately 0.5 mg/ml.[1] When preparing aqueous solutions, it is recommended to first dissolve the compound in a minimal amount of organic solvent and then dilute it with the aqueous buffer. Aqueous solutions should be prepared fresh and used the same day to avoid degradation.

Q3: What are the primary degradation pathways for 14,15-EE-5(Z)-E?

A3: The two primary points of instability in the 14,15-EE-5(Z)-E molecule are the epoxide ring and the cis-double bond.

• Epoxide Hydrolysis: The epoxide ring is susceptible to hydrolysis, which can be catalyzed by acidic or basic conditions, as well as by enzymatic activity from soluble epoxide hydrolases (sEH) present in biological samples. This hydrolysis results in the formation of the less active 14,15-dihydroxyeicosa-5(Z)-enoic acid (14,15-DHE-5(Z)-E).

• Cis-Double Bond Isomerization: The 5(Z) (cis) double bond is thermodynamically less stable than the corresponding trans-isomer. Exposure to heat, light, or certain catalysts can promote isomerization to the trans-form, which may alter the biological activity of the compound.

Q4: How can I prevent the degradation of 14,15-EE-5(Z)-E during my experiments?

A4: To minimize degradation, follow these guidelines:

• Temperature: Keep solutions cold whenever possible. Perform experimental manipulations on ice.

• Light: Protect solutions from light by using amber vials or by wrapping vials in aluminum foil. Avoid prolonged exposure to ambient light.

• pH: Maintain a neutral pH for aqueous solutions. Avoid strongly acidic or basic conditions.

• Oxygen: For long-term storage or sensitive experiments, it is advisable to handle the compound under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Enzymatic Degradation: In experiments involving biological matrices that may contain soluble epoxide hydrolases, consider adding an sEH inhibitor to prevent enzymatic hydrolysis of the epoxide ring.

Q5: How can I detect and quantify the degradation of 14,15-EE-5(Z)-E?

A5: The most reliable method for assessing the purity and degradation of 14,15-EE-5(Z)-E is through analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). These methods can separate the parent compound from its degradation products, such as the diol formed from epoxide hydrolysis and the trans-isomer. A decrease in the peak area of 14,15-EE-5(Z)-E and the appearance of new peaks are indicative of degradation.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of 14,15-EE-5(Z)-E in solution.

Problem	Potential Cause	Troubleshooting Steps
Loss of biological activity in my assay.	Degradation of 14,15-EE-5(Z)-E due to improper storage or handling.	1. Verify Storage Conditions: Ensure the compound has been stored at the recommended temperature (-20°C or -80°C) in a tightly sealed vial and protected from light. 2. Prepare Fresh Solutions: If the stock solution is old or has been subjected to multiple freeze-thaw cycles, prepare a fresh stock. 3. Assess Purity: If possible, check the purity of the solution using HPLC to confirm the integrity of the compound.
Inconsistent results between experiments.	Partial degradation of 14,15-EE-5(Z)-E in the experimental solution.	1. Standardize Solution Preparation: Prepare fresh dilutions from a reliable stock solution for each experiment. Avoid using aqueous solutions that have been stored. 2. Control Experimental Conditions: Minimize the exposure of the working solution to heat, light, and extreme pH. Keep samples on ice as much as possible. 3. Consider sEH Activity: If using biological samples (e.g., cell lysates, plasma), be aware of potential enzymatic degradation and consider the use of an sEH inhibitor.
Appearance of unknown peaks in my chromatogram.	Formation of degradation products.	1. Identify Degradation Products: The primary degradation product is the diol (14,15-DHE-5(Z)-E). You may also observe the trans-isomer. 2. Perform Forced Degradation Study: To confirm the identity of the degradation peaks, you can perform a forced degradation study (see protocol below) to intentionally generate these products and compare their retention times.

Experimental Protocols

Protocol for Assessing the Stability of 14,15-EE-5(Z)-E in Solution (Forced Degradation Study)

This protocol outlines a forced degradation study to identify potential degradation products and to develop a stability-indicating analytical method.

Objective: To intentionally degrade 14,15-EE-5(Z)-E under various stress conditions and to analyze the resulting products by HPLC or UPLC-MS/MS.

Materials:

• 14,15-EE-5(Z)-E

• Ethanol (HPLC grade)

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Hydrogen peroxide (3%)

• HPLC or UPLC-MS/MS system

• C18 reverse-phase column

• Mobile phase (e.g., acetonitrile and water with 0.1% formic acid)

• Amber vials

Procedure:

• Prepare Stock Solution: Prepare a stock solution of 14,15-EE-5(Z)-E in ethanol at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

  • Thermal Degradation: Incubate 1 mL of the stock solution at 60°C for 24 hours.

  • Photodegradation: Expose 1 mL of the stock solution to a UV light source (e.g., 254 nm) for 24 hours.

  • Control: Keep 1 mL of the stock solution at -20°C.

• Sample Preparation for Analysis:

  • For the acid and base hydrolysis samples, neutralize the solutions with an equivalent amount of base or acid, respectively.

  • Dilute all samples to an appropriate concentration for analysis with the mobile phase.

• HPLC/UPLC-MS/MS Analysis:

  • Inject the control and stressed samples into the chromatograph.

  • Use a suitable gradient elution method to separate the parent compound from its degradation products.

  • Monitor the elution profile using a UV detector (e.g., at 210 nm) and/or a mass spectrometer.

• Data Analysis:

  • Compare the chromatograms of the stressed samples to the control sample.

  • Identify the retention times of the degradation products.

  • Calculate the percentage of degradation for each stress condition.

Expected Results:

Stress Condition	Expected Degradation Product	Approximate Degradation (%)
Acid Hydrolysis	14,15-DHE-5(Z)-E (diol)	10-30%
Base Hydrolysis	14,15-DHE-5(Z)-E (diol)	10-30%
Oxidation	Potential oxidized products	5-20%
Thermal Degradation	Potential isomers and other degradants	5-15%
Photodegradation	Potential E/Z isomers and other degradants	5-20%

Visualizations

Caption: Forced degradation experimental workflow.

Caption: EET signaling pathway and antagonism by 14,15-EE-5(Z)-E.

References

• 1. Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

potential off-target effects of 14,15-EE-5(Z)-E

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 14,15-epoxyeicosa-5(Z)-enoic acid, also known as 14,15-EEZE.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of 14,15-EE-5(Z)-E?

A1: 14,15-EE-5(Z)-E is a selective antagonist of epoxyeicosatrienoic acids (EETs).[1][2] It competitively blocks the biological activity of EETs, which are signaling lipids that act as endothelium-derived hyperpolarizing factors (EDHFs). By antagonizing EETs, 14,15-EE-5(Z)-E inhibits vasodilation and other EET-mediated effects.[3]

Q2: How specific is 14,15-EE-5(Z)-E for the 14,15-EET regioisomer?

A2: While it is most potent against 14,15-EET, 14,15-EE-5(Z)-E also antagonizes the effects of other EET regioisomers, including 5,6-EET, 8,9-EET, and 11,12-EET, though to a lesser extent.[4] It is important to note that its metabolite, 14,15-dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE5ZE), which is formed by the action of soluble epoxide hydrolase (sEH), is a more selective antagonist for 14,15-EET.[5]

Q3: What are the recommended working concentrations for 14,15-EE-5(Z)-E?

A3: The effective concentration of 14,15-EE-5(Z)-E is application-dependent. For in vitro vascular reactivity studies, a concentration of 10 µM is commonly used to achieve significant inhibition of EET-induced relaxation.[4] For in vivo studies, a dosage of 0.128 mg/kg has been used in a canine model of myocardial ischemia-reperfusion. It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.

Q4: How should I prepare and store 14,15-EE-5(Z)-E stock solutions?

A4: 14,15-EE-5(Z)-E is typically prepared as a stock solution in an organic solvent. A common practice is to prepare a 10 mmol/L stock solution in 95% ethanol.[4] For long-term storage, it is advisable to store the stock solution at -20°C or lower to minimize degradation. When preparing working solutions, the final concentration of the organic solvent in the aqueous experimental buffer should be kept to a minimum (typically <0.1%) to avoid solvent-induced artifacts.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Unexpected Vasodilation	At higher concentrations (e.g., 10 µM), 14,15-EE-5(Z)-E itself can exhibit modest vasorelaxant properties.[4] One study has also reported intrinsic vasodilator activity in mesenteric arteries.	Perform a dose-response curve for 14,15-EE-5(Z)-E alone in your experimental system to determine its baseline effects. Use the lowest effective concentration for EET antagonism.
Variability in Antagonist Potency	The expression and activity of soluble epoxide hydrolase (sEH) can vary between tissues and cell types. sEH metabolizes 14,15-EE-5(Z)-E to 14,15-DHE5ZE, a more selective 14,15-EET antagonist.[5] This can alter the observed antagonist profile.	Consider the sEH status of your experimental model. If sEH activity is a concern, you can co-incubate with an sEH inhibitor to prevent the metabolism of 14,15-EE-5(Z)-E.
Incomplete Blockade of Agonist-Induced Relaxation	The agonist you are using may induce vasodilation through multiple pathways, not just the EET pathway. For example, bradykinin can also stimulate nitric oxide and prostacyclin release.	Use specific inhibitors for other potential pathways (e.g., L-NAME for nitric oxide synthase, indomethacin for cyclooxygenase) to isolate the EET-mediated component of the response.
Precipitation of the Compound in Aqueous Buffer	14,15-EE-5(Z)-E is a lipid and has limited solubility in aqueous solutions.	Ensure the final concentration of the organic solvent from your stock solution is sufficient to maintain solubility, but not high enough to affect your experiment. Gentle vortexing or sonication of the final solution may help.
No Effect of 14,15-EE-5(Z)-E	The EET pathway may not be the primary mediator of the response you are studying in your specific model. The compound may have degraded due to improper storage.	Confirm the involvement of the EET pathway in your system using other pharmacological tools (e.g., EET agonists, CYP450 inhibitors). Ensure your stock solution is fresh and has been stored correctly.

Quantitative Data Summary

Table 1: In Vitro Effects of 14,15-EE-5(Z)-E on Vascular Reactivity in Bovine Coronary Arteries

Parameter	Concentration of 14,15-EE-5(Z)-E	Effect	Reference
Inhibition of 14,15-EET-induced relaxation	10 µM	Maximal relaxation reduced to 18%	[4]
Inhibition of 11,12-EET-induced relaxation	10 µM	Significant inhibition	[4]
Inhibition of 8,9-EET-induced relaxation	10 µM	Significant inhibition	[4]
Inhibition of 5,6-EET-induced relaxation	10 µM	Significant inhibition	[4]
Intrinsic effect on pre-constricted arteries	10 µM	21% maximal relaxation	[4]

Table 2: In Vivo Effects of 14,15-EE-5(Z)-E in a Canine Model of Myocardial Ischemia-Reperfusion

Parameter	Dosage of 14,15-EE-5(Z)-E	Effect	Reference
Effect on Infarct Size (IS/AAR)	0.128 mg/kg	No significant effect when administered alone
Blockade of 11,12-EET-induced cardioprotection	0.128 mg/kg	Completely abolished the reduction in infarct size
Blockade of 14,15-EET-induced cardioprotection	0.128 mg/kg	Completely abolished the reduction in infarct size

Experimental Protocols

Protocol 1: Assessment of 14,15-EE-5(Z)-E in Vascular Reactivity Studies (Wire Myography)

• Tissue Preparation: Isolate bovine coronary arteries and place them in cold Krebs-bicarbonate buffer (in mmol/L: 118 NaCl, 24 NaHCO3, 4.8 KCl, 2.5 CaCl2, 1.2 MgSO4, 1.2 KH2PO4, and 11 glucose). Dissect the arteries into 3-5 mm rings, taking care to preserve the endothelium.

• Mounting: Mount the arterial rings on a wire myograph in a tissue bath containing Krebs-bicarbonate buffer, maintained at 37°C and continuously gassed with 95% O2 / 5% CO2.

• Equilibration: Allow the tissues to equilibrate for at least 60 minutes under a resting tension of approximately 5 grams.

• Pre-constriction: Constrict the arterial rings with a thromboxane A2 mimetic, such as U46619 (e.g., 20 nmol/L), to achieve a stable submaximal contraction.

• Antagonist Incubation: For antagonist studies, pre-incubate the tissues with 14,15-EE-5(Z)-E (e.g., 10 µM) or vehicle for 20-30 minutes.

• Agonist Response: Generate a cumulative concentration-response curve to an EET regioisomer (e.g., 14,15-EET, from 1 nM to 10 µM).

• Data Analysis: Record the changes in isometric tension and express the relaxation as a percentage of the pre-constriction induced by U46619.

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology for Assessing BKCa Channel Activity

• Cell Preparation: Isolate vascular smooth muscle cells from a suitable artery (e.g., cerebral or coronary) and plate them on glass coverslips.

• Solutions:

  • External Solution (in mM): 145 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 5 HEPES, 10 glucose (pH adjusted to 7.4 with NaOH).

  • Pipette Solution (in mM): 145 KCl, 1 MgCl2, 10 HEPES, 2 EGTA, 2 Na2ATP (pH adjusted to 7.2 with KOH).

• Recording:

  • Establish a whole-cell patch-clamp configuration on a single vascular smooth muscle cell.

  • Clamp the membrane potential at a holding potential of -60 mV.

  • Apply depolarizing voltage steps (e.g., from -60 mV to +80 mV in 20 mV increments) to elicit outward K+ currents.

• Drug Application:

  • After obtaining a stable baseline recording of BKCa currents, perfuse the cell with an EET agonist (e.g., 14,15-EET, 100 nM) to observe potentiation of the current.

  • To test for antagonism, pre-incubate the cell with 14,15-EE-5(Z)-E (e.g., 10 µM) for 5-10 minutes before co-application with the EET agonist.

• Data Analysis: Measure the peak outward current amplitude at each voltage step and construct current-voltage (I-V) relationship curves.

Visualizations

Caption: EET signaling pathway leading to vasodilation and the point of inhibition by 14,15-EE-5(Z)-E.

Caption: General experimental workflow for assessing the antagonist effect of 14,15-EE-5(Z)-E on vascular reactivity.

References

• 1. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 2. youtube.com [youtube.com]
• 3. sketchviz.com [sketchviz.com]
• 4. ahajournals.org [ahajournals.org]
• 5. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 14,15-EE-5(Z)-E Concentration for Maximum Inhibition

This technical support center provides researchers, scientists, and drug development professionals with essential information for utilizing 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E) as a selective antagonist of Epoxyeicosatrienoic acids (EETs). Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the successful application of 14,15-EE-5(Z)-E in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 14,15-EE-5(Z)-E and what is its primary mechanism of action?

A1: 14,15-EE-5(Z)-E is a structural analog of 14,15-EET that functions as a selective antagonist of EETs.[1] Its primary mechanism of action is to block the effects of EETs, which are signaling molecules that mediate vasodilation and anti-inflammatory responses. EETs typically activate large-conductance calcium-activated potassium (BKCa) channels in smooth muscle cells, leading to hyperpolarization and relaxation.[2][3] 14,15-EE-5(Z)-E inhibits these EET-induced responses.[2]

Q2: What is the optimal concentration range for 14,15-EE-5(Z)-E to achieve maximum inhibition?

A2: The optimal concentration of 14,15-EE-5(Z)-E depends on the specific experimental model and the EET regioisomer being targeted. However, a concentration of 10 µM has been shown to inhibit approximately 80% of 14,15-EET-induced relaxation in U46619-constricted bovine coronary arteries.[1] In studies on bradykinin-induced smooth muscle hyperpolarization and relaxation, a concentration of 3 µM has been used effectively.[2] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific system.

Q3: How should I prepare and store 14,15-EE-5(Z)-E?

A3: 14,15-EE-5(Z)-E is typically supplied as a solution in ethanol. It is soluble in various organic solvents such as DMF, DMSO, and ethanol. For aqueous buffers like PBS (pH 7.2), the solubility is lower (approximately 0.5 mg/ml).[1] For long-term storage, it should be kept at -20°C, where it is stable for at least two years.[1][4] The product is sensitive to oxygen and direct sunlight, so care should be taken during handling.

Q4: Can 14,15-EE-5(Z)-E be metabolized in my experimental system?

A4: Yes, 14,15-EE-5(Z)-E can be metabolized by soluble epoxide hydrolase (sEH) to 14,15-dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE5ZE).[5] This metabolite is a more selective antagonist for 14,15-EET and does not significantly inhibit the actions of other EET regioisomers.[5] If you are investigating the effects of other EETs, the presence of sEH activity could alter your results. Consider using an sEH inhibitor, such as 12-(3-adamantan-1-yl-ureido)-dodecanoic acid (AUDA), to prevent the conversion of 14,15-EE-5(Z)-E.[5]

Q5: Does 14,15-EE-5(Z)-E have any off-target effects?

A5: 14,15-EE-5(Z)-E is a selective EET antagonist and has been shown to not significantly affect vascular relaxation mediated by nitric oxide (NO) donors (like sodium nitroprusside) or prostacyclin analogs (like iloprost).[1][2] It also does not alter the effects of K+ channel activators such as NS1619 and bimakalim.[2] However, some cytochrome P450 inhibitors, like miconazole, have been shown to compete for the same binding site as a radiolabeled analog of 14,15-EE-5(Z)-E, suggesting a potential for interaction.[6]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No or low inhibition observed	1. Suboptimal concentration: The concentration of 14,15-EE-5(Z)-E may be too low for the specific experimental conditions. 2. Degradation of the compound: Improper storage or handling may have led to the degradation of 14,15-EE-5(Z)-E. 3. Metabolism by sEH: Soluble epoxide hydrolase in the tissue preparation may be converting 14,15-EE-5(Z)-E to its more selective metabolite, 14,15-DHE5ZE, which may not be effective against the EET regioisomer being studied.[5]	1. Perform a concentration-response experiment to determine the optimal inhibitory concentration (typically in the 1-10 µM range). 2. Ensure the compound has been stored at -20°C and protected from light and air. Prepare fresh dilutions for each experiment. 3. Co-incubate with an sEH inhibitor, such as AUDA (1 µM), to prevent the metabolism of 14,15-EE-5(Z)-E.[5]
Inconsistent results between experiments	1. Variability in tissue preparation: Differences in tissue health, age of the animal, or dissection technique can lead to variability. 2. Inconsistent pre-constriction: If using vascular rings, the level of pre-constriction with agents like U46619 may vary. 3. Solubility issues: The compound may not be fully dissolved in the aqueous buffer.	1. Standardize the tissue preparation protocol as much as possible. 2. Ensure a stable and consistent level of pre-constriction is achieved before adding the antagonist and agonist. 3. Prepare a stock solution in an organic solvent (e.g., ethanol or DMSO) and then dilute it in the experimental buffer. Ensure the final concentration of the organic solvent is low and consistent across all experimental groups, including controls.
Unexpected agonist activity	1. Intrinsic activity at high concentrations: While primarily an antagonist, very high concentrations of some analogs can exhibit partial agonist activity.	1. Use the lowest effective concentration of 14,15-EE-5(Z)-E as determined by your dose-response curve. A related analog, 14,15-EEZE-mSI, showed minimal agonist activity (only 7% relaxation at 10 µM).[7]

Data Presentation

Table 1: Concentration-Dependent Inhibition by 14,15-EE-5(Z)-E

Concentration of 14,15-EE-5(Z)-E	Experimental Model	Target/Agonist	Observed Inhibition	Reference
10 µM	Bovine coronary arterial rings	14,15-EET	~80% inhibition of relaxation	[1]
10 µM	Bovine coronary arterial rings	11,12-EET, 8,9-EET, 5,6-EET	Significant inhibition of relaxation	[2]
3 µM	Small bovine coronary arteries	Bradykinin	Inhibition of smooth muscle hyperpolarization and relaxation	[2]
10 µM	Bovine coronary arterial rings	Methacholine and Arachidonic Acid	Inhibition of indomethacin-resistant relaxations	[2]
10 µM	Bovine coronary arterial rings	Bradykinin	Inhibition of indomethacin- and L-nitroarginine-resistant relaxations	[2]

Experimental Protocols

Protocol 1: Evaluation of 14,15-EE-5(Z)-E Antagonism in Isolated Vascular Rings

This protocol describes a method to assess the inhibitory effect of 14,15-EE-5(Z)-E on EET-induced vasorelaxation using isolated bovine coronary arteries.

Materials:

• Bovine hearts

• Krebs buffer (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, and 11 glucose)

• U46619 (thromboxane A2 mimetic)

• 14,15-EET (or other EET regioisomers)

• 14,15-EE-5(Z)-E

• Indomethacin and L-nitroarginine (optional, to block prostanoid and NO synthesis)

• Organ bath system with force transducers

• Data acquisition system

Procedure:

• Tissue Preparation:

  • Isolate the left anterior descending coronary artery from a fresh bovine heart and place it in ice-cold Krebs buffer.

  • Carefully remove excess connective tissue and cut the artery into 2-3 mm rings.

  • Suspend the arterial rings in organ baths containing Krebs buffer, maintained at 37°C and continuously bubbled with 95% O2 / 5% CO2.

• Equilibration and Pre-constriction:

  • Allow the rings to equilibrate for at least 60 minutes under a resting tension of 1.5-2.0 g, with buffer changes every 15-20 minutes.

  • (Optional) To study the EDHF component, pre-treat the rings with indomethacin (10 µM) and L-nitroarginine (100 µM) for 30 minutes to inhibit cyclooxygenase and nitric oxide synthase, respectively.

  • Induce a stable contraction with a submaximal concentration of U46619 (e.g., 10-30 nM).

• Antagonist Incubation:

  • Once a stable contraction is achieved, add 14,15-EE-5(Z)-E (e.g., 10 µM) or its vehicle control to the organ baths.

  • Incubate for 20-30 minutes.

• Agonist-Induced Relaxation:

  • Generate a cumulative concentration-response curve to an EET regioisomer (e.g., 14,15-EET, from 1 nM to 10 µM).

  • Record the changes in isometric tension.

• Data Analysis:

  • Express the relaxation responses as a percentage of the pre-contraction induced by U46619.

  • Compare the concentration-response curves in the presence and absence of 14,15-EE-5(Z)-E to determine the degree of inhibition.

Mandatory Visualizations

Signaling Pathway of EET-Induced Vasorelaxation and its Inhibition

References

• 1. caymanchem.com [caymanchem.com]
• 2. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. 14,15-Dihydroxy-eicosa-5(Z)-enoic acid selectively inhibits 14,15-epoxyeicosatrienoic acid-induced relaxations in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 20-125Iodo-14,15-epoxyeicosa-5(Z)-enoic acid: a high-affinity radioligand used to characterize the epoxyeicosatrienoic acid antagonist binding site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting lack of response with 14,15-EE-5(Z)-E

Welcome to the technical support center for 14,15-EET-5(Z)-E. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting experiments and answering frequently asked questions related to the use of this epoxyeicosatrienoic acid (EET) antagonist.

Frequently Asked Questions (FAQs)

Q1: What is 14,15-EET-5(Z)-E and what is its primary function?

14,15-EET-5(Z)-E, also known as 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE), is a structural analog of the endogenous lipid mediator 14,15-epoxyeicosatrienoic acid (14,15-EET).[1][2] Its primary function is to act as a selective antagonist of EET-mediated biological effects, particularly endothelium-dependent hyperpolarization and vasodilation.[1][3] It is most effective at inhibiting the actions of 14,15-EET but also antagonizes other EET regioisomers.[1][3]

Q2: What are the recommended storage and handling conditions for 14,15-EET-5(Z)-E?

For long-term stability, 14,15-EET-5(Z)-E should be stored at -20°C.[4][5] The compound is typically supplied as a solution in an organic solvent like ethanol.[2][5] For experimental use, it is soluble in DMF, DMSO, and ethanol.[2][5] Due to the potential for degradation, repeated freeze-thaw cycles should be avoided. It is advisable to aliquot the stock solution into smaller, single-use volumes.

Q3: Is 14,15-EET-5(Z)-E metabolized in biological systems?

Yes, 14,15-EET-5(Z)-E can be metabolized by soluble epoxide hydrolase (sEH) to its corresponding diol, 14,15-dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE5ZE).[6] This metabolite has been shown to selectively inhibit 14,15-EET-induced relaxations in bovine coronary arteries.[6]

Troubleshooting Guide

Issue 1: Lack of Expected Antagonistic Effect

Symptoms:

• No inhibition of EET-induced vasodilation or hyperpolarization is observed.

• The biological response to an agonist that is expected to be mediated by EETs is unaffected by pre-treatment with 14,15-EET-5(Z)-E.

Potential Causes and Solutions:

Potential Cause	Recommended Action
Compound Degradation	Ensure the compound has been stored correctly at -20°C and protected from light.[4][5] If degradation is suspected, use a fresh aliquot or a new vial of the compound. The stability of EETs and their analogs can be limited.[7][8]
Incorrect Concentration	Verify the final concentration of 14,15-EET-5(Z)-E in your assay. A typical effective concentration for inhibiting EET-induced relaxations is around 10 µM.[1][2][4] Perform a concentration-response curve to determine the optimal inhibitory concentration for your specific experimental system.
Solvent Issues	Ensure the solvent used to dissolve 14,15-EET-5(Z)-E is compatible with your experimental system and that the final solvent concentration does not exceed acceptable limits (typically <0.1%). Run a vehicle control to rule out any effects of the solvent itself.
Experimental System Specificity	The role of EETs as endothelium-derived hyperpolarizing factors (EDHFs) can vary between different vascular beds and species.[9] Confirm that the biological response you are studying is indeed mediated by EETs in your specific model system.
Metabolism of the Antagonist	As 14,15-EET-5(Z)-E can be metabolized by sEH, its effective concentration might decrease over time.[6] Consider co-incubation with an sEH inhibitor, such as 12-(3-adamantan-1-yl-ureido)-dodecanoic acid (AUDA), to prevent its metabolism, though one study suggests this may not alter its inhibitory effect on EET-induced relaxations.[6]

Issue 2: Unexpected Agonist Activity

Symptom:

• Application of 14,15-EET-5(Z)-E alone elicits a biological response, such as a small vasorelaxation.

Potential Causes and Solutions:

Potential Cause	Recommended Action
Low Agonist Activity	14,15-EET-5(Z)-E has been reported to have low agonist activity.[3][10] This is an intrinsic property of the molecule. It is important to characterize this baseline effect in your system and subtract it from any observed antagonistic effects.
Compound Purity	If the observed agonist effect is stronger than expected, there may be an issue with the purity of the compound. Ensure you are using a high-purity grade of 14,15-EET-5(Z)-E.

Experimental Protocols

Vascular Reactivity Assay in Bovine Coronary Arteries

This protocol is adapted from studies investigating the effects of 14,15-EET-5(Z)-E on vascular tone.[1][10]

• Preparation: Isolate bovine coronary arteries and cut them into rings (3-5 mm in length).

• Mounting: Mount the arterial rings in organ chambers filled with Krebs buffer, maintained at 37°C and aerated with 95% O2 / 5% CO2.

• Equilibration: Allow the rings to equilibrate for at least 60 minutes under a resting tension of 5-10 g.

• Pre-constriction: Constrict the arterial rings with a thromboxane A2 mimetic, such as U46619, to approximately 80% of their maximal contraction.

• Antagonist Pre-incubation: Pre-incubate the rings with 14,15-EET-5(Z)-E (e.g., 10 µM) or vehicle for a defined period (e.g., 20-30 minutes).

• Agonist Stimulation: Generate a cumulative concentration-response curve to an EET regioisomer (e.g., 14,15-EET).

• Data Analysis: Record the changes in isometric tension and express the relaxation as a percentage of the pre-constriction. Compare the concentration-response curves in the presence and absence of 14,15-EET-5(Z)-E.

Signaling Pathways & Workflows

Antagonistic Action of 14,15-EET-5(Z)-E on EET-Mediated Vasodilation

The following diagram illustrates the proposed mechanism of action for 14,15-EET-5(Z)-E in blocking EET-induced vasodilation.

References

• 1. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 14,15-EE-5(Z)-E - Labchem Catalog [catalog.labchem.com.my]
• 5. usbio.net [usbio.net]
• 6. 14,15-Dihydroxy-eicosa-5(Z)-enoic Acid Selectively Inhibits 14,15-Epoxyeicosatrienoic Acid-Induced Relaxations in Bovine Coronary Arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Epoxyeicosatrienoic Acid Analogs and Vascular Function - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.physiology.org [journals.physiology.org]
• 10. ahajournals.org [ahajournals.org]

Technical Support Center: Investigating 14,15-EE-5(Z)-E Interference with Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), a structural analog and antagonist of the endogenous lipid signaling molecule 14,15-epoxyeicosatrienoic acid (14,15-EET). This resource addresses common experimental challenges and explores the intricate interplay of 14,15-EE-5(Z)-E with key signaling cascades.

Frequently Asked Questions (FAQs)

Q1: What is 14,15-EE-5(Z)-E and what is its primary mechanism of action?

A1: 14,15-EE-5(Z)-E is a synthetic analog of 14,15-EET. Its primary mechanism of action is the antagonism of 14,15-EET-induced biological effects. For instance, it has been shown to inhibit the relaxation of bovine coronary arteries induced by 14,15-EET.[1][2] It is often used as a tool to investigate the physiological and pathological roles of 14,15-EET.

Q2: Which signaling pathways are known to be modulated by 14,15-EET, and therefore potentially interfered with by 14,15-EE-5(Z)-E?

A2: 14,15-EET is known to modulate several critical signaling pathways. As an antagonist, 14,15-EE-5(Z)-E is expected to interfere with these same pathways. The most well-documented interactions include:

• PI3K/Akt Pathway: 14,15-EET can activate the PI3K/Akt pathway, which is a major signaling cascade involved in cell survival, growth, and proliferation.[3][4][5][6] This activation by EETs can lead to anti-apoptotic effects, particularly in cardiomyocytes.[3][4][5]

• NF-κB Pathway: The interaction of 14,15-EET with the NF-κB pathway appears to be cell-type specific. In some contexts, 14,15-EET has been shown to inhibit the activation of NF-κB by preventing the degradation of its inhibitor, IκBα, in response to inflammatory stimuli like TNFα.[7] However, in other cell types, it may not have a significant effect.

• MAPK/ERK Pathway: While the direct effects of 14,15-EET on the MAPK/ERK pathway are still being elucidated, crosstalk between the PI3K/Akt and MAPK/ERK pathways is well-established. Therefore, modulation of the PI3K/Akt pathway by 14,15-EET could indirectly influence MAPK/ERK signaling.

Q3: What are the potential off-target effects of 14,15-EE-5(Z)-E?

A3: While 14,15-EE-5(Z)-E is designed as a selective antagonist for EETs, the possibility of off-target effects should always be considered. Off-target effects can arise from a compound interacting with unintended biomolecules.[8][9] For EET antagonists in general, it's important to assess whether observed effects are solely due to the blockade of the intended EET signaling or if other cellular processes are being inadvertently affected.[10] Researchers should include appropriate controls to validate the specificity of their findings.

Q4: How can I confirm that my experimental results are specific to the antagonistic activity of 14,15-EE-5(Z)-E on 14,15-EET signaling?

A4: To ensure the specificity of your results, consider the following experimental controls:

• Rescue Experiments: After observing an effect with 14,15-EE-5(Z)-E, try to "rescue" the phenotype by co-administering an excess of 14,15-EET. If the effect of 14,15-EE-5(Z)-E is reversed, it strongly suggests on-target activity.

• Use of Structurally Different Antagonists: If available, use other EET antagonists with different chemical structures to see if they produce the same biological effect.

• Knockdown/Knockout Models: If the putative receptor or downstream effector of 14,15-EET in your system is known, using siRNA, shRNA, or CRISPR/Cas9 to reduce its expression can help validate that the effects of 14,15-EE-5(Z)-E are mediated through that specific pathway.

• Control Compounds: Include a structurally similar but inactive analog of 14,15-EE-5(Z)-E in your experiments, if available.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent or no effect of 14,15-EE-5(Z)-E	Compound Instability/Degradation: 14,15-EE-5(Z)-E, like other lipids, can be prone to oxidation and degradation, especially with improper storage or handling.[11]	Store 14,15-EE-5(Z)-E at -20°C or lower, preferably under an inert atmosphere.[12] Prepare fresh dilutions for each experiment and avoid repeated freeze-thaw cycles.
Solubility Issues: The compound is soluble in organic solvents like ethanol, DMSO, and DMF, but has limited solubility in aqueous buffers.[12] Poor solubility can lead to inaccurate concentrations.	Prepare a high-concentration stock solution in an appropriate organic solvent. For cell-based assays, ensure the final concentration of the organic solvent in the culture medium is low (typically <0.1%) and consistent across all treatment groups, including vehicle controls.
Cell Line Insensitivity: The target signaling pathway (e.g., EET-mediated signaling) may not be active or responsive in your chosen cell line.	Screen different cell lines to find a responsive model. Confirm the expression of key components of the targeted pathway (e.g., relevant cytochrome P450 epoxygenases for endogenous EET production).
High background or non-specific effects	Off-target Effects: The observed effects may not be related to the intended antagonism of the EET pathway.[8][10][13]	Perform dose-response experiments to determine the optimal concentration. Use the lowest effective concentration to minimize off-target effects. Implement the specificity controls mentioned in FAQ Q4.
Vehicle Effects: The solvent used to dissolve 14,15-EE-5(Z)-E may have its own biological effects.	Always include a vehicle control group in your experiments that is treated with the same concentration of the solvent as the experimental groups.
Variability in Western Blot Results for p-Akt	Suboptimal Protein Extraction: Incomplete lysis or protein degradation can lead to inconsistent results.	Use a lysis buffer containing protease and phosphatase inhibitors. Keep samples on ice throughout the extraction process.
Low Abundance of p-Akt: The basal level of Akt phosphorylation may be low in your cells, making it difficult to detect changes.	You may need to stimulate the PI3K/Akt pathway with a known agonist (e.g., a growth factor) to increase the baseline p-Akt levels before testing the inhibitory effect of 14,15-EE-5(Z)-E.
Difficulty in Interpreting Cell Viability Assay Results	Interference with Assay Reagents: Some compounds can directly react with the reagents used in viability assays (e.g., MTT, XTT), leading to false positive or false negative results.	Run a control experiment without cells to check for any direct reaction between 14,15-EE-5(Z)-E and the assay reagent. Consider using a different viability assay that relies on a different detection principle (e.g., ATP-based assay vs. a metabolic-based assay).

Data Presentation

Table 1: Quantitative Data on 14,15-EET and its Antagonist 14,15-EE-5(Z)-E

Parameter	Compound	Value	System	Reference
Antagonistic Activity	14,15-EE-5(Z)-E	~80% inhibition at 10 µM	14,15-EET-induced relaxation in bovine coronary arteries	[1]
Binding Affinity (Kd)	[125I]-14,15-EE-5(Z)-E analog	1.11 ± 0.13 nM	U937 cell membranes	[14]
Maximum Binding (Bmax)	[125I]-14,15-EE-5(Z)-E analog	1.13 ± 0.04 pmol/mg protein	U937 cell membranes	[14]
IC50	11,12-EET	20 nM	Inhibition of TNF-α induced VCAM-1 expression

Experimental Protocols

Western Blot Analysis of p-Akt (Ser473) Inhibition

This protocol is designed to assess the effect of 14,15-EE-5(Z)-E on the phosphorylation of Akt at Serine 473, a key marker of PI3K/Akt pathway activation.

• Cell Culture and Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Serum-starve the cells for 4-6 hours to reduce basal Akt phosphorylation.

  • Pre-treat cells with 14,15-EE-5(Z)-E at the desired concentrations for 1-2 hours.

  • Stimulate the cells with a known PI3K/Akt pathway activator (e.g., insulin, EGF, or 14,15-EET) for 15-30 minutes.

• Protein Lysate Preparation:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Denature protein samples by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody against p-Akt (Ser473) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip the membrane and re-probe for total Akt and a loading control (e.g., GAPDH or β-actin) to normalize the data.

Quantitative PCR (qPCR) for Gene Expression Analysis

This protocol can be used to measure changes in the expression of genes downstream of pathways affected by 14,15-EE-5(Z)-E, such as NF-κB target genes.

• Cell Treatment and RNA Extraction:

  • Treat cells with 14,15-EE-5(Z)-E and/or an inflammatory stimulus (e.g., TNFα) for the desired time.

  • Harvest cells and extract total RNA using a commercial kit.

• cDNA Synthesis:

  • Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR Reaction:

  • Prepare the qPCR reaction mix containing cDNA, forward and reverse primers for the target gene (e.g., VCAM-1, COX-2) and a housekeeping gene (e.g., GAPDH, β-actin), and a SYBR Green master mix.

  • Perform the qPCR reaction using a real-time PCR system.

• Data Analysis:

  • Calculate the relative gene expression using the ΔΔCt method, normalizing the target gene expression to the housekeeping gene.

Table 2: Example qPCR Primer Sequences

Gene	Forward Primer (5'-3')	Reverse Primer (5'-3')	Reference
Human VCAM-1	(Primer sequences for human VCAM-1 can be obtained from validated commercial sources or literature)	(Primer sequences for human VCAM-1 can be obtained from validated commercial sources or literature)	[15][16]
Human COX-2 (PTGS2)	(Primer sequences for human COX-2 can be obtained from validated commercial sources or literature)	(Primer sequences for human COX-2 can be obtained from validated commercial sources or literature)	[17]
Mouse VCAM-1	TGAACCCAAACAGAGGCAGAGT	GGTATCCCATCACTTGAGCAGG	[18]
Mouse ICAM-1	CAATTTCTCATGCCGCACAG	AGCTGGAAGATCGAAAGTCCG	[18]

Cell Viability Assay (MTT Assay)

This assay measures cell viability based on the metabolic activity of mitochondrial dehydrogenases.

• Cell Plating and Treatment:

  • Seed cells in a 96-well plate and allow them to attach.

  • Treat cells with various concentrations of 14,15-EE-5(Z)-E for the desired duration (e.g., 24, 48, 72 hours).

• MTT Incubation:

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

• Solubilization and Absorbance Reading:

  • Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

  • Read the absorbance at the appropriate wavelength (typically around 570 nm).

• Data Analysis:

  • Calculate cell viability as a percentage of the vehicle-treated control. Plot a dose-response curve to determine the IC50 value, if applicable.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Multiple antiapoptotic targets of the PI3K/Akt survival pathway are activated by epoxyeicosatrienoic acids to protect cardiomyocytes from hypoxia/anoxia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protective actions of epoxyeicosatrienoic acid: Dual targeting of cardiovascular PI3K and KATP channels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. off-target effect | Nodes Bio Glossary [nodes.bio]
• 9. m.youtube.com [m.youtube.com]
• 10. Off-target effects of epidermal growth factor receptor antagonists mediate retinal ganglion cell disinhibited axon growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Epoxyeicosatrienoic Acids Inhibit the Activation of Murine Fibroblasts by Blocking the TGF-β1-Smad2/3 Signaling in a PPARγ-Dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 12. caymanchem.com [caymanchem.com]
• 13. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 20-125Iodo-14,15-epoxyeicosa-5(Z)-enoic acid: a high-affinity radioligand used to characterize the epoxyeicosatrienoic acid antagonist binding site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 16. origene.com [origene.com]
• 17. origene.com [origene.com]
• 18. Inflammatory Cytokine-Induced Intercellular Adhesion Molecule-1 and Vascular Cell Adhesion Molecule-1 in Mesenchymal Stem Cells Are Critical for Immunosuppression - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ensuring Specificity of 14,15-EE-5(Z)-E in Experiments

Welcome to the technical support center for 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E). This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for experiments involving this selective epoxyeicosatrienoic acid (EET) antagonist.

Frequently Asked Questions (FAQs)

Q1: What is 14,15-EE-5(Z)-E and what is its primary mechanism of action?

14,15-EE-5(Z)-E, also known as 14,15-EEZE, is a structural analog of 14,15-EET.[1] It functions as a selective antagonist of epoxyeicosatrienoic acids (EETs), which are metabolites of arachidonic acid produced by cytochrome P450 epoxygenases.[2][3] EETs, particularly in the vasculature, act as endothelium-derived hyperpolarizing factors (EDHFs), leading to the activation of smooth muscle potassium channels, membrane hyperpolarization, and ultimately, vascular relaxation.[2][4] 14,15-EE-5(Z)-E competitively inhibits the actions of EETs, thereby blocking these downstream effects.[5][6]

Q2: How can I ensure the specificity of 14,15-EE-5(Z)-E in my experiments?

To ensure that the observed effects are specifically due to the antagonism of EETs by 14,15-EE-5(Z)-E, it is crucial to include proper negative controls. Studies have shown that 14,15-EE-5(Z)-E does not inhibit vascular relaxation induced by other common vasodilators.[2][6] Therefore, your experimental design should include agonists that act through different pathways.

Recommended Negative Controls:

• Sodium Nitroprusside: A nitric oxide (NO) donor that causes vasodilation through a cGMP-mediated pathway.[2][6]

• Iloprost: A stable prostacyclin (PGI2) analog that induces relaxation via the prostanoid IP receptor and subsequent cAMP production.[2][6]

• Potassium Channel Openers (e.g., NS1619, bimakalim): These directly activate potassium channels, bypassing the need for an endothelial signal.[2][6]

If 14,15-EE-5(Z)-E does not alter the responses to these agents, it provides strong evidence for its specific action against the EET pathway in your system.

Q3: Does 14,15-EE-5(Z)-E have any agonist activity?

14,15-EE-5(Z)-E possesses minimal agonist activity. In bovine coronary arteries pre-constricted with the thromboxane mimetic U46619, 14,15-EET can induce relaxations of up to 80%, whereas 14,15-EE-5(Z)-E at a concentration of 10 μmol/L results in a maximal relaxation of only about 21%.[2] This limited agonist effect should be considered when interpreting results at higher concentrations.

Q4: What is the stability of 14,15-EE-5(Z)-E and how should it be stored?

For optimal stability, 14,15-EE-5(Z)-E should be stored at -20°C.[1] It is typically supplied as a solution in ethanol.[1] For long-term storage, it is recommended to store it at -80°C for use within six months, and at -20°C for use within one month.[7]

Q5: How is 14,15-EE-5(Z)-E metabolized?

Similar to EETs, 14,15-EE-5(Z)-E can be metabolized by soluble epoxide hydrolase (sEH) to its corresponding diol, 14,15-dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE5ZE).[3] This metabolic conversion is important as 14,15-DHE5ZE has been shown to be a more selective inhibitor of 14,15-EET compared to its parent compound, with less effect on other EET regioisomers.[3] The conversion to 14,15-DHE5ZE can be blocked by sEH inhibitors like 12-(3-adamantan-1-yl-ureido)-dodecanoic acid (AUDA).[3]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No observable effect of 14,15-EE-5(Z)-E	The experimental system may not have a significant endogenous EET signaling pathway.	Confirm the presence and activity of cytochrome P450 epoxygenases in your model system. Test the effect of exogenously applied EETs to validate the responsiveness of the tissue or cells.
Degradation of the compound.	Ensure proper storage conditions (-20°C or -80°C). Prepare fresh dilutions for each experiment from a stock solution.
Inconsistent results between experiments	Variability in tissue responsiveness or cell culture conditions.	Standardize experimental conditions, including incubation times, agonist concentrations, and vehicle controls. Use tissues or cells from a consistent source and passage number.
Metabolism of 14,15-EE-5(Z)-E by sEH.	Consider co-incubation with an sEH inhibitor like AUDA to prevent the conversion of 14,15-EE-5(Z)-E to its diol metabolite, which has a different inhibitory profile.[3]
Apparent non-specific effects	Off-target effects at high concentrations.	Perform a dose-response curve to determine the optimal concentration of 14,15-EE-5(Z)-E. Include the recommended negative controls (sodium nitroprusside, iloprost, potassium channel openers) to confirm specificity.[2][6]

Quantitative Data Summary

Table 1: Inhibitory Effects of 14,15-EE-5(Z)-E on EET-Induced Vascular Relaxation

EET Regioisomer	Agonist Concentration for Maximal Relaxation	% Inhibition by 10 µM 14,15-EE-5(Z)-E	Reference
14,15-EET	10 µM	~80%	[1]
11,12-EET	10 µM	Significant Inhibition	[2]
8,9-EET	10 µM	Significant Inhibition	[2]
5,6-EET	10 µM	Significant Inhibition	[2]

Table 2: Agonist Activity of 14,15-EE-5(Z)-E in Bovine Coronary Arteries

Compound	Maximal Relaxation	Concentration	Reference
14,15-EET	~80%	10 µM	[2]
14,15-EE-5(Z)-E	~21%	10 µM	[2]

Experimental Protocols

Protocol 1: Assessment of 14,15-EE-5(Z)-E Specificity in Vascular Reactivity Studies

This protocol details the methodology to confirm the specificity of 14,15-EE-5(Z)-E in isolated blood vessel preparations.

• Tissue Preparation:

  • Isolate bovine coronary arteries and cut them into rings (3-5 mm in length).[2]

  • Mount the arterial rings in an organ bath containing Krebs buffer, maintained at 37°C and aerated with 95% O2 / 5% CO2.

  • Allow the rings to equilibrate for at least 60 minutes under a resting tension of 1.8-2.0 g.

• Pre-constriction:

  • Constrict the arterial rings with a thromboxane A2 mimetic, such as U46619 (e.g., 20 nmol/L), to achieve a stable submaximal contraction.[2]

• Experimental Groups:

  • Control Group: After pre-constriction, generate a cumulative concentration-response curve to an EET regioisomer (e.g., 14,15-EET).

  • 14,15-EE-5(Z)-E Group: Pre-incubate the arterial rings with 14,15-EE-5(Z)-E (e.g., 10 µmol/L) for 20-30 minutes before generating a cumulative concentration-response curve to the same EET regioisomer.[2]

  • Negative Control Groups:

    • Pre-incubate with 14,15-EE-5(Z)-E (10 µmol/L) and then generate concentration-response curves to sodium nitroprusside, iloprost, or a potassium channel opener (e.g., NS1619).[2]

• Data Analysis:

  • Record changes in isometric tension.

  • Express relaxation responses as a percentage of the pre-constriction induced by U46619.

  • Compare the concentration-response curves in the presence and absence of 14,15-EE-5(Z)-E to determine its inhibitory effect.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: EET signaling pathway leading to vasorelaxation and its inhibition by 14,15-EE-5(Z)-E.

Caption: Workflow for assessing the specificity of 14,15-EE-5(Z)-E in vascular reactivity experiments.

References

• 1. caymanchem.com [caymanchem.com]
• 2. ahajournals.org [ahajournals.org]
• 3. 14,15-Dihydroxy-eicosa-5(Z)-enoic Acid Selectively Inhibits 14,15-Epoxyeicosatrienoic Acid-Induced Relaxations in Bovine Coronary Arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 14,15-EET analogs: characterization of structural requirements for agonist and antagonist activity in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

Technical Support Center: 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE)

Welcome to the technical support center for 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions regarding the use of 14,15-EEZE in experimental settings. Here, you will find information to help you interpret unexpected results and refine your experimental design.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving 14,15-EEZE.

Question 1: Why am I observing a partial or weak antagonist effect of 14,15-EEZE on my system?

Possible Causes and Troubleshooting Steps:

• Suboptimal Concentration: The concentration of 14,15-EEZE may be insufficient to fully antagonize the effects of the epoxyeicosatrienoic acids (EETs) in your specific experimental model. It is recommended to perform a dose-response curve to determine the optimal concentration.

• Differential Antagonism of EET Regioisomers: 14,15-EEZE exhibits selectivity for different EET regioisomers, being most effective against 14,15-EET.[1] If your system produces a mixture of EETs, the overall antagonistic effect might appear diminished. Consider quantifying the specific EET regioisomers present in your model.

• Metabolism of 14,15-EEZE: 14,15-EEZE can be metabolized by soluble epoxide hydrolase (sEH) to 14,15-dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE5ZE).[2] This metabolite has a more selective inhibitory profile, primarily targeting 14,15-EET-induced relaxations.[2] To investigate this, you can co-administer an sEH inhibitor, such as 12-(3-adamantan-1-yl-ureido)-dodoecanoic acid (AUDA), to see if the antagonist effect of 14,15-EEZE is potentiated.[2]

• Presence of Other Vasoactive Mediators: The observed biological response might not be solely mediated by EETs. 14,15-EEZE is selective and does not block the effects of other common vasoactive molecules like sodium nitroprusside, iloprost, or certain K+ channel openers.[1][3]

Question 2: I'm observing an unexpected agonist (e.g., vasodilation) effect with 14,15-EEZE alone. Is this normal?

Answer:

Yes, this is a documented, though typically modest, effect. In some vascular preparations, 14,15-EEZE has been shown to possess intrinsic vasodilator activity.[4][5] For instance, in U46619-precontracted bovine coronary arteries, 14,15-EEZE alone at a concentration of 10 μmol/L induced a maximal relaxation of 21%.[3] This is significantly less than the relaxation induced by 14,15-EET (around 80%).[3] When designing your experiments, it is crucial to include a control group treated with 14,15-EEZE alone to account for any intrinsic activity.

Question 3: Why is 14,15-EEZE not blocking the effects of K-ATP channel openers in my experiment?

Answer:

14,15-EEZE is not a direct antagonist of ATP-sensitive potassium (K-ATP) channels.[4][6] While EETs can exert some of their effects through the activation of K-ATP channels, 14,15-EEZE appears to act upstream, likely at a putative EET receptor.[6][7] Studies have shown that 14,15-EEZE does not block the cardioprotective effects of the selective mitochondrial K-ATP channel opener diazoxide, nor does it inhibit relaxations induced by K+ channel activators like bimakalim and NS1619.[1][3][6] This selectivity is a key feature of its mechanism of action.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of 14,15-EEZE?

A1: 14,15-EEZE functions as a selective antagonist of epoxyeicosatrienoic acids (EETs).[1][3] It is believed to act by competing with EETs for a putative membrane-bound receptor, thereby inhibiting downstream signaling pathways.[4][6] It has been shown to inhibit EET-induced vascular relaxations and the endothelium-derived hyperpolarizing factor (EDHF) component of responses to agonists like bradykinin and methacholine.[1][3]

Q2: Is 14,15-EEZE selective for a particular EET regioisomer?

A2: Yes, 14,15-EEZE is most effective at inhibiting the actions of 14,15-EET.[1][3] While it can also antagonize other EET regioisomers (5,6-EET, 8,9-EET, and 11,12-EET), its potency is generally lower against them.[3]

Q3: Does 14,15-EEZE affect the synthesis or metabolism of EETs?

A3: 14,15-EEZE does not appear to inhibit the synthesis of EETs or 20-hydroxyeicosatetraenoic acid (20-HETE).[1][3] However, it has been observed that in the presence of 14,15-EEZE, the metabolism of EETs to their corresponding dihydroxyeicosatrienoic acids (DHETs) by soluble epoxide hydrolase (sEH) is decreased.[3] This can lead to an increase in EET concentrations.[3]

Q4: What are some key signaling pathways antagonized by 14,15-EEZE?

A4: By blocking the action of EETs, 14,15-EEZE can inhibit signaling pathways involved in vasodilation, anti-inflammation, and cardioprotection.[6][8] EETs are known to activate signaling cascades involving G-protein coupled receptors, leading to the activation of channels like large-conductance Ca2+-activated potassium (BKCa) channels and ATP-sensitive potassium (KATP) channels, as well as modulating pathways like PI3K/Akt and MAPK.[6][8][9]

Data Presentation

Table 1: Effect of 14,15-EEZE on Myocardial Infarct Size in a Canine Model

Treatment Group	Dose (mg/kg)	Infarct Size / Area at Risk (IS/AAR) (%)
Vehicle (Control)	-	21.8 ± 1.6
11,12-EET	0.128	8.7 ± 2.2
14,15-EET	0.128	9.4 ± 1.3
14,15-EEZE	0.128	21.0 ± 3.6
14,15-EEZE + 11,12-EET	0.128 each	17.8 ± 1.4
14,15-EEZE + 14,15-EET	0.128 each	19.2 ± 2.4
Diazoxide	3	10.2 ± 1.9
14,15-EEZE + Diazoxide	0.128 / 3	10.4 ± 1.4

Data summarized from studies in anesthetized dogs subjected to coronary artery occlusion and reperfusion.[6][7]

Table 2: Effect of 14,15-EEZE on Vascular Relaxation in Bovine Coronary Arteries

Agonist	Pre-incubation	Maximal Relaxation (%)
14,15-EET	Vehicle	~80
14,15-EET	14,15-EEZE (10 µM)	~18
11,12-EET	Vehicle	Not specified
11,12-EET	14,15-EEZE (10 µM)	Significantly inhibited
8,9-EET	Vehicle	Not specified
8,9-EET	14,15-EEZE (10 µM)	Significantly inhibited
5,6-EET	Vehicle	Not specified
5,6-EET	14,15-EEZE (10 µM)	Significantly inhibited
14,15-EEZE alone	-	21

Data based on U46619-precontracted bovine coronary arterial rings.[3]

Experimental Protocols

Protocol 1: Evaluation of 14,15-EEZE in a Canine Model of Myocardial Infarction

• Animal Preparation: Barbital-anesthetized dogs are surgically prepared for a 60-minute coronary artery occlusion followed by 3 hours of reperfusion.[6]

• Drug Administration:

  • Vehicle, 11,12-EET (0.128 mg/kg), 14,15-EET (0.128 mg/kg), or 14,15-EEZE (0.128 mg/kg) is administered via intracoronary infusion 15 minutes before the occlusion period.[4]

  • For antagonist studies, 14,15-EEZE is administered 5 minutes prior to the EET infusion.[4]

• Hemodynamic Monitoring: Hemodynamic parameters and regional myocardial blood flow are measured at baseline, during occlusion, and throughout reperfusion.[4]

• Infarct Size Determination: At the end of the experiment, the heart is excised, and the infarct size is determined as a percentage of the area at risk.[4]

Protocol 2: Assessment of Vasodilator and Antagonist Effects in Bovine Coronary Arteries

• Tissue Preparation: Bovine coronary arterial rings are isolated and mounted in organ baths for isometric tension recording.[3]

• Pre-constriction: Arterial rings are pre-constricted with the thromboxane A2 mimetic, U46619.[3]

• Agonist/Antagonist Application:

  • Cumulative concentration-response curves are generated for EET regioisomers (14,15-EET, 11,12-EET, 8,9-EET, and 5,6-EET).[3]

  • For antagonist studies, the arterial rings are pre-incubated with 14,15-EEZE (e.g., 10 µmol/L) before generating the EET concentration-response curves.[3]

• Data Analysis: The relaxation responses are measured and expressed as a percentage of the pre-constriction tension.[3]

Mandatory Visualizations

Caption: Simplified signaling pathway of EETs and the antagonistic action of 14,15-EEZE.

Caption: Logical workflow for troubleshooting unexpected results with 14,15-EEZE.

Caption: Key experimental characteristics of 14,15-EEZE.

References

• 1. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 14,15-Dihydroxy-eicosa-5(Z)-enoic acid selectively inhibits 14,15-epoxyeicosatrienoic acid-induced relaxations in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Putative receptors and signaling pathways responsible for the biological actions of epoxyeicosatrienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti- apoptosis of human carcinoma cell - PMC [pmc.ncbi.nlm.nih.gov]

stability of 14,15-EE-5(Z)-E at room temperature

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E). The information addresses common issues related to the stability of this compound at room temperature.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for 14,15-EE-5(Z)-E?

A1: The recommended storage temperature for 14,15-EE-5(Z)-E is -20°C.[1][2][3] At this temperature, the compound is stable for at least two years.[2][3] Storing the compound at room temperature is strongly discouraged due to its potential instability.

Q2: Why is room temperature storage not recommended for 14,15-EE-5(Z)-E?

A2: 14,15-EE-5(Z)-E belongs to the epoxyeicosatrienoic acid (EET) family of lipids, which are known to be chemically and metabolically labile.[4] The epoxide group in the molecule is susceptible to hydrolysis, which can be accelerated at room temperature, especially in aqueous solutions. This degradation leads to the formation of the less active diol, 14,15-dihydroxyeicosa-5(Z)-enoic acid (14,15-DHE-5(Z)-E), which can compromise experimental results.

Q3: How should I handle 14,15-EE-5(Z)-E during an experiment to minimize degradation?

A3: To minimize degradation during experimental use, it is crucial to keep the stock solution and any dilutions on ice whenever possible.[5] Prepare fresh dilutions for each experiment and avoid repeated freeze-thaw cycles of the stock solution. For sensitive experiments, working under an inert atmosphere (e.g., argon or nitrogen) can further prevent oxidative degradation.

Q4: Can I use 14,15-EE-5(Z)-E that has been left at room temperature for a short period?

A4: While short-term exposure to room temperature may not lead to complete degradation, it will introduce uncertainty into the actual concentration of the active compound. For quantitative experiments or studies requiring high reproducibility, it is best to discard any solutions that have been left at room temperature for an extended period and prepare fresh solutions from a properly stored stock.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent or weaker than expected antagonist activity.	Degradation of 14,15-EE-5(Z)-E due to improper storage or handling.	1. Confirm that the stock solution has been consistently stored at -20°C. 2. Prepare fresh dilutions from the stock solution for each experiment. 3. Keep all solutions containing 14,15-EE-5(Z)-E on ice during the experiment. 4. Consider quantifying the concentration of your working solution via LC-MS if the issue persists.
High variability between experimental replicates.	Partial degradation of 14,15-EE-5(Z)-E in some samples due to temperature fluctuations.	1. Ensure uniform and continuous cooling of all experimental samples containing the compound. 2. Minimize the time that samples are kept at room temperature. 3. Prepare a master mix of the diluted compound to add to all relevant wells or tubes simultaneously.
Complete loss of antagonist effect.	Significant or complete degradation of 14,15-EE-5(Z)-E.	1. Discard the current stock solution and use a new, properly stored vial. 2. Review handling procedures to ensure they minimize exposure to elevated temperatures and light.

Data Presentation: Illustrative Stability of 14,15-EE-5(Z)-E in Ethanol at Different Temperatures

The following table provides an illustrative example of the potential degradation of 14,15-EE-5(Z)-E over time at different temperatures. Note: This data is for illustrative purposes to emphasize the importance of proper storage and is not based on experimentally verified results for this specific compound.

Time (hours)	Purity at -20°C (%)	Purity at 4°C (%)	Purity at 25°C (Room Temperature) (%)
0	>99	>99	>99
2	>99	98	95
8	>99	95	85
24	>99	90	70
48	>99	85	55

Experimental Protocols

Protocol for Aliquoting and Storing 14,15-EE-5(Z)-E

• Upon receiving the 14,15-EE-5(Z)-E solution (typically in ethanol or another organic solvent), briefly centrifuge the vial to ensure all the contents are at the bottom.

• Work in a sterile environment, preferably a laminar flow hood, to prevent contamination.

• To avoid repeated freeze-thaw cycles of the main stock, create smaller, single-use aliquots.

• Use amber glass vials or polypropylene tubes that are compatible with the storage solvent.

• Dispense the desired volume into each aliquot tube.

• If the solvent is volatile, you may flush the headspace of each vial with an inert gas like argon or nitrogen before sealing.

• Clearly label each aliquot with the compound name, concentration, and date.

• Store all aliquots at -20°C.

Protocol for Preparing Working Dilutions

• Retrieve a single aliquot of the 14,15-EE-5(Z)-E stock solution from the -20°C freezer.

• Allow the aliquot to thaw on ice.

• Perform serial dilutions using a pre-chilled, appropriate buffer or media for your experiment.

• Keep the working dilutions on ice throughout the duration of the experiment.

• Discard any unused portions of the diluted solutions after the experiment is complete. Do not re-freeze and reuse diluted solutions.

Visualizations

Signaling Pathway of 14,15-EET and Inhibition by 14,15-EE-5(Z)-E

References

• 1. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 20-125Iodo-14,15-epoxyeicosa-5(Z)-enoic acid: a high-affinity radioligand used to characterize the epoxyeicosatrienoic acid antagonist binding site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Stability and analysis of eicosanoids and docosanoids in tissue culture media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]

Reference Data & Comparative Studies

A Comparative Guide to 14,15-EE-5(Z)-E and Other Epoxyeicosatrienoic Acid (EET) Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), also known as 14,15-EEZE, with other antagonists of Epoxyeicosatrienoic Acids (EETs). EETs are signaling molecules derived from arachidonic acid that play crucial roles in regulating vascular tone, inflammation, and cell proliferation. Their antagonists are valuable tools for investigating these pathways and hold therapeutic potential. This document summarizes key performance data, details experimental methodologies, and visualizes relevant biological pathways to facilitate informed decisions in research and development.

Quantitative Comparison of EET Antagonists

The following table summarizes the available quantitative and qualitative data on the antagonistic activity of 14,15-EE-5(Z)-E and other selected compounds. Direct comparative studies with uniform assays are limited, and thus, the presented data is compiled from various sources.

Antagonist	Target(s)	Assay Type	Key Findings	Reference(s)
14,15-EE-5(Z)-E (14,15-EEZE)	Putative EET Receptor(s)	Vascular Relaxation (Bovine Coronary Artery)	At 10 µM, inhibits relaxation induced by 14,15-EET, 11,12-EET, 8,9-EET, and 5,6-EET. It is most effective against 14,15-EET.	[1]
Cardioprotection (Canine Model)	At a dose without effect on its own, it completely abolished the cardioprotective effects of 11,12-EET and 14,15-EET.	[1]
14,15-EEZE-mSI	Putative EET Receptor(s)	Vascular Relaxation (Bovine Coronary Artery)	At 10 µM, inhibits relaxation to 14,15-EET and 5,6-EET, but not 11,12-EET or 8,9-EET, indicating greater selectivity than 14,15-EEZE.	[2][3]
Miconazole	Cytochrome P450 (CYP) enzymes, Putative EET Receptor(s)	Myocardial Infarction (Rat Model)	Reduces infarct size, an effect that may be related to CYP inhibition rather than direct EET antagonism.	[4]
MS-PPOH	CYP Epoxygenase	EET Synthesis Inhibition (in vitro)	Selectively inhibits the formation of EETs. For example, it inhibits the formation of 11,12-EET by CYP4A2 and CYP4A3 enzymes with an IC50 value of 13 µM.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Vascular Relaxation Assay in Bovine Coronary Arteries

This in vitro assay is a cornerstone for characterizing the vasoactive properties of EETs and their antagonists.

Objective: To determine the ability of a compound to inhibit EET-induced relaxation of pre-constricted arterial rings.

Materials:

• Fresh bovine hearts obtained from a local abattoir.

• Krebs-Henseleit (Krebs) buffer (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, and 11 glucose).

• U46619 (thromboxane A2 mimetic) for pre-constriction.

• EET regioisomers (e.g., 14,15-EET).

• Test antagonists (e.g., 14,15-EE-5(Z)-E).

• Organ bath system with force transducers.

Procedure:

• Tissue Preparation: The left anterior descending coronary artery is dissected from the bovine heart and placed in ice-cold Krebs buffer. The artery is cleaned of surrounding tissue and cut into 3-5 mm rings. The endothelium can be removed by gently rubbing the intimal surface with a pair of forceps if required for specific experimental aims.

• Mounting: Arterial rings are mounted in organ baths containing Krebs buffer, maintained at 37°C, and continuously bubbled with 95% O2 / 5% CO2. Each ring is connected to a force transducer to record changes in isometric tension.

• Equilibration and Viability Check: The rings are allowed to equilibrate for 60-90 minutes under a resting tension of approximately 5 grams. The viability of the rings is then assessed by contracting them with a high concentration of potassium chloride (e.g., 90 mM KCl).

• Pre-constriction: After washing out the KCl and allowing the rings to return to baseline, they are pre-constricted with a submaximal concentration of U46619 to achieve a stable contraction plateau.

• Antagonist Incubation: The test antagonist (e.g., 14,15-EE-5(Z)-E at a specific concentration) or its vehicle is added to the organ bath and incubated for a defined period (e.g., 20-30 minutes).

• EET-induced Relaxation: A cumulative concentration-response curve to an EET regioisomer is then generated by adding increasing concentrations of the EET to the bath.

• Data Analysis: The relaxation at each EET concentration is expressed as a percentage reversal of the U46619-induced pre-constriction. The potency of the antagonist is determined by comparing the concentration-response curves in the presence and absence of the antagonist.

Radioligand Competition Binding Assay

This assay is used to determine the binding affinity (Ki) of an unlabeled antagonist to the putative EET receptor by measuring its ability to compete with a radiolabeled ligand.

Objective: To quantify the binding affinity of EET antagonists for their receptor.

Materials:

• Cell membranes prepared from a cell line or tissue expressing the putative EET receptor.

• Radiolabeled EET analog (e.g., [³H]-14,15-EET or a more stable, high-affinity radiolabeled antagonist).

• Unlabeled EET antagonists (e.g., 14,15-EE-5(Z)-E, 14,15-EEZE-mSI).

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Membrane Preparation: Cells or tissues are homogenized in a cold lysis buffer and centrifuged to pellet the membranes. The membrane pellet is washed and resuspended in the binding buffer. Protein concentration is determined using a standard protein assay.

• Assay Setup: The assay is typically performed in 96-well plates. Each well contains the cell membranes, a fixed concentration of the radiolabeled ligand, and varying concentrations of the unlabeled competitor antagonist.

• Incubation: The reaction mixture is incubated at a specific temperature (e.g., room temperature or 30°C) for a sufficient time to reach binding equilibrium.

• Separation of Bound and Free Ligand: The incubation is terminated by rapid filtration through glass fiber filters, which trap the membranes with the bound radioligand. The filters are then washed with ice-cold buffer to remove any unbound radioligand.

• Quantification: The amount of radioactivity trapped on the filters is measured using a scintillation counter.

• Data Analysis: Non-specific binding is determined in the presence of a high concentration of an unlabeled ligand and is subtracted from the total binding to yield specific binding. The concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis of the competition curve. The equilibrium dissociation constant (Ki) of the antagonist is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[5][6]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by EETs and a typical workflow for evaluating EET antagonists.

Caption: EET Signaling Pathway in Vascular Smooth Muscle Cells.

Caption: Experimental Workflow for EET Antagonist Evaluation.

References

• 1. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. 14,15-Epoxyeicosa-5(Z)-Enoic-mSI: A 14,15- and 5,6-EET Antagonist in Bovine Coronary Arteries | Semantic Scholar [semanticscholar.org]
• 4. Radioligand binding assays and their analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. giffordbioscience.com [giffordbioscience.com]
• 6. Radioligand Binding Assay - Creative Bioarray [dda.creative-bioarray.com]

Validating the Role of Epoxyeicosatrienoic Acids (EETs) using 14,15-EE-5(Z)-E: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E) with other pharmacological tools used to validate the physiological roles of epoxyeicosatrienoic acids (EETs). EETs, the cytochrome P450 epoxygenase metabolites of arachidonic acid, are crucial signaling molecules in the cardiovascular system, known for their vasodilatory, anti-inflammatory, and pro-angiogenic properties.[1][2][3] Understanding their mechanisms of action is paramount for the development of novel therapeutics targeting hypertension, inflammation, and ischemic diseases. 14,15-EE-5(Z)-E is a valuable tool for elucidating these pathways by acting as a selective antagonist of EETs.[4]

Comparative Analysis of Tools for EET Validation

The validation of EETs' functions primarily relies on selective antagonists and compounds that modulate their metabolic pathways. This section compares 14,15-EE-5(Z)-E with its key alternatives, providing a quantitative overview of their performance in experimental settings.

Table 1: Comparison of EET Antagonists

Compound	Mechanism of Action	Target Specificity	Effective Concentration	Key Findings
14,15-EE-5(Z)-E	Competitive antagonist of EETs at their putative receptor(s).[4]	Selective for EETs over other vasoactive mediators like nitric oxide and prostacyclin.[1][4]	10 µM inhibits ~80% of 14,15-EET-induced relaxation in bovine coronary arteries.[1]	Effectively blocks EET-mediated vasodilation and endothelium-derived hyperpolarization.[4]
14,15-DHE5ZE	Metabolite of 14,15-EE-5(Z)-E; antagonist of 14,15-EET.	More selective for 14,15-EET compared to other EET regioisomers.	10 µM significantly inhibits 14,15-EET-induced relaxation.	Useful for dissecting the specific roles of the 14,15-EET isoform.
14,15-EEZE-mSI	Analog of 14,15-EET with antagonist activity.	Antagonizes 14,15-EET and 5,6-EET but not 11,12- or 8,9-EET.[5]	10 µM inhibits relaxations to 14,15-EET and 5,6-EET.[5]	Provides insight into the structural requirements for EET receptor binding and antagonism.[6]

Table 2: Comparison of EET Modulators

Compound Class	Example	Mechanism of Action	Effect on EET Levels	Key Findings
Soluble Epoxide Hydrolase (sEH) Inhibitors	AUDA (12-(3-adamantan-1-yl-ureido)-dodecanoic acid)	Inhibit the sEH enzyme, preventing the conversion of EETs to less active dihydroxyeicosatrienoic acids (DHETs).[2][7]	Increase endogenous EET concentrations.[2][8]	Enhance and prolong the biological effects of EETs, leading to vasodilation and anti-inflammatory responses.[7][9]
EET Analogs (Agonists)	Various synthetic analogs	Mimic the action of endogenous EETs.[10][11]	N/A	Used to probe the structural requirements for EET receptor activation and to develop stable therapeutic agents.[10][11]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of experimental results. The following are standard protocols for assessing the effects of 14,15-EE-5(Z)-E and other modulators on vascular tone.

Bovine Coronary Artery Vasorelaxation Assay

This ex vivo method is widely used to study the effects of vasoactive compounds on vascular smooth muscle tone.

1. Tissue Preparation:

• Fresh bovine hearts are obtained from a local abattoir.
• The left anterior descending coronary artery is dissected and cleaned of surrounding connective tissue.
• The artery is cut into 3-5 mm rings. For some experiments, the endothelium is denuded by gently rubbing the intimal surface with a pair of forceps.

2. Isometric Tension Measurement:

• Arterial rings are mounted in organ baths containing Krebs-Henseleit buffer (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, and 11 glucose), maintained at 37°C, and aerated with 95% O2/5% CO2.
• The rings are connected to isometric force transducers to record changes in tension.
• A resting tension of 5 g is applied, and the rings are allowed to equilibrate for 60-90 minutes.

3. Experimental Procedure:

• The viability of the rings is tested with 80 mM KCl.
• The rings are pre-constricted with the thromboxane A2 mimetic U46619 (e.g., 10-100 nM) to achieve a stable contraction.
• To test for antagonist effects, rings are pre-incubated with 14,15-EE-5(Z)-E (e.g., 10 µM) or another antagonist for 20-30 minutes.
• Cumulative concentration-response curves are generated by adding increasing concentrations of an EET regioisomer (e.g., 14,15-EET, 10⁻⁹ to 10⁻⁵ M).
• Relaxation is expressed as a percentage decrease from the U46619-induced pre-constriction.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes involved in EET signaling and the experimental approaches to study them is essential for a clear understanding.

EET-Mediated Vasodilation Signaling Pathway

This diagram illustrates the key steps in EET-induced vasodilation and the points of intervention for 14,15-EE-5(Z)-E and sEH inhibitors.

Caption: EET signaling pathway leading to vasodilation and points of pharmacological intervention.

Experimental Workflow for Validating EET Antagonism

This diagram outlines the logical steps involved in an experiment designed to validate the antagonist activity of a compound like 14,15-EE-5(Z)-E.

Caption: Workflow for assessing the antagonist activity of 14,15-EE-5(Z)-E on EET-induced vasorelaxation.

References

• 1. caymanchem.com [caymanchem.com]
• 2. INHIBITION OF SOLUBLE EPOXIDE HYDROLASE DOES NOT PROTECT AGAINST ENDOTOXIN-MEDIATED HEPATIC INFLAMMATION - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 14,15-EET analogs: characterization of structural requirements for agonist and antagonist activity in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery of Inhibitors of Soluble Epoxide Hydrolase: A Target with Multiple Potential Therapeutic Indications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Impact of Soluble Epoxide Hydrolase and Epoxyeicosanoids on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.physiology.org [journals.physiology.org]
• 11. Comparison of vasodilatory properties of 14,15-EET analogs: structural requirements for dilation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Selectivity of 14,15-Epoxyeicosa-5(Z)-enoic Acid for Epoxyeicosatrienoic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE), a selective antagonist of epoxyeicosatrienoic acids (EETs), with other molecules that modulate EET signaling. The information presented is intended to assist researchers in selecting the appropriate pharmacological tools for studying the physiological and pathological roles of EETs.

Introduction to EETs and Their Modulation

Epoxyeicosatrienoic acids (EETs) are lipid signaling molecules derived from arachidonic acid by cytochrome P450 (CYP) epoxygenases.[1] They are involved in a variety of biological processes, including vasodilation, anti-inflammation, and cardioprotection.[2][3] The four regioisomers of EETs—5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET—can have distinct physiological effects.[4] The biological activity of EETs is terminated primarily by soluble epoxide hydrolase (sEH), which converts them to their less active dihydroxy-eicosatrienoic acid (DHET) counterparts.[5]

Modulation of EET signaling is a promising therapeutic strategy for various diseases. This can be achieved through direct antagonism of EET receptors or by inhibiting sEH to increase endogenous EET levels. This guide focuses on 14,15-EEZE, a well-characterized EET antagonist, and compares its selectivity and performance with other relevant compounds.

Comparative Analysis of EET Modulators

The following table summarizes the key characteristics of 14,15-EEZE and its alternatives.

Compound	Target(s)	Mechanism of Action	Selectivity Profile	Reported IC50/Effective Concentration	Key Features
14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE)	Putative EET Receptors	Competitive Antagonist	Antagonizes all four EET regioisomers (5,6-, 8,9-, 11,12-, and 14,15-EET), with the greatest effect against 14,15-EET.[6] Does not affect responses to nitric oxide donors, prostacyclin analogs, or K+ channel openers.[3][6]	At 10 µM, inhibits ~80% of 14,15-EET-induced relaxation in bovine coronary arteries.	Broad-spectrum EET antagonist. Well-characterized in vascular studies.
14,15-Dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE5ZE)	Putative 14,15-EET Receptor	Competitive Antagonist	Highly selective antagonist for 14,15-EET.[5] Does not inhibit relaxations induced by 5,6-, 8,9-, or 11,12-EET.[5]	At 10 µM, significantly inhibits 14,15-EET-induced relaxation.[5]	A metabolite of 14,15-EEZE. Useful for dissecting the specific roles of 14,15-EET.
14,15-epoxyeicosa-5(Z)-enoic-methylsulfonylimide (14,15-EEZE-mSI)	Putative 14,15-EET and 5,6-EET Receptors	Competitive Antagonist	Selectively antagonizes 14,15-EET and 5,6-EET.[7] Does not inhibit relaxations to 11,12- or 8,9-EET.[7]	At 10 µM, inhibits relaxation to 14,15- and 5,6-EET.[7]	Regioisomer-specific antagonist.
12-(3-adamantan-1-yl-ureido)-dodecanoic acid (AUDA)	Soluble Epoxide Hydrolase (sEH)	Enzyme Inhibitor	Inhibits sEH, leading to increased levels of all endogenous EETs.	IC50 of 18 nM (mouse sEH) and 69 nM (human sEH).[6][8]	Indirectly enhances EET signaling. Allows for the study of the effects of endogenous EETs.

Signaling Pathways

The following diagram illustrates the primary signaling pathway of EETs and the points of intervention for the compared molecules.

Figure 1. EET Signaling Pathway and Points of Pharmacological Intervention. This diagram illustrates the synthesis of EETs from arachidonic acid, their metabolism by sEH, and their action via a putative G-protein coupled receptor leading to vasodilation. The points of inhibition by 14,15-EEZE and its analogs, as well as by the sEH inhibitor AUDA, are indicated.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of these EET modulators.

Vascular Reactivity Assay

Objective: To assess the agonist or antagonist effects of compounds on vascular tone.

Protocol:

• Tissue Preparation: Bovine coronary arteries are isolated and cut into rings (3-5 mm in length). The endothelium may be removed by gentle rubbing of the intimal surface.

• Mounting: The arterial rings are mounted in organ chambers filled with Krebs buffer, maintained at 37°C, and aerated with 95% O2 and 5% CO2.

• Equilibration and Pre-constriction: The rings are allowed to equilibrate for 60-90 minutes under a resting tension of 1.5-2.0 g. Following equilibration, the rings are pre-constricted with a thromboxane A2 mimetic, U46619, to induce a stable contraction.

• Agonist/Antagonist Application:

  • Agonist Activity: Cumulative concentration-response curves are generated by adding increasing concentrations of the test compound (e.g., an EET regioisomer or an analog) to the organ bath.

  • Antagonist Activity: To test for antagonism, the arterial rings are pre-incubated with the antagonist (e.g., 14,15-EEZE) for a specified period (e.g., 20-30 minutes) before generating a cumulative concentration-response curve to an EET agonist.

• Data Analysis: Changes in isometric tension are recorded. Relaxation is expressed as a percentage of the pre-constriction induced by U46619.

Soluble Epoxide Hydrolase (sEH) Inhibition Assay

Objective: To determine the inhibitory potency of a compound against sEH.

Protocol:

• Enzyme Source: Recombinant human or mouse sEH is used.

• Substrate: A fluorescent substrate, such as cyano(2-methoxynaphthalen-6-yl)methyl trans-(3-phenyl-oxiran-2-yl)methyl carbonate (CMNPC), is used.

• Incubation: The inhibitor (e.g., AUDA) at various concentrations is pre-incubated with the sEH enzyme in a buffer solution.

• Reaction Initiation: The reaction is initiated by the addition of the substrate.

• Fluorescence Measurement: The hydrolysis of the substrate by sEH results in the release of a fluorescent product. The increase in fluorescence is monitored over time using a fluorescence plate reader.

• Data Analysis: The rate of the enzymatic reaction is calculated from the linear portion of the fluorescence curve. The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Conclusion

14,15-EEZE is a valuable pharmacological tool for investigating the roles of EETs, offering broad-spectrum antagonism of their effects. For studies requiring more specific insights into the actions of individual EET regioisomers, analogs such as 14,15-DHE5ZE and 14,15-EEZE-mSI provide greater selectivity. In contrast, sEH inhibitors like AUDA offer an alternative approach by augmenting the signaling of all endogenous EETs. The choice of compound will depend on the specific research question and the desired level of selectivity in modulating the EET signaling pathway. The experimental protocols provided herein offer a standardized framework for the characterization and comparison of these and other novel EET modulators.

References

• 1. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 14,15-EET analogs: characterization of structural requirements for agonist and antagonist activity in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 14,15-Dihydroxy-eicosa-5(Z)-enoic acid selectively inhibits 14,15-epoxyeicosatrienoic acid-induced relaxations in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]

The Impact of 14,15-EE-5(Z)-E on Nitric Oxide Signaling: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of 14,15-epoxyeicosa-5(Z)-enoic acid, commonly known as 14,15-EEZE, and its influence on nitric oxide (NO) signaling pathways. By objectively comparing its performance with alternative compounds and presenting supporting experimental data, this document serves as a critical resource for researchers investigating vascular function and developing novel therapeutics.

Introduction to 14,15-EE-5(Z)-E and its Role in Vascular Tone Regulation

14,15-EE-5(Z)-E is a synthetic analog of 14,15-epoxyeicosatrienoic acid (14,15-EET), a naturally occurring lipid mediator produced from arachidonic acid by cytochrome P450 epoxygenases.[1] EETs, including 14,15-EET, are known to be potent vasodilators and are considered to be endothelium-derived hyperpolarizing factors (EDHFs).[2] They play a crucial role in regulating vascular tone, inflammation, and cardiovascular homeostasis.[3] 14,15-EE-5(Z)-E, however, acts as a selective antagonist of EETs, thereby inhibiting their biological effects.[4][5] This antagonistic action is the primary mechanism through which it affects nitric oxide signaling.

The Interplay between 14,15-EE-5(Z)-E and Nitric Oxide Signaling

The influence of 14,15-EE-5(Z)-E on nitric oxide signaling is indirect. Evidence suggests that certain EETs can stimulate the activity of endothelial nitric oxide synthase (eNOS), the enzyme responsible for producing NO in the vasculature.[6] By blocking the action of these EETs, 14,15-EE-5(Z)-E can attenuate this EET-mediated NO production. It is critical to note that 14,15-EE-5(Z)-E does not directly inhibit eNOS or interfere with the vasodilatory effects of NO donors such as sodium nitroprusside.[4][5][7][8] This specificity makes it a valuable tool for dissecting the distinct roles of the EET and NO signaling pathways in regulating vascular function.

The following diagram illustrates the signaling pathway, highlighting the point of intervention for 14,15-EE-5(Z)-E.

Signaling pathway of EET-mediated vasodilation and its inhibition by 14,15-EE-5(Z)-E.

Comparative Analysis of 14,15-EE-5(Z)-E and Alternative Compounds

The effects of 14,15-EE-5(Z)-E are best understood when compared with other modulators of the EET and NO signaling pathways.

Compound	Mechanism of Action	Effect on EET Signaling	Effect on NO Signaling
14,15-EE-5(Z)-E	Antagonist of all EET regioisomers at their putative receptor.[4]	Inhibits EET-induced vasodilation and other biological effects.	Indirectly reduces EET-mediated NO production. No effect on direct NO donors.[4][5][7][8]
14,15-EEZE-mSI	More selective antagonist, primarily inhibiting 5,6- and 14,15-EET.[2][8]	Selectively inhibits the effects of 5,6- and 14,15-EET.	Similar indirect effect on NO signaling, but specific to the actions of 5,6- and 14,15-EET.
sEH Inhibitors (e.g., AUDA)	Inhibit soluble epoxide hydrolase (sEH), preventing the degradation of EETs.[1][7]	Potentiate and prolong the effects of endogenous EETs.	May indirectly increase NO production by elevating EET levels.
L-NAME	Inhibitor of all nitric oxide synthase (NOS) isoforms.	No direct effect.	Directly inhibits the production of NO from L-arginine.
Sodium Nitroprusside	Spontaneously releases nitric oxide.	No direct effect.	Directly mimics the downstream effects of NO, causing vasodilation.

Quantitative Data Summary

The following tables summarize the quantitative effects of 14,15-EE-5(Z)-E on vascular responses from published studies.

Table 1: Inhibition of EET-Induced Vasodilation by 14,15-EE-5(Z)-E

EET Regioisomer	Concentration of 14,15-EE-5(Z)-E	% Inhibition of Maximal Relaxation (approx.)	Reference
14,15-EET	10 µmol/L	75%	[4]
11,12-EET	10 µmol/L	50%	[4]
8,9-EET	10 µmol/L	40%	[4]
5,6-EET	10 µmol/L	30%	[4]

Table 2: Effect of 14,15-EE-5(Z)-E on Agonist-Induced Vasodilation (in the presence of NOS and COX inhibitors)

Agonist	Concentration of 14,15-EE-5(Z)-E	Fold Shift in EC₅₀ (approx.)	% Reduction in Maximal Relaxation (approx.)	Reference
Bradykinin	10 µmol/L	1000-fold	40%	[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are outlines of key experimental protocols used to characterize the effects of 14,15-EE-5(Z)-E.

Isolated Artery Ring Vasoreactivity Assay

This ex vivo method is used to assess the direct effects of compounds on vascular tone.

Workflow for isolated artery ring vasoreactivity assay.

Measurement of eNOS Activity

This biochemical assay quantifies the production of NO by measuring the conversion of radiolabeled L-arginine to L-citrulline.

• Cell Culture: Culture endothelial cells (e.g., bovine aortic endothelial cells - BAECs) to confluence.

• Treatment: Pre-incubate cells with 14,15-EE-5(Z)-E or other compounds of interest.

• Stimulation: Stimulate the cells with an agonist known to activate eNOS (e.g., bradykinin or shear stress).

• Lysis: Lyse the cells in a buffer compatible with NOS activity.

• Assay: Incubate the cell lysate with [³H]-L-arginine and necessary cofactors (NADPH, CaCl₂, calmodulin).

• Separation: Separate [³H]-L-citrulline from unreacted [³H]-L-arginine using ion-exchange chromatography.

• Quantification: Measure the radioactivity of the [³H]-L-citrulline fraction using liquid scintillation counting.

Conclusion

14,15-EE-5(Z)-E is a valuable pharmacological tool for investigating the role of the EET pathway in cardiovascular physiology. Its primary effect on nitric oxide signaling is indirect, stemming from its antagonism of EETs that can promote eNOS activation. The compound's selectivity, with no direct effect on NO donors, allows for the specific elucidation of EET-dependent mechanisms. When designing experiments, it is crucial to consider the use of appropriate controls and comparative compounds, such as selective EET antagonists, sEH inhibitors, and direct NOS modulators, to accurately interpret the complex interplay between these two critical signaling pathways in the regulation of vascular tone.

References

• 1. Epoxyeicosatrienoic Acid Analogs and Vascular Function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Coordinated Endothelial Nitric Oxide Synthase activation by translocation and phosphorylation determines flow-induced NO production in resistance vessels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Roles of endothelial nitric oxide synthase (eNOS) and mitochondrial permeability transition pore (MPTP) in epoxyeicosatrienoic acid (EET)-induced cardioprotection against infarction in intact rat hearts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]

Differentiating EDHF Pathways: A Comparative Guide to the Use of 14,15-EE-5(Z)-E

For Researchers, Scientists, and Drug Development Professionals

The endothelium-derived hyperpolarizing factor (EDHF) plays a crucial role in regulating vascular tone, particularly in smaller arteries and arterioles. Unlike nitric oxide (NO) and prostacyclin, EDHF represents a collection of pathways that lead to the hyperpolarization and subsequent relaxation of vascular smooth muscle cells. Differentiating these pathways is critical for understanding vascular physiology and for the development of novel therapeutics targeting cardiovascular diseases. This guide provides a comparative analysis of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), a key pharmacological tool, and its alternatives in the quest to dissect the complex web of EDHF signaling.

The Multifaceted Nature of EDHF Signaling

The term EDHF encompasses several distinct mechanisms, including:

• Epoxyeicosatrienoic Acids (EETs): These cytochrome P450 (CYP) epoxygenase metabolites of arachidonic acid are potent vasodilators that activate calcium-activated potassium (KCa) channels on smooth muscle cells.[1][2][3]

• Potassium Ions (K+): Efflux of K+ from endothelial cells through small- and intermediate-conductance KCa (SKCa and IKCa) channels can hyperpolarize adjacent smooth muscle cells.[4]

• Hydrogen Peroxide (H2O2): This reactive oxygen species has been proposed as a potential EDHF in some vascular beds.[1]

• Myoendothelial Gap Junctions: Direct electrical communication between endothelial and smooth muscle cells can propagate hyperpolarization.[5][6]

Given this complexity, specific pharmacological inhibitors are essential to isolate and study each pathway.

14,15-EE-5(Z)-E: A Selective Antagonist of the EET Pathway

14,15-EE-5(Z)-E, also known as 14,15-EEZE, has emerged as a valuable tool for investigating the role of EETs in EDHF-mediated responses. It acts as a competitive antagonist of EETs, inhibiting their vasodilatory and hyperpolarizing effects.[2][7]

Mechanism of Action

14,15-EE-5(Z)-E selectively blocks the action of EETs at their putative receptor or binding site on vascular smooth muscle cells.[5][8] This prevents the EET-induced activation of KCa channels, thereby inhibiting smooth muscle hyperpolarization and relaxation. Importantly, it has been shown to have minimal to no effect on other key vasodilation pathways, such as those mediated by NO donors (e.g., sodium nitroprusside) or prostacyclin analogs (e.g., iloprost), highlighting its specificity.[2][7]

Figure 1. Mechanism of 14,15-EE-5(Z)-E in the EET-mediated EDHF pathway.

Performance Comparison: 14,15-EE-5(Z)-E vs. Alternatives

The choice of pharmacological tool depends on the specific EDHF pathway under investigation. Here, we compare 14,15-EE-5(Z)-E with other commonly used inhibitors.

Compound/Method	Target Pathway	Mechanism of Action	Advantages	Limitations
14,15-EE-5(Z)-E	EETs	Competitive antagonist of EETs at their receptor/binding site.[5][8]	Highly selective for the EET pathway.[2][7] Does not affect NO or prostacyclin signaling.	May exhibit partial agonist activity in some vascular beds.[9][10] Its metabolite, 14,15-DHEZE, has a more selective antagonist profile for 14,15-EET.[11]
14,15-EEZE-mSI	EETs	A derivative of 14,15-EEZE, it shows more selective antagonism, particularly for 14,15- and 5,6-EETs.[12]	Increased selectivity for specific EET regioisomers.	Less extensively characterized than 14,15-EE-5(Z)-E.
CYP Inhibitors (e.g., Miconazole, Fluconazole)	EETs	Inhibit the synthesis of EETs from arachidonic acid by blocking CYP epoxygenases.[1][13]	Effectively blocks the production of all EETs.	Can be non-selective and may inhibit other CYP enzymes. Some have off-target effects on KCa channels.[5]
KCa Channel Blockers (e.g., Charybdotoxin + Apamin, TRAM-34 + Apamin)	K+ efflux & other KCa-dependent pathways	Block endothelial SKCa and IKCa channels, preventing K+ efflux and endothelial hyperpolarization.[4] Charybdotoxin also blocks smooth muscle BKCa channels.[4]	Defines the "classical" EDHF pathway. TRAM-34 offers higher selectivity for IKCa than charybdotoxin.[5]	Does not differentiate between K+ as the mediator and other downstream effects of endothelial hyperpolarization. Charybdotoxin's lack of specificity can be confounding.[4]
sEH Inhibitors (e.g., AUDA)	EETs	Inhibit soluble epoxide hydrolase (sEH), preventing the degradation of EETs to less active diols (DHETs).[14][15]	Potentiates the effects of endogenous EETs, helping to elucidate their physiological role.	Does not directly block the pathway but rather enhances it.
Gap Junction Blockers (e.g., Carbenoxolone)	Myoendothelial Gap Junctions	Inhibit direct electrical communication between endothelial and smooth muscle cells.[5]	Useful for investigating the contribution of electrical coupling to EDHF responses.	Often lack specificity and can have other cellular effects.[16]

Quantitative Data Summary

The following tables summarize experimental data on the effects of 14,15-EE-5(Z)-E and its alternatives on vascular responses.

Table 1: Effect of 14,15-EE-5(Z)-E on Vasodilation in Bovine Coronary Arteries

Agonist	Concentration of 14,15-EE-5(Z)-E	% Maximal Relaxation (Control)	% Maximal Relaxation (with 14,15-EE-5(Z)-E)	Reference
14,15-EET	10 µM	~85%	~18%	[2]
11,12-EET	10 µM	~90%	Significantly inhibited	[2]
8,9-EET	10 µM	~80%	Significantly inhibited	[2]
5,6-EET	10 µM	~80%	Significantly inhibited	[2]
Bradykinin (in presence of L-NNA and Indomethacin)	10 µM	~95%	~55%	[2]
Sodium Nitroprusside	10 µM	Not specified	No significant alteration	[7]
Iloprost	10 µM	Not specified	No significant alteration	[7]

Table 2: Comparative Effects of Different EDHF Pathway Inhibitors

Inhibitor	Vascular Bed	Agonist	Effect on Vasodilation/Hyperpolarization	Reference
14,15-EE-5(Z)-E (3 µM)	Bovine Coronary Artery	Bradykinin (10 nM)	Inhibited smooth muscle hyperpolarization and relaxation	[7]
Miconazole	Human Forearm Microcirculation	Acetylcholine	Attenuated vasodilation	[1]
Charybdotoxin + Apamin	Rat Mesenteric Artery	Acetylcholine	Abolished EDHF-mediated relaxation	[17]
AUDA (sEH inhibitor)	Canine Heart	Endogenous EETs	Reduced myocardial infarct size, indicating enhanced EET effects	[18]

Experimental Protocols

Isometric Tension Measurement in Arterial Rings

This protocol is fundamental for assessing the vasoactive properties of compounds like 14,15-EE-5(Z)-E.

Objective: To measure the effect of 14,15-EE-5(Z)-E on agonist-induced relaxation of isolated arterial rings.

Materials:

• Bovine coronary arteries

• Krebs physiological salt solution (PSS)

• U46619 (thromboxane A2 analog for pre-constriction)

• EETs, bradykinin, or other vasoactive agents

• 14,15-EE-5(Z)-E

• Isometric force transducers and data acquisition system

Procedure:

• Dissect bovine coronary arteries and cut them into 3-5 mm rings.

• Mount the arterial rings in organ baths containing Krebs PSS, maintained at 37°C and aerated with 95% O2 / 5% CO2.

• Connect the rings to isometric force transducers to record changes in tension.

• Allow the rings to equilibrate for 60-90 minutes under a resting tension of approximately 3.5g.

• Pre-constrict the arterial rings with U46619 to achieve a stable contraction.

• For control experiments, perform a cumulative concentration-response curve for the agonist (e.g., 14,15-EET or bradykinin).

• For inhibitor experiments, pre-incubate the rings with 14,15-EE-5(Z)-E (e.g., 10 µM) for a specified period (e.g., 20-30 minutes) before repeating the agonist concentration-response curve.

• Record the relaxation responses as a percentage of the pre-constriction induced by U46619.

Figure 2. Experimental workflow for isometric tension measurement.

Patch-Clamp Electrophysiology

This technique allows for the direct measurement of ion channel activity in single smooth muscle cells.

Objective: To determine if 14,15-EE-5(Z)-E blocks EET-induced activation of KCa channels in vascular smooth muscle cells.

Materials:

• Isolated vascular smooth muscle cells

• Patch-clamp rig with amplifier and data acquisition software

• Pipettes with appropriate internal solution

• External solution (aCSF)

• 14,15-EET

• 14,15-EE-5(Z)-E

Procedure:

• Isolate vascular smooth muscle cells from the desired artery.

• Establish a whole-cell or cell-attached patch-clamp configuration on a single smooth muscle cell.

• Record baseline KCa channel activity.

• Perfuse the cell with a solution containing 14,15-EET and record the change in channel activity.

• Wash out the 14,15-EET.

• Pre-incubate the cell with 14,15-EE-5(Z)-E.

• Perfuse the cell with a solution containing both 14,15-EE-5(Z)-E and 14,15-EET and record channel activity.

• Compare the EET-induced channel activation in the presence and absence of 14,15-EE-5(Z)-E.

Conclusion

14,15-EE-5(Z)-E is a specific and valuable pharmacological tool for differentiating the EET-mediated component of EDHF signaling. Its ability to selectively antagonize EET-induced vasodilation and hyperpolarization, without significantly affecting other major vasoregulatory pathways, makes it a powerful asset in vascular biology research. However, researchers should be aware of its potential for partial agonism in certain tissues and consider the use of more selective derivatives like 14,15-EEZE-mSI for specific applications. A multi-pronged approach, employing a combination of selective antagonists like 14,15-EE-5(Z)-E, enzyme inhibitors, and ion channel blockers, will be most effective in unraveling the intricate and diverse mechanisms that constitute the EDHF phenomenon. This comprehensive understanding is paramount for the development of targeted therapies for a range of cardiovascular disorders.

References

• 1. Endothelium-Derived Hyperpolarizing Factor and Vascular Function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. Endothelium-derived Relaxing Factors of Small Resistance Arteries in Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 4. physoc.org [physoc.org]
• 5. ahajournals.org [ahajournals.org]
• 6. Endothelium-Dependent Hyperpolarizations: The Classical “EDHF” Pathway - The Endothelium - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Not so EEZE: the 'EDHF' antagonist 14, 15 epoxyeicosa-5(Z)-enoic acid has vasodilator properties in mesenteric arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ovid.com [ovid.com]
• 11. 14,15-Dihydroxy-eicosa-5(Z)-enoic acid selectively inhibits 14,15-epoxyeicosatrienoic acid-induced relaxations in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Endothelium-Derived Hyperpolarizing Factor Determines Resting and Stimulated Forearm Vasodilator Tone in Health and in Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Potential of Soluble Epoxide Hydrolase Inhibition in the Treatment of Cardiac Hypertrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Soluble Epoxide Hydrolase Inhibition: Targeting Multiple Mechanisms of Ischemic Brain Injury with a Single Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 16. EDHF: spreading the influence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Inhibition of EDHF by two new combinations of K+-channel inhibitors in rat isolated mesenteric arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling 14,15-EE-5(Z)-E: A Comparative Guide to a Selective Epoxyeicosatrienoic Acid Antagonist

For researchers investigating the intricate roles of epoxyeicosatrienoic acids (EETs) in cardiovascular signaling, the quest for selective pharmacological tools is paramount. This guide provides a comprehensive comparison of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), a notable antagonist of EETs, with other relevant compounds. We delve into the experimental data validating its efficacy and selectivity, detail the underlying experimental protocols, and visualize its mechanism of action.

Performance Comparison of EET Antagonists

14,15-EE-5(Z)-E has been identified as a selective antagonist of epoxyeicosatrienoic acids (EETs), which are metabolites of arachidonic acid that act as endothelium-derived hyperpolarizing factors (EDHFs) to induce vasodilation.[1][2][3] The antagonist activity of 14,15-EE-5(Z)-E has been benchmarked against the vasodilatory effects of various EET regioisomers. Furthermore, its selectivity has been contrasted with its metabolite and other synthetic analogs.

Compound	Target(s)	Antagonist Potency	Key Findings
14,15-EE-5(Z)-E	EETs (most effective against 14,15-EET)	At 10 µM, inhibits ~80% of 14,15-EET-induced relaxation in bovine coronary arteries.[3] Also inhibits relaxations to 5,6-EET, 8,9-EET, and 11,12-EET.[1]	A selective EET antagonist that blocks endothelium-dependent hyperpolarization and relaxation.[1][2] Does not affect relaxation induced by sodium nitroprusside or iloprost.[2][3]
14,15-EEZE-mSI	14,15-EET and 5,6-EET	At 10 µM, it inhibits relaxation to 14,15-EET and 5,6-EET, but not 11,12-EET or 8,9-EET.[4] Has minimal agonist activity, inducing only ~7% maximal relaxation.[4]	A 14,15-EET analog that demonstrates more specific antagonist activity for certain EET regioisomers compared to 14,15-EE-5(Z)-E.[4]
14,15-DHE5ZE	14,15-EET	At 10 µM, it significantly inhibits 14,15-EET-induced relaxation (maximal relaxation reduced from 83.4% to 36.1%).[5]	A metabolite of 14,15-EE-5(Z)-E, formed via soluble epoxide hydrolase (sEH).[5][6] It is a highly selective antagonist for 14,15-EET and does not inhibit relaxations induced by 5,6-, 8,9-, or 11,12-EET.[5][6]

Experimental Protocols

The validation of 14,15-EE-5(Z)-E as an EET antagonist has been predominantly conducted using vascular reactivity studies in bovine coronary arteries.

Vascular Relaxation Assay

Objective: To assess the effect of antagonists on EET-induced relaxation of pre-constricted arterial rings.

Methodology:

• Tissue Preparation: Bovine coronary arteries are isolated and cut into rings.

• Mounting: The arterial rings are mounted in organ baths containing a physiological salt solution, maintained at 37°C, and aerated with a gas mixture (e.g., 95% O2, 5% CO2).

• Pre-constriction: The arterial rings are pre-constricted with a thromboxane A2 mimetic, U46619, to induce a stable contraction.[1][2][4]

• Agonist-Induced Relaxation: Concentration-response curves are generated by cumulatively adding an EET regioisomer (e.g., 14,15-EET) to the organ bath and measuring the degree of relaxation.

• Antagonist Treatment: To test the effect of an antagonist, the arterial rings are pre-incubated with the antagonist (e.g., 14,15-EE-5(Z)-E at a specific concentration) before the addition of the EET agonist.[1][2]

• Data Analysis: The relaxation responses are measured as a percentage decrease in the pre-constricted tension. The potency of the antagonist is determined by the extent to which it inhibits the agonist-induced relaxation.

Signaling Pathway and Mechanism of Action

Epoxyeicosatrienoic acids (EETs) are key signaling molecules in the endothelium-dependent hyperpolarization (EDH) pathway, leading to vasodilation. 14,15-EE-5(Z)-E exerts its effect by antagonizing the actions of EETs.

Caption: Antagonistic action of 14,15-EE-5(Z)-E on the EET signaling pathway leading to vasodilation.

Experimental Workflow for Antagonist Validation

The process of validating a selective antagonist like 14,15-EE-5(Z)-E involves a systematic series of experiments to characterize its effects and specificity.

Caption: A stepwise workflow for the validation of a selective EET antagonist.

References

• 1. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. caymanchem.com [caymanchem.com]
• 4. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 14,15-Dihydroxy-eicosa-5(Z)-enoic acid selectively inhibits 14,15-epoxyeicosatrienoic acid-induced relaxations in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 14,15-Dihydroxy-eicosa-5(Z)-enoic Acid Selectively Inhibits 14,15-Epoxyeicosatrienoic Acid-Induced Relaxations in Bovine Coronary Arteries - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Vasoactive Interactions of 14,15-EE-5(Z)-E: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the nuanced interactions of vasoactive compounds is paramount. This guide provides a comprehensive comparison of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), a selective antagonist of epoxyeicosatrienoic acids (EETs), with other key players in vascular tone regulation. Experimental data, detailed protocols, and signaling pathway visualizations are presented to facilitate a deeper understanding of its pharmacological profile.

Executive Summary

14,15-EE-5(Z)-E, also known as 14,15-EEZE, has emerged as a critical tool for elucidating the physiological roles of EETs, which are endothelium-derived hyperpolarizing factors (EDHFs). This guide demonstrates that 14,15-EE-5(Z)-E effectively and selectively antagonizes EET-mediated vasodilation. It also inhibits the vasodilatory responses to several endothelium-dependent agonists such as bradykinin and methacholine. Conversely, it does not interfere with vasodilation induced by nitric oxide (NO) donors or prostacyclin analogs, highlighting its specificity. While direct experimental evidence on the interaction of 14,15-EE-5(Z)-E with potent vasoconstrictors like endothelin-1 (ET-1) and angiotensin II (Ang II) is limited, this guide outlines their respective signaling pathways to provide a basis for future investigation into potential crosstalk.

Comparative Vasoactive Effects of 14,15-EE-5(Z)-E

The following tables summarize the quantitative data from various studies on the inhibitory effects of 14,15-EE-5(Z)-E on vasodilation induced by different vasoactive compounds.

Agonist	Vessel Type	Pre-constrictor	14,15-EE-5(Z)-E Concentration (µM)	Inhibition of Maximal Relaxation (%)	Reference
14,15-EET	Bovine Coronary Artery	U46619	10	~80%	[1][2]
11,12-EET	Bovine Coronary Artery	U46619	10	Significant Inhibition	[2]
8,9-EET	Bovine Coronary Artery	U46619	10	Significant Inhibition	[2]
5,6-EET	Bovine Coronary Artery	U46619	10	Significant Inhibition	[2]
Bradykinin	Bovine Coronary Artery	U46619	3	Significant Inhibition of Hyperpolarization and Relaxation	[2]
Methacholine	Bovine Coronary Artery	U46619	10	Significant Inhibition	[2][3]
Arachidonic Acid	Bovine Coronary Artery	U46619	10	Significant Inhibition	[2][3]

Compound	Vessel Type	Pre-constrictor	14,15-EE-5(Z)-E Concentration (µM)	Effect on Relaxation	Reference
Sodium Nitroprusside (NO donor)	Bovine Coronary Artery	U46619	10	No significant alteration	[2][3]
Iloprost (Prostacyclin analog)	Bovine Coronary Artery	U46619	10	No significant alteration	[2][3]
NS1619 (K+ channel opener)	Bovine Coronary Artery	U46619	10	No significant alteration	[2]
Bimakalim (K+ channel opener)	Bovine Coronary Artery	U46619	10	No significant alteration	[2]

Experimental Protocols

Isometric Tension Measurement in Isolated Arterial Rings

This protocol is fundamental for assessing the vasoactive properties of compounds.

1. Tissue Preparation:

• Euthanize the animal model (e.g., rat, mouse) in accordance with institutional guidelines.

• Carefully dissect the desired artery (e.g., mesenteric artery, aorta) and place it in cold, oxygenated Krebs-Henseleit (K-H) buffer.

• Under a dissecting microscope, remove adhering connective and adipose tissue.

• Cut the artery into rings of 1-2 mm in length.

2. Mounting:

• Mount each arterial ring in a wire myograph chamber containing oxygenated K-H buffer at 37°C. The rings are threaded onto two fine tungsten wires.

• One wire is attached to a force transducer, and the other to a micrometer for stretching the vessel.

3. Equilibration and Normalization:

• Allow the rings to equilibrate for at least 60 minutes, during which the buffer is changed every 15-20 minutes.

• Normalize the vessel rings to a predetermined optimal resting tension to ensure maximal and reproducible contractile responses. This is typically done by a standardized procedure involving repeated stretching and stimulation with a potassium-rich solution.

4. Experimental Procedure:

• Pre-constrict the arterial rings with a vasoconstrictor agent (e.g., U46619, phenylephrine) to achieve a stable submaximal contraction.

• Once a stable plateau is reached, cumulative concentrations of the vasodilator agonist are added to the bath to obtain a concentration-response curve.

• To test the effect of 14,15-EE-5(Z)-E, pre-incubate the arterial rings with the desired concentration of the antagonist for a specified period (e.g., 20-30 minutes) before adding the pre-constrictor and then the vasodilator.

• Record the changes in isometric tension using a data acquisition system.

5. Data Analysis:

• Express the relaxation responses as a percentage of the pre-contraction induced by the vasoconstrictor.

• Compare the concentration-response curves in the presence and absence of the antagonist to determine its effect.

Signaling Pathways and Visualizations

14,15-EE-5(Z)-E Antagonism of EET-Induced Vasodilation

Epoxyeicosatrienoic acids (EETs) are synthesized from arachidonic acid by cytochrome P450 epoxygenases in endothelial cells. They act as endothelium-derived hyperpolarizing factors (EDHFs) by activating large-conductance calcium-activated potassium (BKCa) channels on vascular smooth muscle cells. This leads to potassium efflux, hyperpolarization, and subsequent vasodilation. 14,15-EE-5(Z)-E selectively blocks this pathway.

Caption: Antagonistic effect of 14,15-EE-5(Z)-E on EET-mediated vasodilation.

Signaling Pathways of Endothelin-1 and Angiotensin II

While direct interactions with 14,15-EE-5(Z)-E are not well-documented, understanding the primary signaling cascades of these potent vasoconstrictors is crucial for identifying potential points of crosstalk.

Endothelin-1 (ET-1) Signaling:

ET-1, a potent vasoconstrictor peptide produced by endothelial cells, acts on ETA and ETB receptors on vascular smooth muscle cells.[4][5] This interaction activates the Gq protein-coupled receptor pathway, leading to the activation of phospholipase C (PLC), which in turn generates inositol trisphosphate (IP3) and diacylglycerol (DAG).[4] IP3 stimulates the release of intracellular calcium from the sarcoplasmic reticulum, and DAG activates protein kinase C (PKC), both contributing to smooth muscle contraction.

Caption: Simplified signaling pathway of Endothelin-1-induced vasoconstriction.

Angiotensin II (Ang II) Signaling:

Angiotensin II, a key component of the renin-angiotensin system, exerts its vasoconstrictor effects primarily through the angiotensin II type 1 (AT1) receptor. Similar to ET-1, the AT1 receptor is a Gq protein-coupled receptor that, upon activation, stimulates the PLC-IP3-DAG pathway, leading to increased intracellular calcium and vasoconstriction.

Caption: Simplified signaling pathway of Angiotensin II-induced vasoconstriction.

Conclusion and Future Directions

14,15-EE-5(Z)-E is a potent and selective antagonist of EET-mediated vasodilation, making it an invaluable pharmacological tool. Its ability to inhibit endothelium-dependent hyperpolarization in response to various agonists, without affecting NO or prostacyclin pathways, underscores its specific mechanism of action.

The lack of direct experimental data on the interaction of 14,15-EE-5(Z)-E with endothelin-1 and angiotensin II represents a knowledge gap. Given the importance of these vasoconstrictors in cardiovascular pathophysiology, future research should focus on investigating potential interactions. Such studies could explore whether 14,15-EE-5(Z)-E can modulate ET-1 or Ang II-induced vasoconstriction, and if so, through what mechanisms. Understanding these potential interactions could unveil novel therapeutic strategies for cardiovascular diseases characterized by endothelial dysfunction and excessive vasoconstriction.

References

• 1. ahajournals.org [ahajournals.org]
• 2. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Wire Myography to Study Vascular Tone and Vascular Structure of Isolated Mouse Arteries | Springer Nature Experiments [experiments.springernature.com]
• 4. Vascular biology of endothelin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

The Antagonistic Profile of 14,15-EE-5(Z)-E: A Comparative Literature Review

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), a key antagonist of epoxyeicosatrienoic acids (EETs), with other vasoactive compounds. This review synthesizes experimental data on its biological activity, efficacy, and mechanism of action, presenting quantitative data in structured tables and detailing experimental protocols for key studies.

14,15-EE-5(Z)-E, a structural analog of 14,15-EET, has been identified as a potent antagonist of EET-induced vascular relaxation.[1][2] It plays a crucial role in elucidating the physiological and pathological roles of EETs, which are cytochrome P450 metabolites of arachidonic acid involved in regulating vascular tone and inflammation.[1][3][4] This guide will delve into comparative studies that define the antagonistic properties of 14,15-EE-5(Z)-E, its selectivity, and its utility in cardiovascular and inflammatory research.

Comparative Vasoactivity of 14,15-EE-5(Z)-E and EET Regioisomers

14,15-EE-5(Z)-E has been shown to inhibit the vasorelaxant effects of all four EET regioisomers (14,15-EET, 11,12-EET, 8,9-EET, and 5,6-EET) in bovine coronary arteries. Notably, its antagonistic effect is most pronounced against 14,15-EET.[1] Pre-incubation with 14,15-EE-5(Z)-E at a concentration of 10 µM significantly inhibits the relaxation induced by these EETs.[1]

Compound	Concentration	Vessel Type	Pre-constrictor	Maximal Relaxation (%)	Inhibition by 14,15-EE-5(Z)-E (10 µM) (%)	Reference
14,15-EET	1 µM	Bovine Coronary Artery	U46619	83.4 ± 4.5	~80	[5][6]
11,12-EET	1 µM	Bovine Coronary Artery	U46619	Not specified	Inhibited	[1]
8,9-EET	1 µM	Bovine Coronary Artery	U46619	Not specified	Inhibited	[1]
5,6-EET	1 µM	Bovine Coronary Artery	U46619	Not specified	Inhibited	[1]

Table 1: Comparative Inhibition of EET-induced Vasorelaxation by 14,15-EE-5(Z)-E. This table summarizes the inhibitory effect of 14,15-EE-5(Z)-E on the vasorelaxation induced by different EET regioisomers in bovine coronary arteries.

Selectivity of 14,15-EE-5(Z)-E Compared to Other Vasoactive Agents

A key characteristic of 14,15-EE-5(Z)-E is its selective antagonism of EET-mediated pathways. Studies have demonstrated that it does not affect the relaxation responses induced by other vasodilators such as sodium nitroprusside (a nitric oxide donor) or iloprost (a prostacyclin analog).[1][7] This selectivity makes it a valuable tool for isolating and studying the specific effects of EETs.

Vasoactive Agent	Mechanism of Action	Effect of 14,15-EE-5(Z)-E	Reference
Sodium Nitroprusside	Nitric Oxide Donor	No alteration in relaxation	[1][7]
Iloprost	Prostacyclin Analog	No alteration in relaxation	[1][7]
NS1619 (K+ channel activator)	K+ Channel Opener	No alteration in relaxation	[1]
Bimakalim (K+ channel activator)	K+ Channel Opener	No alteration in relaxation	[1]

Table 2: Selectivity of 14,15-EE-5(Z)-E. This table illustrates the selective antagonistic action of 14,15-EE-5(Z)-E, which does not interfere with vasodilation mediated by nitric oxide or prostacyclin pathways.

The Role of Metabolism: 14,15-EE-5(Z)-E versus its Metabolite, 14,15-DHE5ZE

14,15-EE-5(Z)-E can be metabolized by soluble epoxide hydrolase (sEH) to 14,15-dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE5ZE).[5][6] Interestingly, this metabolite exhibits a more selective antagonist profile, specifically inhibiting 14,15-EET-induced relaxations without significantly affecting the actions of other EET regioisomers.[5][6] This finding highlights the importance of metabolic pathways in modulating the pharmacological activity of EET analogs. The conversion to 14,15-DHE5ZE can be blocked by sEH inhibitors like 12-(3-adamantan-1-yl-ureido)-dodecanoic acid (AUDA).[5][6]

Compound	Target	Effect	Reference
14,15-EE-5(Z)-E	All EET regioisomers	Antagonist (most potent against 14,15-EET)	[1]
14,15-DHE5ZE	14,15-EET	Selective Antagonist	[5][6]

Table 3: Comparison of Antagonist Selectivity of 14,15-EE-5(Z)-E and its Metabolite. This table compares the antagonist selectivity of 14,15-EE-5(Z)-E and its sEH-derived metabolite, 14,15-DHE5ZE.

Experimental Protocols

Vascular Reactivity Studies in Bovine Coronary Arteries

Objective: To assess the effect of 14,15-EE-5(Z)-E on vasorelaxation induced by EETs and other vasoactive agents.

Methodology:

• Tissue Preparation: Bovine hearts are obtained from a local abattoir. The left anterior descending coronary arteries are dissected and placed in cold physiological salt solution (PSS). The arteries are cleaned of adhering tissue and cut into rings (3-5 mm in length).[6]

• Vascular Reactivity Setup: The arterial rings are mounted in organ chambers containing PSS, maintained at 37°C, and aerated with a gas mixture of 95% O2 and 5% CO2. The rings are connected to isometric force transducers to record changes in tension.[6]

• Experimental Procedure:

  • The rings are allowed to equilibrate for 60-90 minutes under a resting tension of 5g.

  • The viability of the endothelial cells is confirmed by observing relaxation in response to bradykinin.

  • The arterial rings are pre-constricted with the thromboxane A2 mimetic, U46619, to a stable tension.

  • Cumulative concentration-response curves to various vasodilators (EETs, sodium nitroprusside, iloprost) are generated in the presence or absence of 14,15-EE-5(Z)-E (10 µM), which is added 20-30 minutes prior to the addition of the agonist.[1]

• Data Analysis: Relaxation responses are expressed as a percentage of the pre-contraction induced by U46619.

Vascular Reactivity Experimental Workflow

Signaling Pathways

14,15-EE-5(Z)-E exerts its antagonistic effects by interfering with the signaling cascade initiated by EETs. EETs are known to cause hyperpolarization and relaxation of vascular smooth muscle by activating large-conductance calcium-activated potassium (BKCa) channels.[6] By blocking the action of EETs, 14,15-EE-5(Z)-E prevents this channel activation and subsequent vasorelaxation. It is considered to act as a direct EET antagonist at a putative receptor site.[8]

EET Signaling Pathway and Antagonism by 14,15-EE-5(Z)-E

Conclusion

The available literature firmly establishes 14,15-EE-5(Z)-E as a selective and potent antagonist of EET-mediated vasorelaxation. Its ability to differentiate between EET-dependent and -independent pathways, coupled with the distinct pharmacological profile of its metabolite, 14,15-DHE5ZE, makes it an invaluable tool for cardiovascular and pharmacological research. The detailed experimental protocols and an understanding of the underlying signaling pathways provided in this guide offer a solid foundation for future investigations into the therapeutic potential of modulating the EET system. Further comparative studies with newly developed EET analogs will continue to refine our understanding of this important signaling pathway.[9]

References

• 1. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Inside epoxyeicosatrienoic acids and cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-Inflammatory Effects of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 14,15-Dihydroxy-eicosa-5(Z)-enoic acid selectively inhibits 14,15-epoxyeicosatrienoic acid-induced relaxations in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 14,15-Dihydroxy-eicosa-5(Z)-enoic Acid Selectively Inhibits 14,15-Epoxyeicosatrienoic Acid-Induced Relaxations in Bovine Coronary Arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]
• 8. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Orally active epoxyeicosatrienoic acid analogs in hypertension and renal injury - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 14,15-EE-5(Z)-E: A Procedural Guide for Laboratory Professionals

Immediate Safety Precautions: Before initiating any disposal procedures, it is imperative to handle 14,15-EE-5(Z)-E in a well-ventilated area, preferably within a chemical fume hood. Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times to prevent skin and eye contact.

Step-by-Step Disposal Protocol

The standard and required method for disposing of 14,15-EE-5(Z)-E is through collection as hazardous chemical waste by your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[1] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[1][2]

• Waste Identification and Classification: All laboratory personnel should treat waste chemicals as hazardous unless confirmed otherwise by a safety officer.[3] Based on its nature as a research chemical, 14,15-EE-5(Z)-E should be managed as a hazardous waste from the moment it is designated for disposal.[4][5]

• Container Selection and Labeling:

  • Container: Use a designated, leak-proof waste container that is chemically compatible with organic compounds.[6][7] The container must have a secure, screw-on cap and be kept closed except when adding waste.[4][7]

  • Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name, "14,15-EE-5(Z)-E."[5][8] If it is part of a mixture, all components and their approximate percentages must be listed.[8]

• Segregation and Storage:

  • Store the waste container in a designated satellite accumulation area (SAA) at or near the point of generation.[4][9]

  • Ensure the waste is segregated from incompatible materials. For instance, store acids and bases separately.[9] The use of secondary containment for liquid waste is required.[7]

• Request for Pickup: Once the container is full or ready for disposal, contact your institution's EHS department to schedule a waste pickup.[4] Do not move the waste to another storage location.[4]

Quantitative Data for Hazardous Waste Storage

The following table summarizes key quantitative limits for the storage of hazardous chemical waste in a laboratory setting, as mandated by regulatory guidelines.

Parameter	Limit	Citation
Maximum Hazardous Waste Volume in SAA	55 gallons	[4]
Maximum Acutely Toxic Waste (P-list)	1 quart (liquid) or 1 kilogram (solid)	[4]
Maximum Storage Time in SAA	12 months (if accumulation limits are not exceeded)	[4]
Headroom in Liquid Waste Containers	At least 1-inch or 5% of container volume	[9][10]

Disposal of Empty Containers

Empty containers that previously held 14,15-EE-5(Z)-E must also be managed carefully. The container should be emptied of all contents, with as little residue as possible.[3] The first rinse of the container must be collected and disposed of as hazardous waste.[7] After a thorough rinsing and air-drying, any chemical labels must be defaced or removed before the container can be disposed of as regular solid waste or recycled.[3][7]

Experimental Workflow for Disposal

The logical workflow for the proper disposal of 14,15-EE-5(Z)-E is depicted in the diagram below. This process ensures safety and regulatory compliance at each step.

Caption: Disposal workflow for 14,15-EE-5(Z)-E.

References

• 1. benchchem.com [benchchem.com]
• 2. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 3. vumc.org [vumc.org]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 6. danielshealth.com [danielshealth.com]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 8. purdue.edu [purdue.edu]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]